4-Amino-TEMPO

• CAS: 205679-68-1

Core Science & Biosynthesis

4-Amino-TEMPO chemical properties and structure

An In-depth Technical Guide to 4-Amino-TEMPO: Chemical Properties and Structure

Introduction

4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl, commonly known as 4-Amino-TEMPO, is a stable nitroxide radical that serves as a versatile tool in chemistry, biochemistry, and materials science.[1][2] As a derivative of TEMPO, it is distinguished by an amino group at the 4-position of the piperidine ring, which enhances its utility as a building block for more complex functionalized molecules and spin labels.[1] This guide provides a comprehensive overview of its core chemical properties, structure, experimental protocols, and key reaction mechanisms for researchers, scientists, and drug development professionals. Its applications are wide-ranging, including its use as a spin label for Electron Paramagnetic Resonance (EPR) spectroscopy, a catalyst for oxidation reactions, an antioxidant, and a mediator in radical polymerization.[2][3][4]

Core Physical and Chemical Properties

The physical and chemical properties of 4-Amino-TEMPO are summarized in the tables below, providing essential data for experimental design and application.

Table 1: Physical and Chemical Properties of 4-Amino-TEMPO

Property	Value	Source(s)
Molecular Formula	C₉H₁₉N₂O	[1][4][5]
Molecular Weight	171.26 g/mol	[1][4][5]
Appearance	Orange to red-brown solid, crystals, or needles	[1][6]
Melting Point	33 - 39 °C	[1][4]
Boiling Point	98 °C at 4 mmHg	[1]
Density	0.9977 g/cm³ (estimate)	[1]
Vapor Pressure	5.47 x 10⁻⁶ mmHg	[1][7]
Solubility	Soluble in water, methanol; slightly soluble in dichloromethane	[1][3][6]
Storage Temperature	2 - 8 °C	[1][4]

Table 2: Chemical Identifiers and Structural Information

Identifier	Value	Source(s)
CAS Number	14691-88-4	[1][8]
PubChem CID	550942	[1][7]
EC Number	238-738-2	[8]
InChI	InChI=1S/C9H19N2O/c1-8(2)5-7(10)6-9(3,4)11(8)12/h7H,5-6,10H2,1-4H3	[1]
SMILES	CC1(C)CC(N)CC(C)(C)N1[O]	[1]

Chemical Structure

4-Amino-TEMPO possesses a heterocyclic piperidine ring with four methyl groups at the 2 and 6 positions, which provide steric protection to the nitroxide radical, contributing to its remarkable stability.[9] The key functional groups are the nitroxide radical (N-O•) and the primary amine (-NH₂) at the 4-position.

Chemical structure of 4-Amino-TEMPO.

Spectroscopic Characterization

• Electron Paramagnetic Resonance (EPR) Spectroscopy : As a stable radical, 4-Amino-TEMPO exhibits a characteristic three-line EPR spectrum in solution. This pattern arises from the hyperfine coupling of the unpaired electron with the 14N nucleus (I=1).[1][10] The shape and width of these lines are sensitive to the local environment, molecular motion, and proximity to other paramagnetic species, making it an excellent spin probe.[11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : The paramagnetic nature of the nitroxide radical causes significant broadening of NMR signals, often rendering them undetectable in a standard ¹H or ¹³C NMR spectrum.[1] To obtain a sharp, interpretable NMR spectrum, the radical is typically reduced to its corresponding diamagnetic hydroxylamine (N-OH) or amine (N-H) form.[13]

• Infrared (IR) Spectroscopy : The IR spectrum provides confirmation of key functional groups. Characteristic peaks include N-H stretching vibrations for the primary amine and C-H stretching for the methyl and methylene groups.[1]

• Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS), typically with electrospray ionization (ESI), is used to confirm the molecular weight and elemental composition of the compound with high accuracy.[13]

Experimental Protocols

Detailed methodologies are crucial for the successful application of 4-Amino-TEMPO in research.

Synthesis of 4-Amino-TEMPO

A common and effective synthetic route involves the oxidation of 4-amino-2,2,6,6-tetramethylpiperidine. A detailed two-step synthesis is described below, adapted from literature procedures.[1][13]

Step 1: Synthesis of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide

• Dissolve 1.0 g (6.4 mmol) of 2,2,6,6-tetramethylpiperidine in 10 ml of diethyl ether in a round-bottomed flask.

• Cool the solution to 0 °C in an ice bath.

• Add 1.08 ml (15.36 mmol) of acetic anhydride dropwise to the cooled solution.

• Allow the mixture to warm to room temperature and stir for 2 hours, during which a white precipitate will form.[13]

• Remove the solvent under reduced pressure. Wash the resulting precipitate with acetone and dry to yield 2,2,5,5-tetramethylpiperidin-4-acetamide acetate.[13]

• Mix 500 mg (1.92 mmol) of the product with 20 ml of a 5% sodium carbonate aqueous solution.

• Add 79 mg (0.219 mmol) of EDTA-4Na⁺ and 79 mg (0.24 mmol) of sodium tungstate and cool the solution to 0-4 °C.[1]

• Slowly add 1.58 ml (51.58 mmol) of cold 30% aqueous hydrogen peroxide.

• Allow the mixture to warm to room temperature and leave for 72 hours.

• Filter the resulting orange suspension and saturate the filtrate with sodium carbonate to form a new orange precipitate.

• Filter and dry the precipitate to obtain 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide.[1]

Step 2: Synthesis of 4-Amino-TEMPO (1-oxyl-2,2,5,5-tetramethylpiperidin-4-amine)

• Suspend 200 mg of the acetamide product from Step 1 in 12.5 ml of a 15% potassium hydroxide aqueous solution.[13]

• Heat the solution to reflux for 36 hours.

• Cool the solution to room temperature and saturate it with potassium carbonate.[13]

• Extract the product with diethyl ether.

• Collect the organic phase, dry it over anhydrous sodium sulfate (Na₂SO₄), and evaporate the solvent to obtain 4-Amino-TEMPO as a red-orange solid.[1][13]

Experimental Workflow: Site-Directed Spin Labeling (SDSL) of Biomolecules

4-Amino-TEMPO is a precursor for various spin-labeling reagents used to study the structure and dynamics of biomolecules like proteins and nucleic acids.[1][14] The amino group can be functionalized with a reactive moiety (e.g., maleimide, isothiocyanate) to create a label that covalently attaches to a specific site, such as a cysteine or lysine residue in a protein.[9][15]

Workflow for site-directed spin labeling of a protein.

Signaling Pathways and Reaction Mechanisms

4-Amino-TEMPO and its parent compound are key components in various chemical transformations, most notably as catalysts in oxidation reactions.

Catalytic Cycle of TEMPO-Mediated Oxidation of Alcohols

TEMPO derivatives are widely used as catalysts for the selective oxidation of primary alcohols to aldehydes and secondary alcohols to ketones, often using a stoichiometric co-oxidant like sodium hypochlorite (NaOCl) or diacetoxyiodobenzene. The cycle involves the oxidation of TEMPO to the highly reactive N-oxoammonium ion, which is the true oxidizing agent.

Catalytic cycle of TEMPO-mediated alcohol oxidation.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Page loading... [guidechem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. scbt.com [scbt.com]
• 6. 4-Amino-TEMPO, free radical CAS#: 14691-88-4 [m.chemicalbook.com]
• 7. 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl | C9H19N2O | CID 550942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4-氨基-TEMPO，自由基 97% | Sigma-Aldrich [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. rsc.org [rsc.org]
• 14. New Developments in Spin Labels for Pulsed Dipolar EPR - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Purification of 4-Amino-TEMPO

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification methods for 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl (4-Amino-TEMPO), a versatile and stable nitroxide radical. This document details established synthetic routes, purification protocols, and quantitative data to support researchers in obtaining high-purity 4-Amino-TEMPO for applications in drug development, materials science, and biochemical research.

Synthesis of 4-Amino-TEMPO

Two primary synthetic pathways for the preparation of 4-Amino-TEMPO are prevalent in the literature. The most extensively documented method begins with 2,2,6,6-tetramethylpiperidine, while an alternative route utilizes the reductive amination of 4-oxo-TEMPO.

Synthesis from 2,2,6,6-Tetramethylpiperidine

This multi-step synthesis is a well-established and high-yielding route to 4-Amino-TEMPO. The overall pathway involves the initial formation of an acetamide intermediate, followed by oxidation to the nitroxide radical and subsequent hydrolysis to yield the final product.[1][2]

Experimental Protocol:

Step 1: Synthesis of 2,2,5,5-tetramethylpiperidin-4-acetamide acetate [1]

• In a round-bottomed flask, dissolve 1.0 g (6.4 mmol) of 2,2,6,6-tetramethylpiperidine in 10 ml of diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Add 1.08 ml (15.36 mmol) of acetic anhydride dropwise to the cooled solution.

• Allow the mixture to warm to room temperature and stir for 2 hours, during which a white precipitate will form.

• Remove the solvent under reduced pressure.

• Wash the resulting white precipitate with acetone and dry to obtain 2,2,5,5-tetramethylpiperidin-4-acetamide acetate.

Step 2: Synthesis of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide [1]

• In a 250 ml round-bottomed flask, mix 500 mg (1.92 mmol) of 2,2,5,5-tetramethylpiperidin-4-acetamide acetate with 20 ml of a 5% sodium carbonate aqueous solution.

• Add 79 mg (0.219 mmol) of EDTA-4Na⁺ and 79 mg (0.24 mmol) of sodium tungstate to the solution.

• Cool the mixture to 0-4 °C in an ice bath.

• Slowly add 1.58 ml (51.58 mmol) of a cold 30% aqueous hydrogen peroxide solution.

• Allow the mixture to warm to room temperature and stir for 72 hours. An orange suspension will form.

• Filter the orange suspension and saturate the filtrate with sodium carbonate, which will cause the formation of a new orange precipitate.

• Filter and dry the precipitate to yield 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide as bright orange crystals.

Step 3: Synthesis of 4-Amino-TEMPO [1]

• Suspend 200 mg of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide in 12.5 ml of a 15% potassium hydroxide aqueous solution.

• Heat the solution to reflux for 36 hours.

• Cool the solution to room temperature and saturate it with potassium carbonate.

• Extract the product with diethyl ether.

• Collect the organic phase, dry it over anhydrous sodium sulfate (Na₂SO₄), and evaporate the solvent to obtain 4-Amino-TEMPO as a red liquid that crystallizes upon cooling.[1]

Quantitative Data for Synthesis from 2,2,6,6-Tetramethylpiperidine:

Step	Product	Starting Material	Yield (%)	Reference
1	2,2,5,5-tetramethylpiperidin-4-acetamide acetate	2,2,6,6-tetramethylpiperidine	75	[1]
2	1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide	2,2,5,5-tetramethylpiperidin-4-acetamide acetate	89.5	[1]
3	4-Amino-TEMPO	1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide	92.0	[1]

Synthesis Pathway from 2,2,6,6-Tetramethylpiperidine

Caption: Synthesis of 4-Amino-TEMPO from 2,2,6,6-tetramethylpiperidine.

Synthesis from 4-oxo-TEMPO via Reductive Amination

Reductive amination is a versatile method for the synthesis of amines from carbonyl compounds.[3] In the context of 4-Amino-TEMPO synthesis, this would involve the reaction of 4-oxo-TEMPO with an amine source, typically ammonia, in the presence of a reducing agent. While this is a theoretically sound and potentially more direct route, specific and detailed experimental protocols for this particular conversion are not as readily available in the surveyed literature.

A generalized protocol based on established reductive amination procedures is presented below. Optimization of reaction conditions, including the choice of reducing agent, solvent, and temperature, would be necessary to achieve high yields and purity.

Generalized Experimental Protocol:

• Dissolve 4-oxo-TEMPO in a suitable solvent (e.g., methanol, ethanol, or THF).

• Add an ammonia source, such as ammonium acetate or a solution of ammonia in methanol. The use of a moderate excess of the ammonia source is common to drive the equilibrium towards imine formation.

• Introduce a reducing agent. Common choices for reductive amination include sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), which are known for their selectivity in reducing imines in the presence of ketones.[4]

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by techniques like thin-layer chromatography (TLC).

• Upon completion, quench the reaction carefully, for example, by the addition of water.

• Extract the product into an organic solvent, wash the organic layer, dry it over an anhydrous salt, and concentrate it under reduced pressure to obtain the crude 4-Amino-TEMPO.

Reductive Amination of 4-oxo-TEMPO

Caption: Reductive amination pathway for the synthesis of 4-Amino-TEMPO.

Purification of 4-Amino-TEMPO

The purity of 4-Amino-TEMPO is critical for its subsequent applications. Several methods can be employed for its purification, with the choice depending on the nature and quantity of impurities present.

Extraction and Crystallization

This is the most commonly reported method for purifying 4-Amino-TEMPO following its synthesis.[1]

Experimental Protocol:

• After the final step of the synthesis, the reaction mixture is typically worked up by extraction with an organic solvent, such as diethyl ether.

• The combined organic extracts are washed with brine to remove water-soluble impurities.

• The organic layer is dried over an anhydrous drying agent like sodium sulfate (Na₂SO₄).

• The solvent is then removed under reduced pressure using a rotary evaporator.

• 4-Amino-TEMPO is often obtained as a red liquid which crystallizes upon cooling or standing. For further purification, recrystallization can be performed. While specific solvent systems for 4-Amino-TEMPO are not extensively detailed, a common approach for amines is to use a non-polar solvent or a mixture of a polar and a non-polar solvent. Diethyl ether or hexane could be suitable candidates for recrystallization. The process would involve dissolving the crude product in a minimal amount of hot solvent and allowing it to cool slowly to form crystals.

Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities and can be employed to achieve high purity of 4-Amino-TEMPO. While a specific protocol for 4-Amino-TEMPO is not widely published, a general method can be adapted from procedures for similar amino-containing compounds.[5]

Experimental Protocol:

• Stationary Phase: Silica gel is a common choice for the stationary phase.[5] Given that 4-Amino-TEMPO has a basic amino group, using silica gel treated with a small amount of a base (e.g., triethylamine in the eluent) can prevent streaking and improve separation.

• Mobile Phase (Eluent): A gradient elution system is often effective. One could start with a non-polar solvent like hexane and gradually increase the polarity by adding a more polar solvent such as ethyl acetate. For example, a gradient from 100% hexane to a mixture of hexane and ethyl acetate (e.g., 80:20 or 70:30) can be employed. The optimal solvent system should be determined by preliminary analysis using thin-layer chromatography (TLC).

• Procedure:

  • The crude 4-Amino-TEMPO is dissolved in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial eluent).

  • This solution is loaded onto the top of the prepared silica gel column.

  • The column is eluted with the chosen solvent system, starting with the non-polar eluent and gradually increasing the polarity.

  • Fractions are collected and analyzed by TLC to identify those containing the pure product.

  • The fractions containing pure 4-Amino-TEMPO are combined, and the solvent is removed under reduced pressure.

Purification Workflow

Caption: General workflow for the purification of 4-Amino-TEMPO.

Purity Analysis

The purity of the synthesized 4-Amino-TEMPO should be assessed using appropriate analytical techniques. High-Performance Liquid Chromatography (HPLC) is a powerful method for determining the purity of organic compounds.

HPLC Purity Analysis:

A reverse-phase HPLC method would be suitable for analyzing the purity of 4-Amino-TEMPO.

• Column: A C18 column is a standard choice for reverse-phase HPLC.

• Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile or methanol, often with a modifier such as trifluoroacetic acid (TFA) or formic acid to improve peak shape, would be appropriate.

• Detection: A UV detector can be used for detection, as the TEMPO moiety has a chromophore.

• Purity Assessment: The purity is typically determined by calculating the area percentage of the main peak corresponding to 4-Amino-TEMPO relative to the total area of all peaks in the chromatogram. Commercial sources often state a purity of ≥97%.

Conclusion

This technical guide has outlined the primary methods for the synthesis and purification of 4-Amino-TEMPO. The multi-step synthesis from 2,2,6,6-tetramethylpiperidine is well-documented and provides high yields. The reductive amination of 4-oxo-TEMPO presents a more direct but less detailed alternative. Purification is typically achieved through extraction and crystallization, with column chromatography offering a method for obtaining higher purity material. For all procedures, careful execution and monitoring are essential for achieving the desired product quality. The provided protocols and data serve as a valuable resource for researchers and professionals working with this important nitroxide radical.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physical Characteristics of 4-Amino-TEMPO Free Radical

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of the stable nitroxide free radical, 4-Amino-TEMPO (4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl). This document collates essential data, outlines detailed experimental methodologies, and presents key reaction pathways and workflows to support researchers in chemistry, biology, and drug development.

Core Physical and Chemical Properties

4-Amino-TEMPO is a derivative of TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl), featuring a primary amine group at the 4-position of the piperidine ring. This functional group enhances its utility as a versatile building block for the synthesis of more complex spin labels and functionalized molecules. Its stable radical nature makes it an invaluable tool in various scientific disciplines.

Data Presentation: Quantitative Summary

The physical and spectral properties of 4-Amino-TEMPO are summarized in the tables below for easy reference and comparison.

Table 1: General Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₉H₁₉N₂O	[1][2]
Molecular Weight	171.26 g/mol	[3][4]
Appearance	Orange to red-brown solid, crystals, or needles
Melting Point	37-39 °C	[5]
Boiling Point	98 °C at 4 mmHg	[5]
Density	0.9977 g/cm³ (estimate)	[5]
Solubility	Soluble in water and organic solvents such as methanol. Slightly soluble in dichloromethane.	[2][6]
Storage Temperature	2-8 °C	[7]

Table 2: Spectroscopic Data

Spectroscopic Technique	Parameter	Value	Reference(s)
EPR (Electron Paramagnetic Resonance)	g-iso	2.00543
a-iso (¹⁴N)	16.81 G
UV-Vis (Ultraviolet-Visible)	λmax	~430-470 nm (characteristic for TEMPO derivatives)	[8]
Molar Absorptivity (ε)	Data not available
IR (Infrared) Spectroscopy	N-H stretch (amine)	Expected in the range of 3200-3400 cm⁻¹	[2]
C-H stretch (alkane)	Expected in the range of 2850-3000 cm⁻¹	[2]

Experimental Protocols

Detailed methodologies are critical for the accurate characterization and application of 4-Amino-TEMPO. This section provides a representative experimental protocol for determining a key physical property.

Determination of Melting Point (Capillary Method)

The melting point of an organic solid is a crucial indicator of its purity.[9] A sharp melting range (typically 0.5-1.0°C) is characteristic of a pure compound, while impurities tend to depress and broaden the melting range.[9]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

• Spatula

• Mortar and pestle (if the sample is not a fine powder)

Procedure:

• Sample Preparation: If the 4-Amino-TEMPO sample consists of large crystals, gently grind it into a fine powder using a mortar and pestle.

• Capillary Tube Packing: Push the open end of a capillary tube into the powdered sample. A small amount of the solid will enter the tube.

• Tap the sealed end of the capillary tube on a hard surface to pack the solid down. Repeat until a compact column of 2-3 mm in height is obtained at the bottom of the tube.

• Apparatus Setup:

  • Mel-Temp Apparatus: Place the packed capillary tube into one of the sample holders. Ensure the thermometer is correctly positioned in the thermometer well.[9]

  • Thiele Tube: Attach the capillary tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb. The rubber band should be above the level of the heating oil.[5] Insert the thermometer and attached capillary into the Thiele tube containing a suitable heating oil (e.g., mineral oil or silicone oil).

• Heating:

  • Begin heating the apparatus. For an unknown sample, a rapid initial heating can be used to determine an approximate melting point.[9]

  • For an accurate measurement, heat the sample slowly, at a rate of 1-2 °C per minute, as the temperature approaches the expected melting point.[5]

• Observation and Recording:

  • Record the temperature at which the first drop of liquid appears (the beginning of melting).

  • Record the temperature at which the last solid crystal melts (the end of melting).

  • The recorded range between these two temperatures is the melting point range of the sample.

• Post-Measurement: Turn off the heating apparatus and allow it to cool. Dispose of the used capillary tube in a designated glass waste container.

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate key concepts related to the application and reactivity of 4-Amino-TEMPO.

Antioxidant Mechanism of 4-Amino-TEMPO

4-Amino-TEMPO, like other nitroxide radicals, can act as a potent antioxidant by scavenging reactive free radicals. This process involves the donation of its unpaired electron to neutralize a more reactive radical species, thereby preventing oxidative damage to biological molecules.

Antioxidant activity of 4-Amino-TEMPO.

Experimental Workflow: Protein Spin Labeling

4-Amino-TEMPO serves as a precursor for various spin-labeling reagents used to investigate the structure and dynamics of biomolecules, such as proteins, via EPR spectroscopy. The following workflow outlines the general steps for site-directed spin labeling of a protein.

Workflow for protein spin labeling using a 4-Amino-TEMPO derivative.

References

• 1. byjus.com [byjus.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scbt.com [scbt.com]
• 5. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. www1.udel.edu [www1.udel.edu]
• 8. researchgate.net [researchgate.net]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]

An In-depth Technical Guide to 4-Amino-TEMPO: Properties, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-TEMPO (4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl) is a stable nitroxide radical that serves as a versatile tool in a wide range of scientific disciplines, including chemistry, biochemistry, and materials science.[1][2] Its unique properties as a spin label and antioxidant make it an invaluable molecule for studying molecular dynamics, oxidative stress, and for the development of novel therapeutics.[2][3] This technical guide provides a comprehensive overview of 4-Amino-TEMPO, including its core properties, detailed experimental protocols, and its role in various biological and chemical processes.

Core Properties of 4-Amino-TEMPO

The foundational physical and chemical characteristics of 4-Amino-TEMPO are summarized in the tables below, providing essential data for experimental design and execution.

Table 1: Quantitative Data Summary

Property	Value
CAS Number	14691-88-4[1][4]
Molecular Formula	C₉H₁₉N₂O[5]
Molecular Weight	171.26 g/mol [1][4]
Appearance	Orange to red solid or liquid[6]
Melting Point	37-39 °C[7]
Boiling Point	98 °C at 4 mmHg[7]
Purity	≥97%[4]
Storage Conditions	2-8°C, protect from light[1]

Experimental Protocols

This section provides detailed methodologies for the synthesis of 4-Amino-TEMPO and its application in key experiments.

Synthesis of 4-Amino-TEMPO

A common synthetic route for 4-Amino-TEMPO involves a two-step process starting from 2,2,6,6-tetramethylpiperidine.[5][8]

Step 1: Synthesis of 2,2,5,5-tetramethylpiperidin-4-acetamide acetate

• Dissolve 1.0 g (6.4 mmol) of 2,2,6,6-tetramethylpiperidine in 10 ml of diethyl ether in a round-bottomed flask.[5][8]

• Cool the solution to 0 °C in an ice bath.[5]

• Add 1.08 ml (15.36 mmol) of acetic anhydride dropwise to the cooled solution.[5][8]

• Allow the mixture to warm to room temperature and stir for 2 hours, during which a white precipitate will form.[5][8]

• Remove the solvent under reduced pressure.[5]

• Wash the resulting precipitate with acetone and dry to yield 2,2,5,5-tetramethylpiperidin-4-acetamide acetate.[5][8]

Step 2: Synthesis of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide

• Mix 500 mg (1.92 mmol) of the product from Step 1 with 20 ml of a 5% sodium carbonate aqueous solution.[5]

• Add 79 mg (0.219 mmol) of EDTA-4Na⁺ and 79 mg (0.24 mmol) of sodium tungstate and cool the solution to 0-4 °C.[5]

• Slowly add 1.58 ml (51.58 mmol) of cold 30% aqueous hydrogen peroxide.[5]

• Allow the mixture to warm to room temperature and leave for 72 hours.[5]

• Filter the resulting orange suspension.[5]

• Saturate the filtrate with sodium carbonate to form a new orange precipitate.[5]

• Filter and dry the precipitate to obtain 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide.[5]

Step 3: Synthesis of 4-Amino-TEMPO

• Suspend 200 mg of the product from Step 2 in 12.5 ml of a 15% potassium hydroxide aqueous solution.[5][8]

• Heat the solution to reflux for 36 hours.[5][8]

• Cool the solution to room temperature and saturate with potassium carbonate.[5][8]

• Extract the product with diethyl ether. The organic phase is then collected, dried, and the solvent evaporated to yield 4-Amino-TEMPO.[5][8]

A simplified workflow for the synthesis of 4-Amino-TEMPO.

Site-Directed Spin Labeling of Proteins for EPR Studies

4-Amino-TEMPO is a precursor for various spin-labeling reagents used to investigate the structure and dynamics of biomolecules via Electron Paramagnetic Resonance (EPR) spectroscopy.[5] The following is a general workflow for labeling a protein at a specific cysteine residue.

• Protein Preparation: The target protein, containing a single accessible cysteine residue, is purified and buffer-exchanged into a suitable labeling buffer (e.g., phosphate buffer, pH 7.4).

• Spin Label Preparation: A maleimide derivative of TEMPO (e.g., 4-Maleimido-TEMPO) is dissolved in a minimal amount of an organic solvent like DMSO.

• Labeling Reaction: The spin label solution is added to the protein solution at a specific molar excess (e.g., 10-fold). The reaction is typically carried out for 1-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Removal of Unreacted Label: The excess, unreacted spin label is removed by methods such as dialysis or size-exclusion chromatography.

• EPR Analysis: The labeled protein is then analyzed by EPR spectroscopy to obtain information about the local environment of the spin label and, by extension, the protein's structure and dynamics.

Workflow for site-directed spin labeling of a protein.

Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the antioxidant potential of a compound by its ability to reduce ferric (Fe³⁺) to ferrous (Fe²⁺) iron.

• Prepare FRAP Reagent: The FRAP reagent is prepared by mixing a solution of TPTZ (2,4,6-tripyridyl-s-triazine) in HCl, a solution of FeCl₃·6H₂O, and an acetate buffer (pH 3.6).

• Sample Preparation: Prepare solutions of 4-Amino-TEMPO at various concentrations.

• Reaction: Mix the sample solution with the FRAP reagent and incubate at 37°C.

• Measurement: Measure the absorbance of the resulting solution at 593 nm. The change in absorbance is proportional to the antioxidant power of the sample.

Mechanisms of Action and Signaling Pathways

4-Amino-TEMPO and other nitroxides exhibit significant protective effects against oxidative stress, including that induced by ionizing radiation.[1] The primary mechanism is their ability to scavenge reactive oxygen species (ROS), thus preventing damage to critical cellular components like DNA.

The radioprotective effects of nitroxides are also linked to the modulation of cell signaling pathways involved in apoptosis. By reducing the cellular burden of ROS, these compounds can influence the expression of pro- and anti-apoptotic proteins, ultimately promoting cell survival.

General radioprotective mechanism of 4-Amino-TEMPO.

Conclusion

4-Amino-TEMPO is a cornerstone molecule for a multitude of applications in research and development. Its utility as a spin label provides deep insights into molecular structures and dynamics, while its antioxidant properties offer a basis for developing therapeutics against oxidative stress-related pathologies. The protocols and information provided in this guide serve as a valuable resource for scientists and researchers leveraging the unique capabilities of 4-Amino-TEMPO.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl | C9H19N2O | CID 550942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. benchchem.com [benchchem.com]
• 6. discofinechem.com [discofinechem.com]
• 7. 4-Amino-TEMPO, free radical CAS#: 14691-88-4 [amp.chemicalbook.com]
• 8. rsc.org [rsc.org]

The Core Principles of 4-Amino-TEMPO: A Technical Guide for Spin Labeling Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental principles of 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl (4-Amino-TEMPO), a paramount spin label in the fields of biochemistry, drug development, and materials science. This document delves into its core properties, experimental applications, and the underlying mechanisms that make it an indispensable tool for studying molecular structure and dynamics.

Core Physical and Chemical Properties

4-Amino-TEMPO is a derivative of the stable nitroxide radical TEMPO, featuring a primary amine group at the 4-position of the piperidine ring.[1] This functional group is key to its versatility, allowing for its covalent attachment to biomolecules.[2] As a stable free radical, 4-Amino-TEMPO is paramagnetic, a property that is central to its application in Electron Paramagnetic Resonance (EPR) spectroscopy.[3]

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of 4-Amino-TEMPO, providing essential data for experimental design and execution.

Table 1: Physical Properties of 4-Amino-TEMPO

Property	Value	Source(s)
Molecular Formula	C₉H₁₉N₂O	[3]
Molecular Weight	171.26 g/mol	[3][4]
Appearance	Orange to red-brown solid or crystals	[3]
Melting Point	33 - 39 °C	[1][3]
Boiling Point	98 °C at 4 mmHg	[1][2]
Solubility	Soluble in water and slightly soluble in organic solvents like methanol and dichloromethane.	[1][2]
Storage Temperature	2 - 8 °C	[3][5]

Table 2: Spectroscopic and EPR Parameters of 4-Amino-TEMPO

Parameter	Value	Conditions	Source(s)
g-factor (g_iso)	2.00543	Isotropic	[6]
Hyperfine Coupling Constant (a_iso(¹⁴N))	16.81 G	Isotropic	[6]
Hyperfine Splitting	Three characteristic lines in solution due to coupling with the ¹⁴N nucleus.	Solution	[1][7]

Experimental Protocols

Detailed methodologies are critical for the successful application of 4-Amino-TEMPO in research. This section outlines key experimental procedures.

Synthesis of 4-Amino-TEMPO

A common synthetic route to 4-Amino-TEMPO involves a multi-step process starting from 2,2,6,6-tetramethylpiperidine.[1][8]

Step 1: Synthesis of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide [1][8]

• Dissolve 2,2,6,6-tetramethylpiperidine in diethyl ether and cool to 0 °C.

• Add acetic anhydride dropwise and stir for 2 hours at room temperature to form a precipitate.

• Remove the solvent and wash the precipitate with acetone to yield 2,2,5,5-tetramethylpiperidin-4-acetamide acetate.

• Mix the product with a sodium carbonate aqueous solution, EDTA-4Na⁺, and sodium tungstate, then cool to 0-4 °C.

• Slowly add cold 30% aqueous hydrogen peroxide and allow the mixture to react for 72 hours at room temperature.

• Filter the resulting orange suspension and saturate the filtrate with sodium carbonate to precipitate the product.

• Filter and dry the precipitate to obtain 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide.

Step 2: Synthesis of 4-Amino-TEMPO [1][8]

• Suspend the 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide in a 15% potassium hydroxide aqueous solution.

• Heat the solution to reflux for 36 hours.

• Cool the solution to room temperature and saturate it with potassium carbonate.

• Extract the product with diethyl ether.

• Collect the organic phase, dry it over sodium sulfate, and evaporate the solvent to yield 4-Amino-TEMPO.

Site-Directed Spin Labeling (SDSL) of Proteins

4-Amino-TEMPO itself can be used for labeling, but more commonly it is a precursor for other spin labels like the methanethiosulfonate spin label (MTSL), which is highly specific for cysteine residues.[9] The general workflow for SDSL is a powerful technique to study protein structure and dynamics.[9]

Protocol for Cysteine-Specific Labeling with a TEMPO-derivative (e.g., MTSL): [9][10]

• Protein Preparation: The protein of interest must have a unique, accessible cysteine residue at the site to be labeled. This is often achieved through site-directed mutagenesis. The protein should be in a buffer at a pH between 7.0 and 8.5.[9]

• Reduction of Disulfide Bonds: If the protein contains other cysteine residues that could form disulfide bonds, they must be reduced using a reducing agent like dithiothreitol (DTT). The DTT must then be removed before adding the spin label.[9]

• Labeling Reaction: A 10-fold molar excess of the thiol-specific TEMPO spin label (e.g., MTSL) is added to the protein solution. The reaction is typically carried out for 1-2 hours at room temperature or overnight at 4°C.[10]

• Removal of Excess Label: Unreacted spin label is removed using size-exclusion chromatography or dialysis.[10]

• Verification of Labeling: Successful labeling can be confirmed and quantified using mass spectrometry or by comparing the double integral of the EPR spectrum of the labeled protein with a known standard.[9]

Visualizing Core Concepts

The following diagrams illustrate key workflows and principles related to the application of 4-Amino-TEMPO as a spin label.

Caption: Workflow for site-directed spin labeling of a protein.

Caption: Environmental factors affecting the EPR signal of a spin label.

Applications in Research and Development

The unique properties of 4-Amino-TEMPO and its derivatives make them powerful tools in various scientific disciplines.

• Structural Biology: Site-directed spin labeling with TEMPO derivatives allows for the measurement of distances between labeled sites in biomolecules, providing crucial structural information.[11] It is also highly effective in characterizing conformational changes in proteins upon ligand binding.[9]

• Drug Development: The ability to probe molecular interactions makes spin labeling a valuable technique in drug discovery for understanding how drugs interact with their targets.[5]

• Antioxidant Studies: As a stable free radical, 4-Amino-TEMPO can be used to study antioxidant mechanisms and assess the efficacy of potential antioxidant compounds.[3]

• Materials Science: 4-Amino-TEMPO and related compounds are used as radical initiators in polymerization processes and to enhance the thermal stability of polymers.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. 4-Amino-TEMPO, free radical CAS#: 14691-88-4 [amp.chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl | C9H19N2O | CID 550942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. rsc.org [rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. New Developments in Spin Labels for Pulsed Dipolar EPR - PMC [pmc.ncbi.nlm.nih.gov]

The Multifaceted Role of 4-Amino-TEMPO in Electron Paramagnetic Resonance (EPR) Spectroscopy: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl, commonly known as 4-Amino-TEMPO, is a stable nitroxide radical that has become an indispensable tool in the field of Electron Paramagnetic Resonance (EPR) spectroscopy.[1][2][3] Its paramagnetic nature, stemming from an unpaired electron localized in the N-O bond, makes it highly sensitive to its microenvironment. This sensitivity, coupled with the versatility of its amino functional group for further chemical modification, has established 4-Amino-TEMPO as a cornerstone for a diverse range of EPR applications, from elucidating biomolecular structures to probing cellular metabolism.[1][4] This technical guide provides an in-depth exploration of the core applications of 4-Amino-TEMPO in EPR spectroscopy, complete with quantitative data, detailed experimental protocols, and visual workflows to empower researchers in their scientific endeavors.

Core Physicochemical and EPR Properties of 4-Amino-TEMPO

The utility of 4-Amino-TEMPO in EPR is fundamentally linked to its distinct physical, chemical, and magnetic properties. A summary of these key parameters is presented below.

Table 1: Physicochemical Properties of 4-Amino-TEMPO

Property	Value
Molecular Formula	C₉H₁₉N₂O
Molecular Weight	171.26 g/mol
Appearance	Orange to red-brown solid
Melting Point	33 - 39 °C
Solubility	Soluble in water and various organic solvents
Storage Temperature	2 - 8 °C

Table 2: Typical EPR Spectral Parameters of 4-Amino-TEMPO

Parameter	Value	Conditions
g-value (g_iso)	~2.0054 - 2.0075	In solution
¹⁴N Hyperfine Coupling Constant (a_iso)	~15 - 17 G	Dependent on solvent polarity

The EPR spectrum of 4-Amino-TEMPO in a non-viscous solution is characterized by a sharp three-line pattern, a result of the hyperfine interaction between the unpaired electron and the ¹⁴N nucleus (I=1). The precise values of the g-factor and the hyperfine coupling constant are sensitive to the polarity and viscosity of the local environment, a property that is extensively exploited in its various applications.[5][6]

Key Applications of 4-Amino-TEMPO in EPR Spectroscopy

Site-Directed Spin Labeling (SDSL) for Structural Biology

One of the most powerful applications of 4-Amino-TEMPO is as a precursor for spin labels used in Site-Directed Spin Labeling (SDSL) of biomolecules, such as proteins and nucleic acids.[1][7] The amino group of 4-Amino-TEMPO can be readily functionalized with a reactive moiety, for instance, a maleimide or isocyanate group, which can then be covalently attached to a specific site (e.g., a cysteine or a modified nucleotide) within the biomolecule of interest.[7]

The EPR spectrum of the attached spin label provides rich information about the local environment, including the mobility of the spin label, solvent accessibility, and distances between two spin-labeled sites. This information is crucial for mapping protein and nucleic acid structures, characterizing conformational changes upon ligand binding, and understanding the dynamics of macromolecular complexes.

General workflow for a site-directed spin labeling (SDSL) study.

• Protein Preparation :

  • Introduce a unique cysteine residue at the desired labeling site in the target protein using site-directed mutagenesis.

  • Express and purify the cysteine-mutant protein. Ensure the protein is in a buffer free of reducing agents.

• Spin Label Synthesis :

  • Synthesize a reactive 4-Amino-TEMPO derivative, such as 4-maleimido-TEMPO.

• Labeling Reaction :

  • Dissolve the purified protein in a suitable buffer (e.g., phosphate buffer, pH 7.0).

  • Add a 10-fold molar excess of the 4-maleimido-TEMPO spin label to the protein solution.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle agitation.

• Purification :

  • Remove the unreacted spin label by dialysis or size-exclusion chromatography.

• EPR Spectroscopy :

  • Concentrate the spin-labeled protein to the desired concentration.

  • Load the sample into an EPR capillary tube.

  • Acquire the continuous-wave (CW) EPR spectrum at room temperature. For distance measurements using techniques like DEER (Double Electron-Electron Resonance), freeze the sample and acquire data at cryogenic temperatures.

Oximetry and Redox Status Monitoring

The EPR spectral linewidth of nitroxides like 4-Amino-TEMPO is sensitive to the local concentration of molecular oxygen due to Heisenberg spin exchange. This property makes it an effective probe for measuring oxygen concentration (oximetry) in a variety of systems, from chemical solutions to biological tissues.

Furthermore, 4-Amino-TEMPO can be reduced by cellular reductants to its EPR-silent hydroxylamine form. The rate of this reduction can be monitored by the decay of the EPR signal intensity, providing a measure of the local redox environment. This has significant implications for studying oxidative stress and cellular metabolism.[1]

Redox cycling of 4-Amino-TEMPO for EPR-based redox sensing.

pH Sensing

The protonation state of the amino group of 4-Amino-TEMPO influences the electronic environment of the nitroxide radical, leading to changes in its hyperfine coupling constant. This pH-dependent spectral change allows 4-Amino-TEMPO to be used as a pH-sensitive probe. By calibrating the change in the hyperfine splitting with pH, it is possible to measure the pH of the local environment. This has been particularly useful for measuring pH gradients across biological membranes.[3][8]

Polarizing Agent in Dynamic Nuclear Polarization (DNP)-NMR Spectroscopy

In Dynamic Nuclear Polarization (DNP)-enhanced Nuclear Magnetic Resonance (NMR) spectroscopy, the large polarization of the electron spins of a paramagnetic agent is transferred to the surrounding nuclear spins, dramatically enhancing the NMR signal. 4-Amino-TEMPO and its derivatives are widely used as polarizing agents in DNP-NMR experiments, particularly for solid-state NMR of biological macromolecules.[9][10][11] The stability of the radical and its solubility in common DNP glassing matrices make it an excellent choice for these demanding experiments.[10]

Simplified workflow for a DNP-NMR experiment.

• Sample Mixture :

  • Prepare a solution of the analyte of interest in a suitable solvent system that will form a glass upon freezing (e.g., a glycerol/water or DMSO/water mixture).

  • Add 4-Amino-TEMPO or a suitable derivative to the solution to a final concentration typically in the range of 10-40 mM.[10]

• Sample Loading :

  • Load the sample mixture into an NMR rotor.

• Freezing :

  • Rapidly freeze the sample in the NMR rotor by immersing it in liquid nitrogen to ensure the formation of a homogeneous glass.

• DNP-NMR Experiment :

  • Insert the rotor into the DNP-NMR probe, which is cooled to cryogenic temperatures (typically around 100 K).

  • Apply microwave irradiation at a frequency close to the EPR frequency of 4-Amino-TEMPO to induce dynamic nuclear polarization.

  • Acquire the NMR spectrum of the hyperpolarized sample.

Conclusion

4-Amino-TEMPO is a remarkably versatile molecule that has profoundly impacted the field of EPR spectroscopy. Its utility as a precursor for spin labels in structural biology, a probe for local environmental parameters like oxygen concentration and pH, and a polarizing agent in DNP-NMR underscores its importance for researchers across chemistry, biology, and medicine. The detailed protocols and conceptual workflows provided in this guide are intended to serve as a valuable resource for scientists and drug development professionals, enabling them to effectively harness the power of 4-Amino-TEMPO in their research to unravel complex biological processes and accelerate the development of new therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-Amino-TEMPO loaded liposomes as sensitive EPR and OMRI probes for the detection of phospholipase A2 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. GraphViz Examples and Tutorial [graphs.grevian.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Determination of a transmembrane pH difference in chloroplasts with a spin label tempamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 10. Polarizing agents for efficient high field DNP solid-state NMR spectroscopy under magic-angle spinning: from design principles to formulation strategi ... - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01079A [pubs.rsc.org]
• 11. nmr4dynamics.de [nmr4dynamics.de]

An In-depth Technical Guide to TEMPO Derivatives in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl, commonly known as TEMPO, is a highly stable and versatile nitroxide radical.[1] Its unique properties have established it as a cornerstone reagent in modern organic chemistry. The stability of the TEMPO radical is attributed to the steric protection provided by the four methyl groups adjacent to the aminoxyl group, which shield it from decomposition pathways.[1][2] This guide provides a comprehensive overview of TEMPO and its derivatives, focusing on their core applications, quantitative properties, and detailed experimental protocols relevant to research and development.

Core Applications of TEMPO Derivatives

TEMPO derivatives are primarily utilized in three major areas: as catalysts for selective oxidation, as control agents in polymerization, and as probes in biophysical studies.

• Selective Oxidation: TEMPO derivatives are exceptional catalysts for the oxidation of primary alcohols to aldehydes and secondary alcohols to ketones.[] The true oxidant is the N-oxoammonium cation, which is generated in situ from the TEMPO radical by a stoichiometric co-oxidant.[1][4] This catalytic system is prized for its high chemoselectivity, often allowing for the oxidation of primary alcohols without affecting secondary alcohols under basic conditions.[1] Common co-oxidants include sodium hypochlorite (NaOCl), bis(acetoxy)iodobenzene (BAIB), and systems involving transition metals like copper.[][5]

• Nitroxide-Mediated Polymerization (NMP): In polymer chemistry, TEMPO and its derivatives are used as mediators in controlled radical polymerization, a technique known as NMP.[6] The TEMPO radical reversibly caps the growing polymer chain, creating a "dormant" species.[1][7] This reversible termination minimizes irreversible termination events between two growing chains, allowing for the synthesis of polymers with well-defined molecular weights and low dispersity.[7]

• Site-Directed Spin Labeling (SDSL): Functionalized TEMPO derivatives serve as spin labels for interrogation by Electron Paramagnetic Resonance (EPR) spectroscopy.[2] By covalently attaching a TEMPO derivative to a specific site on a biomolecule, such as a protein or nucleic acid, researchers can gain insights into the structure, dynamics, and local environment of that site.[2][8]

Quantitative Data of TEMPO Derivatives

The reactivity and utility of TEMPO can be finely tuned by modifying the 4-position of the piperidine ring. These substitutions influence the steric and electronic properties of the molecule, most notably its redox potential.

Table 1: Redox Potentials of 4-Substituted TEMPO Derivatives

The formal potential (E⁰) of the one-electron oxidation of the nitroxide radical to the oxoammonium cation is a key parameter governing its oxidative strength.

TEMPO Derivative	4-Substituent	Formal Potential (E⁰ vs. SHE) [V]	Reference(s)
4-Hydroxy-TEMPO (TEMPOL)	-OH	0.812	[9][10]
4-Methoxy-TEMPO	-OCH₃	Not specified	[11]
4-Oxo-TEMPO (TEMPONE)	=O	0.910	[9][10]
4-Amino-TEMPO	-NH₂	0.895	[9][10]
4-Acetamido-TEMPO	-NHC(O)CH₃	Not specified	[12]
4-Carboxy-TEMPO	-COOH	0.776	[9][10]
4-Cyano-TEMPO	-CN	0.881	[9][10]
Unsubstituted TEMPO	-H	~0.745	[13]

Note: Potentials are measured in aqueous or mixed aqueous/organic media and can vary with pH and electrolyte composition.

Table 2: Kinetic and Thermodynamic Data

The following table summarizes key kinetic and thermodynamic parameters for TEMPO-related reactions, which are crucial for understanding reaction mechanisms and optimizing conditions.

Parameter	Reaction / System	Value	Units	Reference(s)
Kinetic Isotope Effect (kH/kD)	Cu(I)/bpy/TEMPO oxidation of PhCHDOH	6.06	dimensionless	[1]
Kinetic Isotope Effect (kH/kD)	Cu(I)/bpy/TEMPO oxidation of CyCHDOH	10.9	dimensionless	[1]
Bond Dissociation Energy (BDE)	C-O bond in Methyl-TEMPO	47 ± 1	kcal/mol	[14]
Bond Dissociation Energy (BDE)	O-H bond in TEMPO-H	~70	kcal/mol	[1]

Key Experimental Protocols

This section provides detailed methodologies for representative applications of TEMPO derivatives.

Protocol 1: Copper/TEMPO-Catalyzed Aerobic Oxidation of Benzyl Alcohol

This protocol describes a green and efficient method for the selective oxidation of a primary alcohol to an aldehyde using ambient air as the terminal oxidant.[2][9]

Materials:

• Benzyl alcohol

• Acetonitrile (MeCN)

• --INVALID-LINK-- or CuBr

• 2,2'-bipyridine (bpy)

• TEMPO

• N-methylimidazole (NMI)

• Ethyl acetate

• Silica gel

Procedure:

• To a round-bottomed flask equipped with a magnetic stir bar, add the primary alcohol (e.g., 2-amino-5-bromobenzyl alcohol, 1.0 equiv).[9]

• Dissolve the alcohol in acetonitrile (to a final concentration of ~0.2 M).[15]

• Add the catalyst components sequentially as solids: Cu(I) salt (e.g., --INVALID-LINK--, 0.05 equiv), bpy (0.05 equiv), and TEMPO (0.05 equiv).[9]

• Add N-methylimidazole (NMI) (0.1 equiv) to the stirring mixture. The solution should turn a dark red-brown color.[9]

• Stir the reaction mixture vigorously, open to the ambient air, at room temperature.[2]

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete when the solution color changes from red-brown to green, indicating the consumption of the Cu(I) species.[16] This usually takes 1-3 hours for activated benzyl alcohols.[9]

• Upon completion, dilute the reaction mixture with ethyl acetate.[9]

• Filter the mixture through a short plug of silica gel to remove the copper catalyst, washing with additional ethyl acetate.[9]

• Concentrate the filtrate under reduced pressure to yield the crude aldehyde product, which can be further purified by recrystallization or column chromatography if necessary.[9]

Protocol 2: Nitroxide-Mediated Polymerization (NMP) of Styrene

This protocol outlines the synthesis of polystyrene with controlled molecular weight using a bicomponent initiating system of benzoyl peroxide (BPO) and TEMPO.[][17]

Materials:

• Styrene (freshly distilled)

• Benzoyl peroxide (BPO) (recrystallized)

• TEMPO

• Reaction vessel (e.g., Schlenk tube or vial)

Procedure:

• In the reaction vessel, combine freshly distilled styrene, BPO, and TEMPO. A typical molar ratio is [Styrene]:[BPO]:[TEMPO] = 100:1:1.3.

• Degas the mixture by subjecting it to several freeze-pump-thaw cycles to remove dissolved oxygen.[17]

• After degassing, seal the vessel under an inert atmosphere (e.g., nitrogen or argon).

• Heat the reaction mixture in a thermostatically controlled oil bath at 120-125 °C.[17]

• Allow the polymerization to proceed for the desired time. The reaction time will influence the final molecular weight and conversion.

• To terminate the polymerization, cool the reaction vessel rapidly in an ice bath.

• Dissolve the viscous polymer solution in a suitable solvent (e.g., tetrahydrofuran, THF).

• Precipitate the polymer by pouring the solution into a large volume of a non-solvent, such as methanol.

• Collect the precipitated polystyrene by filtration, wash with methanol, and dry under vacuum to a constant weight.

• Characterize the polymer for molecular weight and dispersity using Gel Permeation Chromatography (GPC).

Protocol 3: Site-Directed Spin Labeling of a Cysteine Residue

This protocol describes the labeling of a protein containing a single cysteine residue with a maleimide-functionalized TEMPO derivative.[18]

Materials:

• Cysteine-containing protein in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)

• 4-Maleimido-TEMPO

• Reducing agent (e.g., TCEP or DTT)

• Organic solvent (e.g., DMSO or ethanol)

• Desalting column (e.g., NAP-10)

Procedure:

• Protein Reduction: If the cysteine residue may be oxidized, incubate the protein with a 10-fold molar excess of a reducing agent like DTT for 1 hour at room temperature. Remove the reducing agent using a desalting column.[18] Alternatively, add TCEP to a final concentration of 0.5 mM.[18]

• Label Preparation: Prepare a stock solution of 4-Maleimido-TEMPO (e.g., 10-100 mM) in an appropriate organic solvent like DMSO.[18]

• Labeling Reaction: Add the 4-Maleimido-TEMPO stock solution to the protein solution to achieve a 5- to 10-fold molar excess of the label over the protein.[18]

• Incubation: Gently agitate the reaction mixture at room temperature for 2 hours or overnight at 4 °C.[18]

• Removal of Excess Label: Remove the unreacted, free spin label by size-exclusion chromatography using a desalting column, eluting with the desired buffer for EPR analysis.[18]

• Verification: Confirm successful labeling by EPR spectroscopy. The sharp, three-line spectrum of the free label should be absent, and a broader spectrum corresponding to the protein-bound label should be observed. Mass spectrometry can also be used to confirm covalent modification.

Diagrams and Workflows

Visual representations of key mechanisms and workflows are provided below using the Graphviz DOT language.

TEMPO-Catalyzed Alcohol Oxidation Cycle

Caption: Catalytic cycle for the TEMPO-mediated oxidation of a primary alcohol.

Nitroxide-Mediated Polymerization (NMP) Mechanism

Caption: Reversible deactivation mechanism in Nitroxide-Mediated Polymerization (NMP).

Experimental Workflow for Site-Directed Spin Labeling

Caption: General experimental workflow for protein spin labeling.

References

• 1. Mechanism of Copper(I)/TEMPO-Catalyzed Aerobic Alcohol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Nitroxide-mediated radical polymerization - Wikipedia [en.wikipedia.org]
• 8. Site-Directed Spin Labeling EPR for Studying Membrane Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. stahl.chem.wisc.edu [stahl.chem.wisc.edu]
• 10. Oxidation of Benzyl Alcohol Compounds in the Presence of Carbon Hybrid Supported Platinum Nanoparticles (Pt@CHs) in Oxygen Atmosphere - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Tetramethylpiperidine N-Oxyl (TEMPO), Phthalimide N-oxyl (PINO), and Related N-Oxyl Species: Electrochemical Properties and Their Use in Electrocatalytic Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 16. pubs.acs.org [pubs.acs.org]
• 17. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 18. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Spin Labeling of Proteins using 4-Amino-TEMPO

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 4-Amino-TEMPO (4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl) in the spin labeling of proteins for structural and dynamic studies using Electron Paramagnetic Resonance (EPR) spectroscopy.

Introduction to 4-Amino-TEMPO Spin Labeling

Site-directed spin labeling (SDSL) is a powerful technique that provides insights into protein structure, dynamics, and conformational changes.[1] The method involves the introduction of a paramagnetic probe, or "spin label," at a specific site in a protein. 4-Amino-TEMPO is a versatile spin label precursor, a stable nitroxide radical that can be chemically modified to react with specific amino acid side chains.[2][3] The EPR spectrum of the attached nitroxide label is sensitive to its local environment, providing information on solvent accessibility, side-chain mobility, and distances between labeled sites.

Key Applications:

• Mapping protein secondary and tertiary structure.

• Characterizing protein conformational changes upon ligand binding or activation.[4][5]

• Studying protein-protein and protein-ligand interactions.[6]

• Investigating the dynamics of flexible or disordered protein regions.[7]

Chemistry of 4-Amino-TEMPO Labeling

4-Amino-TEMPO itself possesses a primary amine, which is not directly reactive with common amino acid side chains under physiological conditions. Therefore, it is typically derivatized to introduce a reactive group that can specifically target a desired amino acid. Two common strategies are:

• Targeting Cysteine Residues: 4-Amino-TEMPO can be converted into a maleimide or methanethiosulfonate (MTS) derivative. The resulting 4-Maleimido-TEMPO or MTS-TEMPO reacts specifically with the sulfhydryl group of cysteine residues, which can be introduced at desired locations in the protein via site-directed mutagenesis.

• Targeting Carboxyl Groups (Aspartic and Glutamic Acids): The primary amine of 4-Amino-TEMPO can be coupled to the carboxyl groups of aspartic and glutamic acid residues using carbodiimide chemistry, typically with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog (sulfo-NHS).[8][9]

Quantitative Data Summary

The efficiency of spin labeling is influenced by several factors, including the reactivity of the spin label, the accessibility of the target residue, and the reaction conditions. The following tables provide a summary of typical reaction conditions and expected outcomes for the two primary labeling strategies involving 4-Amino-TEMPO derivatives.

Table 1: Cysteine-Specific Labeling with 4-Maleimido-TEMPO

Parameter	Recommended Condition	Expected Outcome	Reference
Protein Concentration	10-100 µM	Higher concentrations can improve reaction kinetics.
Spin Label Concentration	10- to 20-fold molar excess over protein	Ensures complete labeling of accessible cysteines.
pH	6.5 - 7.5	Optimal for maleimide reactivity with thiols.
Temperature	4°C to Room Temperature	Lower temperatures can help maintain protein stability.
Reaction Time	1-12 hours	Varies depending on protein and label reactivity.
Labeling Efficiency	> 80% for accessible sites	High efficiency is achievable with optimized conditions.	[10]

Table 2: Carboxyl Group Labeling with 4-Amino-TEMPO via EDC/NHS Chemistry

Parameter	Recommended Condition	Expected Outcome	Reference
Protein Concentration	1-10 mg/mL	Sufficient concentration for efficient coupling.	[9]
4-Amino-TEMPO Concentration	10- to 50-fold molar excess over protein	Drives the reaction towards amine coupling.
EDC:NHS Molar Ratio	1:1 to 2:1	Activates carboxyl groups effectively.	[11]
EDC/NHS Concentration	5- to 10-fold molar excess over carboxyl groups	Ensures sufficient activation.	[11]
pH (Activation Step)	4.5 - 6.0	Optimal for EDC/NHS activation of carboxyls.	[8]
pH (Coupling Step)	7.2 - 8.0	Favors the reaction of the NHS ester with the amine.	[11]
Temperature	Room Temperature	Promotes efficient reaction kinetics.	[9]
Reaction Time	2-4 hours	Generally sufficient for completion.	[9]
Labeling Efficiency	Variable, typically lower than cysteine labeling	Highly dependent on the number and accessibility of carboxyl groups.

Experimental Protocols

Protocol 1: Cysteine-Specific Labeling with 4-Maleimido-TEMPO

This protocol describes the labeling of a single cysteine residue in a purified protein.

Materials:

• Purified protein with a single accessible cysteine residue in a suitable buffer (e.g., 50 mM MOPS, 150 mM NaCl, pH 7.0).

• 4-Maleimido-TEMPO.

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP).

• Desalting column (e.g., PD-10).

Procedure:

• Protein Preparation:

  • Ensure the protein is pure and at a concentration of at least 10 µM.

  • If the protein has been stored in the presence of a reducing agent (e.g., DTT), it must be removed prior to labeling. This can be achieved by dialysis or using a desalting column equilibrated with a nitrogen-purged labeling buffer.

• Spin Label Preparation:

  • Prepare a 10-20 mM stock solution of 4-Maleimido-TEMPO in anhydrous DMF or DMSO.

• Labeling Reaction:

  • Add the 4-Maleimido-TEMPO stock solution to the protein solution to achieve a 10-fold molar excess of the spin label.

  • Incubate the reaction mixture at 4°C overnight with gentle stirring. For some proteins, incubation at room temperature for 1-4 hours may be sufficient.

• Quenching the Reaction:

  • To quench the reaction, add a fresh solution of DTT to a final concentration of 1 mM to react with any unreacted maleimide. Incubate for 30 minutes.

• Purification of the Labeled Protein:

  • Remove excess, unreacted spin label and DTT using a desalting column equilibrated with the desired storage buffer.

  • Collect the protein fractions and determine the protein concentration.

• Verification of Labeling:

  • Confirm labeling by EPR spectroscopy. A characteristic three-line nitroxide spectrum should be observed.

  • Determine the labeling efficiency by comparing the double integral of the EPR spectrum of the labeled protein with a standard of known concentration (e.g., free 4-Amino-TEMPO).[12] Mass spectrometry can also be used to confirm the covalent modification.

Protocol 2: Carboxyl Group Labeling with 4-Amino-TEMPO via EDC/NHS

This protocol describes the labeling of accessible aspartic and glutamic acid residues.

Materials:

• Purified protein in a carboxyl- and amine-free buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0).

• 4-Amino-TEMPO.

• 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

• N-hydroxysulfosuccinimide (sulfo-NHS).

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0, or 1 M hydroxylamine, pH 8.5).

• Desalting column or dialysis cassette.

Procedure:

• Reagent Preparation:

  • Prepare fresh solutions of EDC and sulfo-NHS in the activation buffer (0.1 M MES, pH 6.0) immediately before use. A typical concentration is 10-20 mg/mL.

  • Dissolve 4-Amino-TEMPO in the activation buffer.

• Activation of Protein Carboxyl Groups:

  • In a microcentrifuge tube, mix the protein solution with the freshly prepared EDC and sulfo-NHS solutions. A common molar ratio is a 2-fold molar excess of EDC and a 5-fold molar excess of sulfo-NHS over the protein.

  • Incubate the activation reaction for 15-30 minutes at room temperature.

• Coupling to 4-Amino-TEMPO:

  • Add the 4-Amino-TEMPO solution to the activated protein mixture. A 10- to 50-fold molar excess of 4-Amino-TEMPO over the protein is recommended.

  • Adjust the pH of the reaction mixture to 7.2-7.5 with a non-amine buffer (e.g., phosphate buffer).

  • Incubate the coupling reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction:

  • Add the quenching solution to a final concentration of 50-100 mM to quench any unreacted NHS-activated carboxyl groups.

  • Incubate for 15-30 minutes at room temperature.

• Purification of the Labeled Protein:

  • Remove excess reagents and byproducts by dialysis or using a desalting column equilibrated with the desired storage buffer.

  • Collect the protein fractions and determine the protein concentration.

• Verification of Labeling:

  • Confirm labeling and estimate efficiency using EPR spectroscopy as described in Protocol 1.

Application Example: Studying GPCR and Ras Signaling

Site-directed spin labeling with 4-Amino-TEMPO derivatives is a powerful tool for elucidating the conformational changes that underpin signaling pathways.

G-Protein Coupled Receptor (GPCR) Activation

EPR studies on rhodopsin, a prototypical GPCR, have been instrumental in understanding the mechanism of GPCR activation.[4][13] Spin labels introduced at specific sites have revealed the light-induced rigid-body movement of transmembrane helices, a key event in signal transduction.[14]

GPCR Activation Pathway

Ras Protein Conformational Dynamics

Ras proteins are small GTPases that act as molecular switches in cellular signaling.[15] They cycle between an inactive GDP-bound state and an active GTP-bound state, a transition that involves significant conformational changes in the "switch I" and "switch II" regions.[16][17] Site-directed spin labeling can be used to probe these conformational changes and understand how they are influenced by GTP binding and interactions with effector proteins.[18]

Workflow for studying Ras conformational changes

EPR Data Acquisition

The following are typical parameters for continuous-wave (CW) EPR spectroscopy of nitroxide-labeled proteins at X-band frequency.

Table 3: Typical CW-EPR Spectrometer Settings

Parameter	Typical Value	Purpose	Reference
Microwave Frequency	~9.5 GHz (X-band)	Standard for nitroxide EPR.
Microwave Power	2-20 mW	Should be non-saturating to avoid spectral distortion.	[19]
Modulation Frequency	100 kHz	Standard for enhancing signal-to-noise.	[19]
Modulation Amplitude	0.5-2.0 G	Optimized to resolve hyperfine features without over-modulation.	[19]
Sweep Width	100-150 G	Sufficient to capture the full nitroxide spectrum.	[19]
Conversion Time	20-40 ms	Affects the signal-to-noise ratio.	[19]
Time Constant	20-40 ms	Affects the signal-to-noise ratio.	[19]
Temperature	Room Temperature (298 K)	For studying dynamics in solution.	[19]

Logical Workflow for a Spin Labeling Experiment

The following diagram outlines the logical steps involved in a typical site-directed spin labeling experiment.

Logical workflow for a spin labeling experiment

References

• 1. GTP-Bound N-Ras Conformational States and Substates Are Modulated by Membrane and Point Mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cleavage-resistant Protein Labeling with Hydrophilic Trityl Enables Distance Measurements In-Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterizing rhodopsin signaling by EPR spectroscopy: from structure to dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Spin-labeling studies of the conformational changes in the vicinity of D36, D38, T46, and E161 of bacteriorhodopsin during the photocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. EPR of site-directed spin-labeled proteins: A powerful tool to study structural flexibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. Site Selective and Efficient Spin Labeling of Proteins with a Maleimide-Functionalized Trityl Radical for Pulsed Dipolar EPR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. High-resolution distance mapping in rhodopsin reveals the pattern of helix movement due to activation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Structural impact of GTP binding on downstream KRAS signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Specific Conformational States of Ras GTPase upon Effector Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Structural basis for conformational dynamics of GTP-bound Ras protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Delineating the RAS Conformational Landscape - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Use of site-directed spin labeling EPR spectroscopy to study protein–LPS interactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Incorporating 4-Amino-TEMPO into Lipid Membranes

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-TEMPO (4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl) is a stable nitroxide radical widely used as a spin label in Electron Paramagnetic Resonance (EPR) spectroscopy.[1][2] Its utility extends to studying the dynamics and structure of biological systems, including lipid membranes.[3][4] The incorporation of 4-Amino-TEMPO into lipid membranes allows for the investigation of membrane fluidity, polarity, and the partitioning of molecules between the aqueous and lipid phases. These application notes provide detailed protocols for the preparation of lipid vesicles (liposomes), the passive incorporation of 4-Amino-TEMPO into the lipid bilayer, and the subsequent characterization using EPR spectroscopy.

Data Presentation

The following tables summarize key parameters and quantitative data relevant to the experimental protocols described herein.

Table 1: Physicochemical Properties of 4-Amino-TEMPO

Property	Value	Reference(s)
Molecular Formula	C₉H₁₉N₂O
Molecular Weight	171.26 g/mol
Appearance	Orange to red-brown solid	[1]
Solubility	Soluble in water and organic solvents	[1]
Storage Temperature	2 - 8 °C

Table 2: Experimental Parameters for Liposome Preparation and 4-Amino-TEMPO Incorporation

Parameter	Value/Range	Notes
Lipid Composition	POPC/Cholesterol/DSPE-PEG(2000) (54/41/5 molar ratio)	Example formulation for stable liposomes.[5]
Lipid Concentration	10-20 mg/mL in organic solvent	For thin film formation.[3]
40 mg/mL (final)	After hydration.[5]
Hydration Buffer	0.15 M NaCl, 3.8 mM HEPES, pH 7.4	A common buffer for liposome studies.[5]
Extrusion Filter Size	0.1 µm (100 nm)	To produce large unilamellar vesicles (LUVs).[5]
4-Amino-TEMPO Incubation Concentration	0.1 - 1.0 mM	Recommended starting range for membrane partitioning studies.
Incubation Temperature	Above the lipid phase transition temperature (e.g., 55 °C for some formulations)	To ensure a fluid membrane for efficient incorporation.[3][5]
Incubation Time	1 hour	Sufficient for passive partitioning into the bilayer.[5]

Experimental Protocols

Protocol 1: Preparation of Large Unilamellar Vesicles (LUVs) by Thin-Film Hydration and Extrusion

This protocol describes a widely used method for preparing liposomes with a defined size.[5][6]

Materials:

• Phospholipids (e.g., POPC, Cholesterol, DSPE-PEG(2000))

• Chloroform or a chloroform:methanol mixture

• Hydration buffer (e.g., 0.15 M NaCl, 3.8 mM HEPES, pH 7.4)

• Rotary evaporator

• Vacuum pump

• Water bath

• Liposome extrusion equipment with polycarbonate filters (e.g., 0.1 µm)

Procedure:

• Lipid Film Formation:

  • Dissolve the desired lipids in chloroform or a suitable organic solvent mixture in a round-bottom flask. A typical concentration is 10-20 mg of total lipid per mL of solvent.[3]

  • Attach the flask to a rotary evaporator to remove the organic solvent under reduced pressure. A thin lipid film will form on the inner surface of the flask.

  • Continue to dry the film under high vacuum for at least 2 hours (or overnight) to remove any residual solvent.[3]

• Hydration:

  • Warm the hydration buffer to a temperature above the phase transition temperature (Tc) of the lipid mixture.[3]

  • Add the warm buffer to the flask containing the dry lipid film to achieve the desired final lipid concentration (e.g., 40 mg/mL).[5]

  • Hydrate the lipid film by rotating the flask in a warm water bath for at least 1 hour. This process results in the formation of multilamellar vesicles (MLVs).[3]

• Extrusion:

  • Assemble the liposome extruder with a 0.1 µm polycarbonate filter according to the manufacturer's instructions.

  • Transfer the MLV suspension to the extruder, ensuring it is maintained at a temperature above the lipid Tc.

  • Force the lipid suspension through the filter multiple times (e.g., at least four times) under pressure (e.g., 5 atm of argon or nitrogen).[5] This process generates a homogenous population of LUVs with a diameter of approximately 100 nm.

• Purification (Optional):

  • To remove any unencapsulated material from the hydration buffer, the liposome suspension can be purified by dialysis against the fresh hydration buffer.[5]

Protocol 2: Passive Incorporation of 4-Amino-TEMPO into Lipid Membranes

This protocol describes the passive partitioning of 4-Amino-TEMPO into the bilayer of pre-formed liposomes.

Materials:

• LUV suspension (from Protocol 1)

• 4-Amino-TEMPO stock solution (in hydration buffer)

• Thermomixer or incubating water bath

Procedure:

• Prepare a stock solution of 4-Amino-TEMPO in the hydration buffer at a concentration significantly higher than the final desired concentration.

• Add the 4-Amino-TEMPO stock solution to the LUV suspension to achieve the desired final concentration (e.g., 0.1 - 1.0 mM).

• Incubate the mixture for 1 hour at a temperature above the lipid Tc (e.g., 55 °C) with gentle agitation (e.g., 400 rpm in a thermomixer).[5] This allows the 4-Amino-TEMPO to partition between the aqueous buffer and the lipid bilayer.

• After incubation, the sample is ready for EPR analysis. To separate the membrane-incorporated 4-Amino-TEMPO from the free in solution, techniques like size exclusion chromatography or dialysis can be employed, though for partition coefficient measurements, this is often not necessary as both components are distinguished by their EPR spectra.

Protocol 3: Characterization by EPR Spectroscopy and Quantification

EPR spectroscopy is used to characterize the environment of the 4-Amino-TEMPO spin label and to quantify its partitioning into the lipid membrane.

Materials:

• EPR spectrometer (X-band)

• Capillary tubes for EPR measurements

• Liposome sample containing 4-Amino-TEMPO

Procedure:

• EPR Spectrum Acquisition:

  • Transfer the liposome suspension containing 4-Amino-TEMPO into a glass capillary tube.

  • Place the capillary tube into the EPR spectrometer's resonant cavity.

  • Acquire the EPR spectrum at a controlled temperature. Typical X-band spectrometer settings include a microwave frequency of ~9.4 GHz, microwave power of 10 mW, and a modulation frequency of 100 kHz.[7]

• Spectral Analysis:

  • The resulting EPR spectrum will be a superposition of two signals: a sharp, three-line spectrum from 4-Amino-TEMPO freely tumbling in the aqueous buffer, and a broader, more anisotropic spectrum from the spin label whose motion is restricted within the lipid bilayer.

  • These two spectral components can be separated and quantified using spectral simulation software.

• Determination of Partition Coefficient (Kₚ):

  • The partition coefficient, which describes the equilibrium distribution of the spin probe between the lipid and aqueous phases, can be calculated.

  • By comparing the integrated intensities of the simulated spectral components corresponding to the membrane-bound and free 4-Amino-TEMPO, the ratio of the two populations can be determined.[8][9]

  • The partition coefficient (Kₚ) is then calculated, taking into account the volume of the lipid phase and the aqueous phase.

Visualizations

Caption: Workflow for liposome preparation, 4-Amino-TEMPO incorporation, and EPR analysis.

Caption: Partitioning of 4-Amino-TEMPO between the aqueous phase and the lipid bilayer.

References

• 1. ethz.ch [ethz.ch]
• 2. mdpi.com [mdpi.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-Amino-TEMPO loaded liposomes as sensitive EPR and OMRI probes for the detection of phospholipase A2 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Membrane Models and Experiments Suitable for Studies of the Cholesterol Bilayer Domains - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CW Dipolar Broadening EPR Spectroscopy and Mechanically Aligned Bilayers Used to Measure Distance and Relative Orientation between Two TOAC Spin Labels on an Antimicrobial Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of partition coefficient of spin probe between different lipid membrane phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Site-Directed Spin Labeling (SDSL) with 4-Amino-TEMPO Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of 4-Amino-TEMPO and its derivatives in site-directed spin labeling (SDSL) experiments. SDSL, in conjunction with Electron Paramagnetic Resonance (EPR) spectroscopy, is a powerful technique for investigating the structure, dynamics, and conformational changes of biomolecules.[1][2][3]

Introduction

Site-directed spin labeling (SDSL) is a biophysical technique that provides valuable insights into the structure and dynamics of proteins and nucleic acids.[2] The method involves the attachment of a paramagnetic probe, or "spin label," to a specific site within a biomolecule.[2] The most commonly used spin labels are nitroxide derivatives of 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO).[2] 4-Amino-TEMPO is a key precursor for a variety of spin-labeling reagents used to study the structure and dynamics of these biomolecules.[4] This document outlines the properties of 4-Amino-TEMPO, protocols for its synthesis, its derivatization for specific labeling strategies, and the subsequent analysis using EPR spectroscopy.

Properties of 4-Amino-TEMPO

4-Amino-TEMPO is a stable nitroxide radical distinguished by the presence of an amino group at the 4-position of the piperidine ring, which allows for further functionalization.[4][5]

Table 1: Physical and Chemical Properties of 4-Amino-TEMPO [4]

Property	Value
Molecular Formula	C₉H₁₉N₂O
Molecular Weight	171.26 g/mol
Appearance	Orange to red-brown solid, crystals, or needles
Melting Point	33 - 39 °C
Boiling Point	98 °C at 4 mmHg
Solubility	Soluble in water and organic solvents such as methanol and dichloromethane (slightly)
Storage Temperature	2 - 8 °C

Table 2: Chemical Identifiers for 4-Amino-TEMPO [4]

Identifier	Value
CAS Number	14691-88-4
PubChem CID	550942
InChI	InChI=1S/C9H19N2O/c1-8(2)5-7(10)6-9(3,4)11(8)12/h7H,5-6,10H2,1-4H3
SMILES	CC1(C)CC(N)CC(C)(C)N1[O]

Experimental Protocols

Synthesis of 4-Amino-TEMPO

A common method for synthesizing 4-Amino-TEMPO involves the oxidation of 4-amino-2,2,6,6-tetramethylpiperidine.[4] A detailed two-step synthesis is provided below.[4][6]

Step 1: Synthesis of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide [4][6]

• In a round-bottomed flask, dissolve 1.0 g (6.4 mmol) of 2,2,6,6-tetramethylpiperidine in 10 ml of diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Add 1.08 ml (15.36 mmol) of acetic anhydride dropwise to the cooled solution.

• Allow the mixture to warm to room temperature and stir for 2 hours, during which a white precipitate will form.

• Remove the solvent under reduced pressure.

• Wash the precipitate with acetone and dry to yield 2,2,5,5-tetramethylpiperidin-4-acetamide acetate.

• Mix 500 mg (1.92 mmol) of the product with 20 ml of a 5% sodium carbonate aqueous solution.

• Add 79 mg (0.219 mmol) of EDTA-4Na⁺ and 79 mg (0.24 mmol) of sodium tungstate and cool the solution to 0-4 °C.

• Slowly add 1.58 ml (51.58 mmol) of cold 30% aqueous hydrogen peroxide.

• Allow the mixture to warm to room temperature and leave for 72 hours.

• Filter the resulting orange suspension.

• Saturate the filtrate with sodium carbonate to form a new orange precipitate.

• Filter and dry the precipitate to obtain 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide.

Step 2: Synthesis of 4-Amino-TEMPO [4][6]

• Suspend 200 mg of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide in 12.5 ml of a 15% potassium hydroxide aqueous solution.

• Heat the solution to reflux for 36 hours.

• Cool the solution to room temperature and saturate with potassium carbonate.

• Extract the product with diethyl ether.

• Collect the organic phase, dry it over sodium sulfate, and evaporate the solvent to obtain 4-Amino-TEMPO as a red liquid that crystallizes upon cooling.[4][6]

Characterization of 4-Amino-TEMPO

The identity and purity of the synthesized 4-Amino-TEMPO can be confirmed using various spectroscopic techniques.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Due to the paramagnetic nature of the nitroxide radical, standard ¹H NMR spectra will exhibit very broad signals. For a meaningful spectrum, the radical can be reduced to the corresponding hydroxylamine.[4]

• Infrared (IR) Spectroscopy : The IR spectrum will display characteristic peaks for the N-H stretching of the primary amine and the C-H stretching of the methyl and methylene groups.[4]

• Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) can be used to confirm the molecular weight and elemental composition.[4]

• Electron Paramagnetic Resonance (EPR) Spectroscopy : As a stable radical, 4-Amino-TEMPO shows a characteristic three-line EPR spectrum in solution, which arises from the hyperfine coupling of the unpaired electron with the ¹⁴N nucleus.[4]

Site-Directed Spin Labeling (SDSL) of Proteins

The following protocols describe two common strategies for site-directed spin labeling of proteins using derivatives of 4-Amino-TEMPO.

This is the most common SDSL method, targeting a unique cysteine residue introduced into the protein via site-directed mutagenesis.[3] 4-Amino-TEMPO can be functionalized with a maleimide group to create 4-Maleimido-TEMPO, which is highly specific for the thiol group of cysteine.[2]

Protocol for Cysteine-Specific Labeling:

• Protein Preparation : Purify the protein containing a single accessible cysteine residue to high homogeneity. The protein concentration should be between 80-120 µM in a suitable buffer (e.g., 20 mM MOPS, 150 mM NaCl, pH 7.4).

• Reduction of Cysteine : Reduce any disulfide-bonded cysteines by incubating the protein with a 10-fold molar excess of a reducing agent (e.g., DTT or TCEP) for 1 hour at room temperature.

• Removal of Reducing Agent : Remove the reducing agent by dialysis, buffer exchange, or size-exclusion chromatography.

• Labeling Reaction : Add a 10-fold molar excess of the maleimido-TEMPO derivative to the protein solution.

• Incubation : Allow the reaction to proceed at room temperature for 2 hours with gentle shaking or overnight at 4°C.[2]

• Quenching : Quench the reaction by adding a 100-fold molar excess of a thiol-containing compound (e.g., cysteine or β-mercaptoethanol) to react with any unreacted spin label.

• Purification : Remove the unreacted spin label and quenching agent by dialysis, buffer exchange, or size-exclusion chromatography.

• Verification : Confirm the success of the labeling by EPR spectroscopy or mass spectrometry.[2]

This strategy is employed when native cysteine residues are present and functionally important.[1][3] It involves the genetic incorporation of a non-canonical amino acid with a unique reactive group, such as p-acetyl-L-phenylalanine (p-AcPhe), which contains a bio-orthogonal keto group.[1][3] This keto group can be specifically targeted by a hydroxylamine-functionalized TEMPO derivative.[1]

Protocol for Orthogonal Spin Labeling:

• Genetic Encoding of p-AcPhe :

  • Introduce an amber stop codon (TAG) into the gene of the target protein at the desired labeling site using site-directed mutagenesis.[1]

  • Co-transform an E. coli strain with a plasmid containing the engineered gene and a plasmid carrying the orthogonal aminoacyl-tRNA synthetase/tRNA pair for p-AcPhe.[1]

• Protein Expression and Purification :

  • Grow the transformed E. coli in a minimal medium supplemented with p-AcPhe.

  • Induce protein expression.

  • Purify the p-AcPhe-containing protein using standard chromatography techniques.[1]

• Spin Labeling Reaction :

  • Prepare a solution of the purified protein (typically 50-200 µM) in a suitable buffer at a pH between 4.0 and 7.0.[1]

  • Add a 10-fold molar excess of a hydroxylamine-TEMPO derivative.[1][3]

  • Incubate the reaction mixture at 37°C for 12-24 hours.[3]

• Purification : Remove the excess spin label by dialysis or size-exclusion chromatography.

• Verification : Confirm labeling efficiency using ESI-MS to detect the mass increase corresponding to the attached spin label.[3]

EPR Spectroscopy

Sample Preparation :

• Concentrate the final spin-labeled protein sample to the desired concentration for EPR analysis (typically 50-200 µM).[1]

Continuous-Wave (CW-EPR) Spectroscopy :

• Load the sample into a quartz capillary tube.

• Record the CW-EPR spectrum at room temperature using a standard X-band spectrometer.

• Typical parameters: 100 kHz modulation frequency, 1.0 G modulation amplitude, 20 mW microwave power, and a 100 G scan width.[1]

Data Presentation

The primary data from an SDSL experiment is the EPR spectrum. The shape of this spectrum is highly sensitive to the rotational motion of the nitroxide label.[2]

Table 3: Isotropic EPR Parameters of TEMPO Derivatives in Solution at Room Temperature [7]

Compound	Solvent	Isotropic g-value (g_iso)	Isotropic Hyperfine Coupling Constant (A_iso) (Gauss)
TEMPO	Toluene	2.0063	15.1
4-hydroxy-TEMPO (TEMPOL)	Water/Glycerol (1:1)	~2.0056 - 2.0061	~16.0 - 17.0

Table 4: Anisotropic EPR Parameters of TEMPO Derivatives in Frozen Solution [7]

Compound	Conditions	g_xx	g_yy	g_zz	A_xx (G)	A_yy (G)	A_zz (G)
bis-TEMPO–bis-Ketal (bTbK)	Frozen Toluene, 70 K	2.0105	2.0065	2.0024	6.0	6.0	35.0
4-hydroxy-TEMPO (TEMPOL)	Frozen Water/Glycerol, 190 K	~2.009	~2.006	~2.002	~6.0	~6.0	~34.0

Visualizations

The following diagrams illustrate the experimental workflows for site-directed spin labeling.

Caption: Workflow for cysteine-specific site-directed spin labeling.

Caption: Workflow for orthogonal spin labeling using p-AcPhe.

Caption: General workflow for EPR analysis of a spin-labeled protein.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Site-directed spin labeling of a genetically encoded unnatural amino acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl | C9H19N2O | CID 550942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: 4-Amino-TEMPO as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl (4-Amino-TEMPO) as a versatile and efficient catalyst in organic synthesis. The document details its application in various oxidation reactions, methods for its immobilization to enhance recyclability, and detailed experimental protocols for key transformations.

Introduction to 4-Amino-TEMPO

4-Amino-TEMPO is a stable nitroxyl radical that serves as an effective catalyst for the selective oxidation of primary and secondary alcohols to aldehydes and ketones, respectively.[1] The presence of the amino group at the 4-position allows for its functionalization and immobilization onto solid supports, facilitating catalyst recovery and reuse, a crucial aspect for sustainable and industrial-scale chemical processes.[2][3] This compound is a derivative of the well-known TEMPO radical and is utilized in a variety of catalytic systems, including metal-based aerobic oxidations and electro-oxidations.[4][5]

Key Applications and Quantitative Data

4-Amino-TEMPO is predominantly used as a catalyst in oxidation reactions. The following tables summarize quantitative data for some of its key applications.

Table 1: Homogeneous Catalytic Oxidation of Benzyl Alcohol

Substrate	Co-catalyst/Oxidant	Catalyst Loading (mol%)	Temp. (°C)	Time (min)	Yield (%)	Selectivity (%)	Reference
Benzyl Alcohol	m-CPBA/TBAB	5	RT	6	59	96 (to Benzaldehyde)	[6]

Table 2: Heterogeneous Catalytic Oxidation of Benzyl Alcohol using Immobilized 4-Amino-TEMPO

Catalyst	Co-catalyst/Oxidant	Catalyst Loading	Temp. (°C)	Time (min)	Yield (%)	Selectivity (%)	Reference
4-Amino-TEMPO on Polymer Monolith	m-CPBA/TBAB	0.075 mmol	RT	10	60	94 (to Benzaldehyde)	[6]

Table 3: Copper-Catalyzed Aerobic Oxidation of Primary Alcohols

Substrate	Co-catalyst System	Catalyst Loading (mol%)	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Nitrobenzyl Alcohol	CuBr/bpy/NMI	5 (TEMPO)	RT	0.5-1	~65	[7]
Various Primary Alcohols	(bpy)CuI	Not Specified	RT	Varies	High	[4]

Experimental Protocols

This section provides detailed methodologies for the synthesis of 4-Amino-TEMPO, its immobilization, and its application in catalytic oxidation.

Protocol 1: Synthesis of 4-Amino-TEMPO

This two-step protocol describes a common method for the synthesis of 4-Amino-TEMPO.[1][8]

Step 1: Synthesis of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide

• Dissolve 1.0 g (6.4 mmol) of 2,2,6,6-tetramethylpiperidine in 10 ml of diethyl ether in a round-bottomed flask.

• Cool the solution to 0 °C in an ice bath.

• Add 1.08 ml (15.36 mmol) of acetic anhydride dropwise to the cooled solution.

• Allow the mixture to warm to room temperature and stir for 2 hours, during which a white precipitate will form.

• Remove the solvent under reduced pressure.

• Wash the precipitate with acetone and dry to yield 2,2,5,5-tetramethylpiperidin-4-acetamide acetate.

• Mix 500 mg (1.92 mmol) of the product with 20 ml of a 5% sodium carbonate aqueous solution.

• Add 79 mg (0.219 mmol) of EDTA-4Na⁺ and 79 mg (0.24 mmol) of sodium tungstate and cool the solution to 0-4 °C.

• Slowly add 1.58 ml (51.58 mmol) of cold 30% aqueous hydrogen peroxide.

• Allow the mixture to warm to room temperature and leave for 72 hours.

• Filter the resulting orange suspension.

• Saturate the filtrate with sodium carbonate to form a new orange precipitate.

• Filter and dry the precipitate to obtain 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide.

Step 2: Synthesis of 4-Amino-TEMPO

• Suspend 200 mg of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide in 12.5 ml of a 15% potassium hydroxide aqueous solution.

• Heat the solution to reflux for 36 hours.

• Cool the solution to room temperature and saturate with potassium carbonate.

• Extract the product with diethyl ether.

• Collect the organic phase, dry it over sodium sulfate, and evaporate the solvent to obtain 4-Amino-TEMPO.

Protocol 2: Preparation of Immobilized 4-Amino-TEMPO on a Polymer Monolith

This protocol details the immobilization of 4-Amino-TEMPO on a pre-fabricated polymer monolith for use in continuous flow reactions.[2][6]

• Prepare a poly(4-chloromethyl-styrene-co-divinylbenzene) monolith in a stainless-steel column.

• Prepare a solution of 4-Amino-TEMPO (1 eq. relative to the chloromethyl groups in the monolith) and N,N-diisopropylethylamine (DIPEA, 1.2 eq.) in N,N-dimethylformamide (DMF, 12 mL).

• Permeate the monolith-containing column with the solution at a flow rate of 0.75 mL/h at 60 °C.

• After the reaction is complete, wash the column with water and then with tetrahydrofuran (THF).

• Replace the solvent in the column with a 1:1 (v/v) mixture of CH₂Cl₂/tBuOH for storage and subsequent use.

Protocol 3: Batch Oxidation of Benzyl Alcohol using Immobilized 4-Amino-TEMPO

This protocol describes the oxidation of benzyl alcohol in a batch reactor using the immobilized catalyst.[6]

• To a solution of benzyl alcohol (1.5 mmol, 1 eq.) in 10 mL of CH₂Cl₂/tBuOH (1:1, v/v), add m-chloroperoxybenzoic acid (m-CPBA, 1.8 mmol, 1.2 eq.) as the co-oxidant and tetrabutylammonium bromide (TBAB, 0.03 mmol, 0.02 eq.) as a co-catalyst.

• Add the finely ground 4-Amino-TEMPO-immobilized monolith (0.075 mmol, 0.05 eq.).

• Add nitrobenzene (0.24 mmol) as an internal standard.

• Stir the reaction mixture at room temperature (200 rpm).

• Monitor the reaction progress by taking aliquots, diluting them 100-fold with acetonitrile, and analyzing by HPLC.

Protocol 4: Copper-Catalyzed Aerobic Oxidation of 4-Nitrobenzyl Alcohol

This protocol outlines a "green" oxidation method using ambient air as the oxidant.[7][9]

• In a standard glassware setup, dissolve 4-nitrobenzyl alcohol in a suitable solvent.

• Add copper(I) bromide (CuBr), 2,2'-bipyridine (bpy), and 4-Amino-TEMPO. The solution will turn deep red-brown.

• Add N-methylimidazole (NMI) dropwise. The color will fade to a lighter red-brown.

• Stir the reaction at room temperature under ambient air.

• The completion of the reaction is indicated by a color change from red-brown to a turbid green.

• Upon completion, proceed with a standard aqueous work-up and purification by column chromatography.

Signaling Pathways and Experimental Workflows

Catalytic Cycle of TEMPO-Mediated Alcohol Oxidation

The catalytic cycle for the oxidation of alcohols by 4-Amino-TEMPO involves the oxidation of the nitroxyl radical to the active N-oxoammonium species, which then oxidizes the alcohol.[10]

Caption: Catalytic cycle of 4-Amino-TEMPO mediated alcohol oxidation.

Experimental Workflow: Synthesis of 4-Amino-TEMPO

The synthesis of 4-Amino-TEMPO involves a two-step process starting from 2,2,6,6-tetramethylpiperidine.

Caption: Workflow for the synthesis of 4-Amino-TEMPO.

Experimental Workflow: Continuous Flow Oxidation

This workflow illustrates the process of alcohol oxidation using an immobilized 4-Amino-TEMPO catalyst in a continuous flow system.[11]

Caption: Workflow for continuous flow oxidation with immobilized 4-Amino-TEMPO.

Conclusion

4-Amino-TEMPO is a highly effective and versatile catalyst for the oxidation of alcohols in organic synthesis. Its ability to be immobilized on solid supports makes it particularly attractive for the development of sustainable and scalable chemical processes. The detailed protocols and quantitative data provided in these application notes serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development, enabling the practical application of 4-Amino-TEMPO in their synthetic endeavors.

References

• 1. rsc.org [rsc.org]
• 2. 4-Amino-TEMPO-Immobilized Polymer Monolith: Preparations, and Recycling Performance of Catalyst for Alcohol Oxidation [mdpi.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. A Highly Practical Copper(I)/TEMPO Catalyst System for Chemoselective Aerobic Oxidation of Primary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. 4-Amino-TEMPO-Immobilized Polymer Monolith: Preparations, and Recycling Performance of Catalyst for Alcohol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. Aerobic Alcohol Oxidation Using a Copper(I)/TEMPO Catalyst System: A Green, Catalytic Oxidation Reaction for the Undergraduate Organic Chemistry Laboratory: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 4-Amino-TEMPO-Immobilized Polymer Monolith: Preparations, and Recycling Performance of Catalyst for Alcohol Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

experimental setup for EPR spectroscopy with 4-Amino-TEMPO

An Application Note and Protocol for Electron Paramagnetic Resonance (EPR) Spectroscopy of 4-Amino-TEMPO

Introduction

4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl, commonly known as 4-Amino-TEMPO, is a stable nitroxide radical widely utilized as a spin probe in Electron Paramagnetic Resonance (EPR) spectroscopy.[1] The unpaired electron in its N-O bond makes it a paramagnetic species, detectable by EPR.[2] The resulting EPR spectrum is highly sensitive to the local microenvironment, including polarity, viscosity, pH, and the presence of reactive oxygen species (ROS).[1] This sensitivity allows researchers to investigate molecular dynamics, structure, and redox processes in a variety of chemical and biological systems.[1] Its amino group provides a convenient site for covalent attachment to biomolecules, making it a versatile tool for site-directed spin labeling (SDSL) studies in drug development and molecular biology.[3][4]

Principle of EPR Spectroscopy with 4-Amino-TEMPO

EPR spectroscopy detects the absorption of microwave radiation by an unpaired electron in a magnetic field. The EPR spectrum of a nitroxide radical like 4-Amino-TEMPO is primarily defined by two key parameters: the g-factor and the hyperfine coupling constant (A). The interaction of the unpaired electron with the nitrogen nucleus (¹⁴N, nuclear spin I=1) splits the EPR signal into three characteristic lines.[1]

The precise values of g and A, as well as the shape of the spectral lines, are influenced by the rotational motion of the spin probe and the polarity of its surroundings.

• In low-viscosity solutions (fast motion): 4-Amino-TEMPO tumbles rapidly, averaging out the anisotropic interactions and resulting in three sharp, narrow lines of equal height.

• In viscous solutions or when attached to a large molecule (slow motion): The slower tumbling results in a broadened and asymmetric spectrum. In frozen solutions, distinct g and A values for each principal axis (x, y, z) can be resolved.[1][5]

This sensitivity of the EPR spectrum to the probe's mobility is the foundation for its use in studying the structure and dynamics of proteins, nucleic acids, and membranes.[5][6]

Applications

• Site-Directed Spin Labeling (SDSL): 4-Amino-TEMPO can be chemically modified and attached to specific sites on biomolecules, such as cysteine residues in proteins or modified nucleotides in DNA/RNA.[2][3][7] The EPR spectrum of the attached label provides information about the local structure, conformational changes, and dynamics of the macromolecule.[2]

• Enzymatic Activity Assays: The release of 4-Amino-TEMPO from a quenched state within a larger assembly, such as liposomes, can be used to monitor enzymatic activity. For example, the activity of phospholipase A2 can be detected by the increase in the EPR signal as the enzyme disrupts liposomes and releases the spin probe.[8]

• Environmental Sensing: The hyperfine coupling constant (A) is sensitive to solvent polarity. This allows 4-Amino-TEMPO to be used as a probe to measure the local polarity within environments like micelles, membranes, or the active sites of enzymes.

• Redox Status and ROS Detection: Nitroxide radicals can be reduced to EPR-silent hydroxylamines or oxidized to the EPR-silent oxoammonium cation. The rate of signal decay can therefore be used to monitor redox processes and detect reactive oxygen species (ROS) in biological systems.[1]

Data Presentation: Typical EPR Parameters

The following table summarizes typical X-band EPR parameters for TEMPO derivatives, which serve as a reliable estimate for 4-Amino-TEMPO.

Compound/Environment	Solvent/Condition	Isotropic g-value (g_iso)	Isotropic Hyperfine Coupling Constant (A_iso) (Gauss)
TEMPO	Toluene	2.0063	15.1
4-hydroxy-TEMPO (TEMPOL)	Water/Glycerol (1:1)	~2.0056 - 2.0061	~16.0 - 17.0
Immobilized 4-amino-TEMPO	Acetic Acid	gₓₓ=2.0075, gᵧᵧ=2.006, g₂₂=2.0035	Aₓₓ=6.0 G, Aᵧᵧ=6.1 G, A₂₂=25.4 G (converted from MHz)

Data compiled from references[1][9]. Note: A-values in MHz from reference[9] were converted to Gauss using the approximation g ≈ 2.0055 (1 G ≈ 2.8025 MHz).

Experimental Protocols

Protocol 1: EPR of 4-Amino-TEMPO in Solution

This protocol describes the standard procedure for obtaining an X-band EPR spectrum of 4-Amino-TEMPO in a low-viscosity solvent at room temperature.

Materials and Reagents:

• 4-Amino-TEMPO

• High-purity solvent (e.g., water, toluene, ethanol). Aqueous samples may require a special flat cell to minimize microwave absorption.[10]

• Standard quartz EPR tubes (e.g., 4 mm O.D.) or capillaries.[8][11]

• Pipettes

• Nitrogen or Argon gas for degassing (optional but recommended)

Sample Preparation:

• Prepare a Stock Solution: Prepare a stock solution of 4-Amino-TEMPO in the chosen solvent. A typical concentration range is 10 µM to 1 mM.[1] High concentrations (>1 mM) can lead to line broadening due to spin-spin interactions.[12]

• Dilute to Working Concentration: Prepare a dilute solution (e.g., 50-200 µM) from the stock solution.[10]

• Degas the Sample (Optional): To remove dissolved oxygen, which can broaden the EPR signal, gently bubble nitrogen or argon gas through the solution for 5-10 minutes.[1]

• Load the EPR Tube: Transfer the solution into a clean quartz EPR tube. For a standard X-band resonator, the sample height should be around 3-4 cm.[11]

Instrument Setup and Data Acquisition: The following are typical parameters for an X-band CW-EPR spectrometer.

Parameter	Typical Value	Purpose
Microwave Frequency	~9.2 - 9.7 GHz (X-band)	Excitation of electron spins.
Center Field	~3360 - 3440 G	Center of the magnetic field sweep, set around the g-value of the nitroxide.[1][8]
Sweep Width	80 - 100 G	The range of the magnetic field sweep to cover all three nitroxide lines.[1][8]
Microwave Power	2 - 20 mW	Power of the microwave irradiation. Use non-saturating power levels.[1][9]
Modulation Frequency	100 kHz	Frequency of the magnetic field modulation for phase-sensitive detection.[9]
Modulation Amplitude	0.5 - 2.0 G	Amplitude of the modulation. Should be less than the narrowest peak-to-peak linewidth to avoid distortion.[1][9]
Sweep Time	30 - 60 s	Time to complete one magnetic field sweep.[8]
Time Constant	~20 - 40 ms	Signal filtering time; typically set to ~1/10th of the sweep time divided by the number of data points.[1]
Number of Scans	1 - 10	Averaging multiple scans improves the signal-to-noise ratio.[1]

Data Analysis:

• Baseline Correction: Correct the baseline of the acquired spectrum.

• Parameter Extraction: Measure the g-factor (from the center of the spectrum) and the hyperfine coupling constant A (the distance between the lines).

• Simulation: For more complex spectra (e.g., showing slow motion), use simulation software like EasySpin to fit the experimental data and extract detailed information on dynamics and magnetic tensor parameters.[5][12]

Protocol 2: Low-Temperature (Frozen Solution) EPR

This protocol is for analyzing immobilized 4-Amino-TEMPO to determine its anisotropic magnetic parameters.

Sample Preparation:

• Prepare the sample solution as described in Protocol 1. To ensure a uniform glass upon freezing, a cryoprotectant like glycerol (20-30% v/v) is often added to aqueous solutions.[1]

• Transfer the solution to a quartz EPR tube.

• Freeze the sample by slowly lowering the tube into liquid nitrogen. Gradual freezing prevents tube cracking.[11]

Instrument Setup and Data Acquisition:

• Use a cryostat to maintain the sample temperature (e.g., 77 K in liquid nitrogen).

• Spectrometer settings are similar to room temperature measurements, but a wider sweep width (e.g., 150-200 G) is typically required to capture the full anisotropic powder pattern.

• The microwave power may need to be lowered to avoid saturation at cryogenic temperatures.

Visualizations

Caption: Experimental workflow for EPR spectroscopy of 4-Amino-TEMPO.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. New Developments in Spin Labels for Pulsed Dipolar EPR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Rapid-scan electron paramagnetic resonance spectroscopy of nitroxide based spin systems - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. BJOC - TEMPO-derived spin labels linked to the nucleobases adenine and cytosine for probing local structural perturbations in DNA by EPR spectroscopy [beilstein-journals.org]
• 8. 4-Amino-TEMPO loaded liposomes as sensitive EPR and OMRI probes for the detection of phospholipase A2 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 10. Sample Preparation – Electron Paramagnetic Resonance (EPR) Facility – UW–Madison [epr.chem.wisc.edu]
• 11. 2210pc.chem.uic.edu [2210pc.chem.uic.edu]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring Transmembrane pH Difference Using 4-Amino-TEMPO

For Researchers, Scientists, and Drug Development Professionals

Introduction

The measurement of transmembrane pH gradients (ΔpH) is crucial for understanding various cellular processes, including energy transduction, vesicular transport, and drug delivery. 4-Amino-TEMPO (4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl), also known as Tempamine, is a paramagnetic spin probe that can be used to determine ΔpH in biological and model membrane systems. This method relies on the principles of weak base partitioning and Electron Paramagnetic Resonance (EPR) spectroscopy.

As a weak base, 4-Amino-TEMPO exists in both a neutral, membrane-permeable form and a protonated, membrane-impermeable form. In the presence of a pH gradient where the internal compartment is more acidic than the external medium, the neutral form of 4-Amino-TEMPO diffuses across the membrane and becomes protonated, leading to its accumulation inside the acidic compartment. The magnitude of this accumulation is directly related to the pH difference across the membrane. The concentration of 4-Amino-TEMPO within the vesicles can be quantified using EPR spectroscopy, as the EPR signal shape is sensitive to the concentration of the spin probe.

Principle of Measurement

The transmembrane pH difference (ΔpH) is calculated based on the distribution of 4-Amino-TEMPO between the internal (in) and external (out) compartments, as described by the following equation:

ΔpH = pHout - pHin ≈ log10([4-Amino-TEMPO]in / [4-Amino-TEMPO]out) [1]

The concentration of 4-Amino-TEMPO in the external medium ([4-Amino-TEMPO]out) is known, and the internal concentration ([4-Amino-TEMPO]in) is determined by analyzing the EPR spectrum. At high internal concentrations, the EPR signal of 4-Amino-TEMPO undergoes significant broadening due to spin-spin interactions. This spectral change allows for the quantification of the entrapped probe. A key advantage of this technique is that it does not require a separate broadening agent.[1]

Quantitative Data

The following table summarizes key quantitative parameters for the use of 4-Amino-TEMPO in transmembrane pH measurements.

Parameter	Value	Reference
Molecular Formula	C₉H₁₉N₂O	[2]
Molecular Weight	171.26 g/mol	[2]
Appearance	Orange to red-brown solid	[3]
EPR Signal Broadening Threshold	~2.0 - 2.5 mM	[1][4]
Typical EPR Spectrometer Frequency	X-band (~9.5 GHz)
Storage Temperature	2 - 8 °C

Experimental Protocols

Protocol 1: Preparation of Liposomes with a Transmembrane pH Gradient

This protocol describes the preparation of large unilamellar vesicles (LUVs) with an acidic interior, suitable for 4-Amino-TEMPO accumulation studies. The method utilizes an ammonium sulfate gradient to establish the pH difference.

Materials:

• Lipids (e.g., a mixture of phosphatidylcholine and cholesterol)

• Chloroform

• Ammonium sulfate solution (250 mM)

• HEPES buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4)

• 4-Amino-TEMPO

• Extruder with polycarbonate filters (e.g., 0.1 µm pore size)

• Dialysis membrane (e.g., 12-14 kDa MWCO)

Procedure:

• Lipid Film Formation: Dissolve the lipids in chloroform in a round-bottom flask. Remove the solvent using a rotary evaporator to form a thin lipid film on the flask's inner surface.

• Hydration: Hydrate the lipid film with a 250 mM ammonium sulfate solution. This will encapsulate the ammonium sulfate within the forming multilamellar vesicles.

• Extrusion: Subject the hydrated lipid suspension to several freeze-thaw cycles. Then, extrude the suspension multiple times (e.g., 10-20 times) through a polycarbonate filter with the desired pore size (e.g., 0.1 µm) to form LUVs.

• Creation of pH Gradient: Remove the external ammonium sulfate by dialysis against a large volume of an iso-osmotic buffer, such as HEPES buffer (pH 7.4). The dialysis will create a gradient where the liposome interior contains ammonium sulfate and the exterior does not. The neutral ammonia (NH₃) will diffuse out of the liposomes, leaving behind protons (H⁺) and thus acidifying the interior.

Protocol 2: Measurement of Transmembrane pH Difference using 4-Amino-TEMPO and EPR

Materials:

• Liposomes with a pH gradient (from Protocol 1)

• 4-Amino-TEMPO stock solution

• EPR spectrometer with a temperature controller

• Quartz capillaries or flat cells for EPR measurements

Procedure:

• Incubation: Add a known concentration of 4-Amino-TEMPO to the liposome suspension. The final concentration will depend on the expected ΔpH and the internal volume of the vesicles.

• EPR Sample Preparation: Transfer the liposome suspension containing 4-Amino-TEMPO into a suitable EPR sample tube (e.g., a quartz capillary).

• EPR Data Acquisition:

  • Record the EPR spectrum of the sample at a controlled temperature.

  • Typical X-band EPR spectrometer settings are:

    • Microwave Frequency: ~9.5 GHz

    • Microwave Power: 2 mW[5]

    • Modulation Frequency: 100 kHz[5]

    • Modulation Amplitude: 1 G[5]

    • Center Field and Sweep Width should be set to encompass the nitroxide triplet spectrum.

• Data Analysis:

  • The EPR spectrum will be a composite of two signals: a sharp triplet from the 4-Amino-TEMPO in the external buffer and a broadened signal from the accumulated probe inside the liposomes.

  • The internal concentration of 4-Amino-TEMPO ([4-Amino-TEMPO]in) can be determined by titrating the external concentration ([4-Amino-TEMPO]out) until the onset of significant line broadening in the EPR spectrum is observed. This onset corresponds to the internal concentration reaching the threshold of ~2.0-2.5 mM.[4]

  • Alternatively, the signal intensity of the external probe can be monitored. As the probe accumulates inside the vesicles, the external signal will decrease. The amount of accumulated probe can be calculated from this decrease, and knowing the internal volume of the liposomes, the internal concentration can be determined.

  • Once [4-Amino-TEMPO]in and [4-Amino-TEMPO]out are known, the ΔpH can be calculated using the formula mentioned in the "Principle of Measurement" section.

Visualizations

Principle of 4-Amino-TEMPO Accumulation in an Acidic Vesicle

Caption: Accumulation of 4-Amino-TEMPO in an acidic vesicle.

Experimental Workflow for ΔpH Measurement

Caption: Workflow for measuring ΔpH with 4-Amino-TEMPO.

Concluding Remarks

The use of 4-Amino-TEMPO in conjunction with EPR spectroscopy offers a powerful and direct method for the quantification of transmembrane pH gradients. This technique is particularly valuable for studies involving drug delivery systems, such as liposomes, and for investigating the bioenergetics of cellular organelles. Careful preparation of samples and precise analysis of the EPR spectral changes are key to obtaining accurate and reproducible results.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl | C9H19N2O | CID 550942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 4-Amino-TEMPO, free radical CAS#: 14691-88-4 [amp.chemicalbook.com]

Application of 4-Amino-TEMPO in Polymer Science: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl (4-Amino-TEMPO) is a versatile and stable nitroxide radical that has garnered significant attention in polymer science. Its unique properties as a stable free radical and a functional amine allow for its application in a variety of polymerization and polymer modification techniques. This document provides detailed application notes, experimental protocols, and quantitative data on the use of 4-Amino-TEMPO in key areas of polymer science, including controlled radical polymerization, catalytic applications, and surface modification.

Application Note 1: 4-Amino-TEMPO in Nitroxide-Mediated Polymerization (NMP)

4-Amino-TEMPO and its derivatives are effective mediators for Nitroxide-Mediated Polymerization (NMP), a controlled radical polymerization (CRP) technique that enables the synthesis of polymers with well-defined architectures, low polydispersity, and controlled molecular weights.[1][2] The reversible termination of growing polymer chains by the nitroxide radical allows for a "living" polymerization process.[] The presence of the amino group on 4-Amino-TEMPO provides a convenient handle for post-polymerization modification or for anchoring the initiator to a surface.

Key Advantages of 4-Amino-TEMPO in NMP:

• Controlled Polymerization: Enables the synthesis of polymers with predictable molecular weights and narrow molecular weight distributions (low polydispersity index - PDI).[1]

• Versatility: Can be used for the polymerization of a variety of monomers, particularly styrenics.[1]

• Functional Handle: The amino group allows for further chemical transformations, such as the synthesis of block copolymers or the attachment of biomolecules.[4]

• Metal-Free: NMP is a metal-free CRP technique, which is advantageous for applications where metal contamination is a concern, such as in biomedical and electronic materials.[]

Experimental Protocol: Synthesis of Block Copolymers using a 4-Amino-TEMPO Derivative-Based Initiator

This protocol describes a general procedure for the synthesis of a diblock copolymer, for instance, poly(tert-butyl acrylate)-b-poly(4-acetoxystyrene), using a universal NMP initiator in the presence of a nitroxide.[5]

Materials:

• tert-butyl acrylate (tBA)

• 4-acetoxystyrene

• Universal NMP initiator (e.g., N-(2-methylpropyl)-N-(1-phenylethyl)-O-(2-carboxyprop-2-yl)hydroxylamine)

• Nitroxide (e.g., a derivative of TEMPO)

• Anhydrous solvent (e.g., dioxane)

• Nitrogen source

Procedure:

• To a flame-dried round-bottom flask under a constant nitrogen stream, add the universal NMP initiator, the nitroxide, and anhydrous dioxane.

• Add the first monomer (e.g., tert-butyl acrylate) to the reaction mixture.

• Purge the mixture with nitrogen for 30 minutes.

• Immerse the flask in a preheated oil bath at the desired temperature (e.g., 125 °C) to start the polymerization of the first block.

• Monitor the monomer conversion over time using techniques like ¹H NMR.

• Once the desired conversion for the first block is reached, cool the reaction to room temperature.

• Add the second monomer (e.g., 4-acetoxystyrene) to the reaction mixture.

• Re-immerse the flask in the oil bath at the same or a different temperature to initiate the polymerization of the second block.

• After the desired reaction time, cool the mixture to room temperature.

• Precipitate the resulting block copolymer in a suitable non-solvent (e.g., methanol) to purify it from unreacted monomers.

• Dry the purified block copolymer under vacuum.

Quantitative Data for NMP

| Polymer System | Monomer(s) | Initiator/Mediator | Temp (°C) | Time (h) | Conversion (%) | Mn ( g/mol ) | PDI | Reference | | --- | --- | --- | --- | --- | --- | --- | --- | | Polystyrene | Styrene | TEMPO-based alkoxyamine | 105 | - | - | up to 80,000 | <1.15 |[6] | | Poly(n-butyl acrylate) | n-butyl acrylate | Silyloxy-substituted TEMPO alkoxyamine | 105 | - | - | - | <1.15 |[6] | | Poly(t-butyl acrylate) | t-butyl acrylate | Universal NMP initiator/nitroxide | 125 | 4 | 25 | - | low |[5] | | PNVP-b-PBLG | N-vinylpyrrolidone, γ-benzyl-L-glutamate N-carboxyanhydride | 4-Amino-TEMPO | - | - | - | - | - |[4] |

Note: Mn = Number-average molecular weight, PDI = Polydispersity Index.

NMP Workflow Diagram

Caption: Workflow of Nitroxide-Mediated Polymerization (NMP).

Application Note 2: 4-Amino-TEMPO as a Catalyst Support in Polymer Monoliths

The functional amine group of 4-Amino-TEMPO allows for its immobilization onto solid supports, creating heterogeneous catalysts that are easily separable and recyclable.[7][8] Polymer monoliths, with their high porosity and large surface area, are excellent supports for such catalysts.[7] 4-Amino-TEMPO-immobilized monoliths have been successfully employed as catalysts for the oxidation of alcohols.[7][9]

Key Advantages of Immobilized 4-Amino-TEMPO Catalysts:

• Heterogeneous Catalysis: Simplifies catalyst-product separation.[7]

• Recyclability: The catalyst can be recovered and reused multiple times without significant loss of activity.[8]

• Flow Chemistry: Suitable for use in continuous flow reactors, enabling efficient and scalable chemical processes.[7]

• High Permeability: The porous structure of the monolith allows for efficient mass transfer.[7]

Experimental Protocol: Preparation of a 4-Amino-TEMPO-Immobilized Polymer Monolith

This protocol outlines the preparation of a poly(4-chloromethyl-styrene-co-divinylbenzene) monolith followed by the immobilization of 4-Amino-TEMPO.[7]

Part 1: Preparation of the Polymer Monolith (Cl-Monolith)

• Prepare a polymerization mixture containing 4-chloromethylstyrene, divinylbenzene (DVB), a radical initiator (e.g., AIBN), and a porogen (e.g., 1-octanol) in a suitable vial.

• Deoxygenate the mixture by bubbling with nitrogen.

• Transfer the mixture to a stainless-steel column and seal it.

• Polymerize the mixture by heating the column in an oven at a specific temperature (e.g., 70 °C) for a set time (e.g., 24 hours).

• After polymerization, wash the monolith-containing column with a suitable solvent (e.g., THF) to remove the porogen and any unreacted monomers.

Part 2: Immobilization of 4-Amino-TEMPO

• Prepare a solution of 4-Amino-TEMPO, a base (e.g., DIPEA), and a solvent (e.g., DMF).

• Perfuse the Cl-Monolith column with this solution at a controlled flow rate (e.g., 0.75 mL/h) and temperature (e.g., 60 °C).

• After the reaction is complete, wash the column with water and THF to remove any unreacted reagents.

• The resulting 4-Amino-TEMPO-immobilized monolith is ready for use as a catalyst.

Quantitative Data for Catalytic Oxidation

Homogeneous vs. Heterogeneous Catalysis of Benzyl Alcohol Oxidation [9]

Catalyst	Reaction Time (min)	Yield (%)	Benzaldehyde Selectivity (%)
4-Amino-TEMPO (Homogeneous)	6	59	96
Immobilized Monolith (Heterogeneous)	10	60	94

Recycling Performance of Immobilized Monolith in Flow Oxidation [8]

Cycle	Conversion (%)
1st	~100
2nd	~100
3rd	~100
4th	~100
5th	~100
6th	~100

Immobilization Workflow Diagram

Caption: Workflow for preparing a 4-Amino-TEMPO immobilized catalyst.

Application Note 3: Surface Modification with 4-Amino-TEMPO for Polymer Brushes

Polymer brushes, which are assemblies of polymer chains tethered at one end to a surface, can be synthesized using surface-initiated polymerization (SIP).[10] 4-Amino-TEMPO can be utilized in this "grafting-from" approach, where an initiator containing a TEMPO-like moiety is anchored to a substrate.[11] This allows for the growth of well-defined polymer brushes with controlled thickness and grafting density. Such modified surfaces have applications in areas like biocompatible coatings and sensors.

Key Advantages of 4-Amino-TEMPO in Polymer Brush Synthesis:

• Controlled Grafting: Enables the formation of dense and well-defined polymer brushes.[12]

• Surface Functionalization: The properties of the surface can be precisely tailored by the choice of monomer.

• Stimuli-Responsive Materials: Polymer brushes can be designed to respond to external stimuli like temperature or pH.

Experimental Protocol: Surface-Initiated NMP for Polystyrene Brushes

This protocol provides a general outline for growing polystyrene brushes from a silicon wafer surface functionalized with a TEMPO-based initiator.[13]

Materials:

• Silicon wafers

• Alkoxyamine initiator with a surface-active group (e.g., a silane)

• Styrene monomer

• Anhydrous toluene

• Nitrogen source

Procedure:

• Substrate Preparation: Clean silicon wafers thoroughly (e.g., using a piranha solution - Caution: extremely corrosive ).

• Initiator Immobilization: Immerse the cleaned wafers in a solution of the alkoxyamine initiator in anhydrous toluene to form a self-assembled monolayer (SAM) of the initiator on the surface.

• Washing: Rinse the functionalized wafers with toluene and dichloromethane to remove any non-covalently bound initiator and dry under a stream of nitrogen.

• Polymerization: Place the initiator-functionalized wafer in a reaction flask containing styrene monomer and anhydrous toluene.

• Degassing: Subject the reaction mixture to several freeze-pump-thaw cycles to remove oxygen.

• Grafting: Heat the reaction mixture to the desired temperature (e.g., 120-130 °C) to initiate the polymerization from the surface.

• Termination and Cleaning: After the desired polymerization time, cool the reaction, remove the wafer, and wash it extensively with a good solvent for the polymer (e.g., toluene or dichloromethane) to remove any physisorbed polymer.

• Drying: Dry the polymer brush-coated wafer under vacuum.

Quantitative Data for Polymer Brush Synthesis

Polymer Brush	Substrate	Initiator	Monomer	Polymerization Time (h)	Brush Thickness (nm)	Reference
Polystyrene	Silicon Wafer	TEMPO-based alkoxyamine SAM	Styrene	-	26 - 102	[13]
PMMA	Cellulose Nanofibers	BiB (for ATRP)	MMA	1 - 4	-	[14]

Note: The thickness of the polymer brush can be controlled by varying the polymerization time and monomer concentration.

Surface-Initiated Polymerization Workflow Diagram

Caption: Workflow for growing polymer brushes via Surface-Initiated NMP.

References

• 1. Nitroxide-mediated radical polymerization - Wikipedia [en.wikipedia.org]
• 2. CSIRO [csiropedia.csiro.au]
• 4. icp.ac.ru [icp.ac.ru]
• 5. Block copolymer synthesis using a commercially available nitroxide-mediated radical polymerization (NMP) initiator [sigmaaldrich.com]
• 6. Collection - Hydroxy- and Silyloxy-Substituted TEMPO Derivatives for the Living Free-Radical Polymerization of Styrene and n-Butyl Acrylate:  Synthesis, Kinetics, and Mechanistic Studies - Journal of the American Chemical Society - Figshare [figshare.com]
• 7. mdpi.com [mdpi.com]
• 8. 4-Amino-TEMPO-Immobilized Polymer Monolith: Preparations, and Recycling Performance of Catalyst for Alcohol Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4-Amino-TEMPO-Immobilized Polymer Monolith: Preparations, and Recycling Performance of Catalyst for Alcohol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Surface Functionalities of Polymers for Biomaterial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Surface modification using TEMPO and its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 14. Surface-Initiated Initiators for Continuous Activator Regeneration (SI ICAR) ATRP of MMA from 2,2,6,6–tetramethylpiperidine–1–oxy (TEMPO) Oxidized Cellulose Nanofibers for the Preparations of PMMA Nanocomposites - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Antioxidant Mechanisms with 4-Amino-TEMPO

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-TEMPO (4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl) is a stable nitroxide radical that serves as a versatile tool in the study of antioxidant mechanisms.[1][2] Its paramagnetic nature makes it particularly amenable to Electron Paramagnetic Resonance (EPR) spectroscopy, allowing for the direct detection and quantification of radical scavenging activity.[3] Furthermore, 4-Amino-TEMPO exhibits superoxide dismutase (SOD) mimetic activity, enabling the investigation of enzymatic antioxidant pathways.[1] These application notes provide a comprehensive overview of the use of 4-Amino-TEMPO in antioxidant research, including detailed experimental protocols and data presentation.

Physicochemical Properties and Data

A thorough understanding of the physical and chemical properties of 4-Amino-TEMPO is crucial for its effective application in experimental settings.

Property	Value	Reference(s)
Synonyms	4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl, Tempamine	[4]
CAS Number	14691-88-4	[2]
Molecular Formula	C₉H₁₉N₂O	[2]
Molecular Weight	171.26 g/mol	[2]
Appearance	Orange to red crystalline solid	[2]
Melting Point	33-36 °C	[2]
Solubility	Soluble in water and organic solvents
Storage	2-8 °C, protect from light	[1]

Antioxidant Activity Data

The antioxidant capacity of 4-Amino-TEMPO and its derivatives can be quantified using various in vitro assays. The following table summarizes key findings; however, specific IC50 values for the parent 4-Amino-TEMPO molecule in common antioxidant assays like DPPH and ABTS are not consistently reported in the literature, often being used as a building block for other antioxidant compounds.

Assay	Compound/Derivative	IC50 Value / Activity	Reference(s)
Superoxide Scavenging	TEMPO, TEMPOL, TEMPAMINE (4-Amino-TEMPO)	Rate constants ranging from 7 x 10⁴ to 1.2 x 10⁵ M⁻¹s⁻¹ at pH 7.8.	[5]
Hydroxyl Radical Scavenging	TEMPO	5 mM TEMPO inhibited hydroxyl radical generation by 31.2 ± 4.0%.	[3]
Cellular Viability (Toxicity)	TEMPO, TEMPOL, TEMPAMINE (4-Amino-TEMPO)	IC50 values for HACaT cells: TEMPO (2.66 mM), TEMPAMINE (9.5 mM), TEMPOL (11.4 mM).	[6]

Experimental Protocols

Detailed methodologies are provided below for key experiments utilizing 4-Amino-TEMPO to investigate antioxidant mechanisms.

Protocol 1: Determination of Superoxide Dismutase (SOD) Mimetic Activity

This protocol is adapted from the indirect assay involving the inhibition of cytochrome c reduction by superoxide radicals generated by the xanthine/xanthine oxidase system.

Materials:

• 4-Amino-TEMPO

• Potassium phosphate buffer (50 mM, pH 7.8) containing 0.1 mM EDTA

• Xanthine solution (1 mM) in buffer

• Cytochrome c solution (0.1 mM) in buffer

• Xanthine oxidase solution (0.1 U/mL) in buffer

• 96-well microplate

• Microplate reader capable of measuring absorbance at 550 nm

Procedure:

• Prepare a stock solution of 4-Amino-TEMPO in the phosphate buffer.

• In a 96-well plate, add the following to each well in the specified order:

  • 50 µL of phosphate buffer (for blank) or 4-Amino-TEMPO at various concentrations.

  • 50 µL of xanthine solution.

  • 50 µL of cytochrome c solution.

• Initiate the reaction by adding 50 µL of xanthine oxidase solution to each well.

• Immediately measure the change in absorbance at 550 nm every 30 seconds for 5 minutes.

• The rate of cytochrome c reduction is proportional to the rate of superoxide production.

• Calculate the percentage of inhibition of cytochrome c reduction by 4-Amino-TEMPO compared to the control (without 4-Amino-TEMPO).

• The concentration of 4-Amino-TEMPO that causes 50% inhibition (IC50) is a measure of its SOD mimetic activity.

Workflow for SOD Mimetic Activity Assay.

Protocol 2: Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Materials:

• 4-Amino-TEMPO

• FRAP reagent:

  • 300 mM Acetate buffer (pH 3.6)

  • 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl

  • 20 mM FeCl₃·6H₂O solution

  • Mix in a 10:1:1 ratio (acetate buffer:TPTZ:FeCl₃)

• Trolox (for standard curve)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 593 nm

Procedure:

• Prepare a stock solution of 4-Amino-TEMPO and a series of Trolox standards in a suitable solvent (e.g., methanol or water).

• Warm the FRAP reagent to 37°C.

• Add 20 µL of the sample, standard, or blank (solvent) to the wells of a 96-well plate.

• Add 180 µL of the pre-warmed FRAP reagent to each well.

• Incubate the plate at 37°C for 30 minutes.

• Measure the absorbance at 593 nm.

• Create a standard curve using the Trolox standards.

• Calculate the FRAP value of 4-Amino-TEMPO, expressed as Trolox equivalents (TE).

Protocol 3: Cellular Antioxidant Activity (CAA) Assay

This assay measures the antioxidant activity of a compound within a cellular system.

Materials:

• 4-Amino-TEMPO

• Human hepatocellular carcinoma (HepG2) cells

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• 2',7'-Dichlorofluorescin diacetate (DCFH-DA)

• 2,2'-Azobis(2-amidinopropane) dihydrochloride (AAPH)

• Black 96-well microplate with a clear bottom

• Fluorescence microplate reader

Procedure:

• Seed HepG2 cells in a black 96-well plate and grow to confluence.

• Wash the cells with PBS.

• Treat the cells with various concentrations of 4-Amino-TEMPO and a positive control (e.g., quercetin) for 1 hour.

• Remove the treatment and wash the cells with PBS.

• Add DCFH-DA solution (e.g., 25 µM) to the cells and incubate for 1 hour.

• Remove the DCFH-DA solution and wash the cells with PBS.

• Add AAPH solution (e.g., 600 µM) to induce oxidative stress.

• Immediately measure the fluorescence at an excitation of 485 nm and an emission of 538 nm every 5 minutes for 1 hour.

• Calculate the area under the curve and determine the CAA value as the percentage decrease in fluorescence in the presence of 4-Amino-TEMPO compared to the control.

Signaling Pathway Analysis

4-Amino-TEMPO and other nitroxides can modulate cellular signaling pathways involved in the response to oxidative stress, such as the NF-κB and Nrf2 pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation. Under oxidative stress, IκB is degraded, allowing the p50/p65 dimer to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Antioxidants like 4-Amino-TEMPO can potentially inhibit this activation by reducing oxidative stress.

Inhibition of NF-κB activation by 4-Amino-TEMPO.

Nrf2 Signaling Pathway

The Nrf2 pathway is a primary cellular defense against oxidative stress. Under basal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Oxidative stress or electrophiles disrupt the Keap1-Nrf2 interaction, allowing Nrf2 to translocate to the nucleus and activate the transcription of antioxidant genes. 4-Amino-TEMPO, by modulating the cellular redox state, may influence Nrf2 activation.

Modulation of the Nrf2 pathway by 4-Amino-TEMPO.

Conclusion

4-Amino-TEMPO is a valuable probe for investigating antioxidant mechanisms due to its stable radical nature and SOD mimetic properties. The protocols and data presented in these application notes provide a framework for researchers to effectively utilize 4-Amino-TEMPO in their studies of oxidative stress and antioxidant signaling pathways. Further research to quantify the antioxidant capacity of 4-Amino-TEMPO in various assays and to elucidate its precise interactions with cellular signaling pathways will continue to expand its utility in drug discovery and development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemimpex.com [chemimpex.com]
• 3. An electron paramagnetic resonance study of the antioxidant properties of the nitroxide free radical TEMPO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. Superoxide reaction with nitroxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Cellular and Organismal Effects of Nitroxides and Nitroxide-Containing Nanoparticles [mdpi.com]

Application Notes and Protocols for 4-Amino-TEMPO in Advanced Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl, commonly known as 4-Amino-TEMPO, is a stable nitroxide radical that serves as a highly versatile building block in the development of advanced functional materials.[1] Its stable radical nature, combined with a reactive primary amine group, allows for its incorporation into a wide array of structures, imparting unique redox, catalytic, and physicochemical properties. These characteristics have led to its use in diverse fields such as polymer chemistry, energy storage, heterogeneous catalysis, and biomedical applications.[2][3] This document provides detailed application notes and experimental protocols for utilizing 4-Amino-TEMPO in key areas of materials science.

Application in Energy Storage: Redox Flow Batteries

Application Note

4-Amino-TEMPO and its derivatives are excellent candidates for catholytes in aqueous redox flow batteries (RFBs) due to their high water solubility, stable and reversible redox behavior, and high redox potential.[4][5] The amine functionality allows for the synthesis of polymers or oligomers, which helps to reduce the crossover of the active material through the battery's membrane—a common failure mechanism in RFBs.[6] By polymerizing or dimerizing 4-Amino-TEMPO, researchers can create high-energy-density catholytes that exhibit enhanced cycling stability.[4][7] The high solubility of 4-Amino-TEMPO is particularly advantageous, enabling highly concentrated electrolytes and thus increasing the volumetric capacity of the battery.[4]

Data Presentation: Physicochemical and Electrochemical Properties

The following tables summarize key properties of 4-Amino-TEMPO relevant to its use in advanced materials and energy storage applications.

Table 1: Physical Properties of 4-Amino-TEMPO

Property	Value	Source(s)
Molecular Formula	C₉H₁₉N₂O	[1][2]
Molecular Weight	171.26 g/mol	[1][2]
Appearance	Orange to red-brown solid	[1]
Melting Point	33 - 39 °C	[1][2]
Solubility (Water)	~5.79 M	[4]

| Storage Temperature | 2 - 8 °C |[1][2] |

Table 2: Electrochemical Properties of 4-Amino-TEMPO as a Catholyte

Property	Value	Conditions	Source(s)
Formal Potential (E⁰)	~0.8 V vs. SHE	pH-independent (pH 1-10)	[4]
Theoretical Capacity	~128.6 Ah L⁻¹	Based on solubility in 0.5 M KCl	[4]

| Utilization (Symmetric RFB) | ~64.9% | 20 mA cm⁻² current density |[4] |

Experimental Protocol: Synthesis of a Hyperbranched TEMPO-Based Polymer Catholyte

This protocol describes a method for synthesizing a hyperbranched polymer using 4-Amino-TEMPO for potential use as a low-viscosity, high-capacity catholyte in redox flow batteries, adapted from literature.[8]

Materials:

• 4-Amino-TEMPO

• 1,3,5-triacryloylhexahydro-1,3,5-triazine (crosslinker)

• Trifunctional amine, e.g., N-(3-Aminopropyl)ethylenediamine (AEP) (optional, to increase molar mass)

• Methanol

• Diethyl ether

• Round-bottom flask, magnetic stirrer, oil bath

Procedure:

• In a round-bottom flask, dissolve the triacrylamide crosslinker in methanol.

• Add 4-Amino-TEMPO to the solution. The molar ratio of 4-Amino-TEMPO to the crosslinker will determine the polymer characteristics.

• (Optional) To increase the overall amine functionality and achieve a higher molar mass, a small amount of a trifunctional amine like AEP can be added.

• Stir the reaction mixture at room temperature for 15 minutes to initiate the aza-Michael addition reaction.

• Place the flask in a preheated oil bath at 40 °C and continue stirring for 4 hours.

• To terminate the polymerization, cool the reaction to room temperature. Add an excess of 4-Amino-TEMPO dissolved in methanol to consume any remaining double bonds on the crosslinker. Stir for an additional 30 minutes.

• Precipitate the resulting hyperbranched polymer by adding the reaction mixture dropwise into a large volume of cold diethyl ether under vigorous stirring.

• Collect the polymer precipitate by filtration, wash with fresh diethyl ether, and dry under vacuum.

Visualization: Synthesis of Hyperbranched Polymer

Caption: Workflow for synthesizing a hyperbranched 4-Amino-TEMPO polymer.

Application in Heterogeneous Catalysis

Application Note

The covalent immobilization of 4-Amino-TEMPO onto solid supports creates highly effective and recyclable heterogeneous catalysts for selective oxidation reactions, particularly the oxidation of alcohols to aldehydes or ketones.[9][10][11] By grafting 4-Amino-TEMPO onto porous polymer monoliths, researchers can develop robust catalysts for use in both batch and continuous flow reactors.[9][11] This approach simplifies product purification, prevents catalyst contamination of the final product, and allows for the catalyst to be reused multiple times with minimal loss of activity.[10][11] The high permeability and large surface area of monolith supports ensure efficient mass transfer, leading to high reaction rates and selectivity.[9]

Data Presentation: Properties of an Immobilized 4-Amino-TEMPO Catalyst

The table below details the physical properties of a poly(4-chloromethyl-styrene-co-divinylbenzene) monolith functionalized with 4-Amino-TEMPO.

Table 3: Physical and Catalytic Properties of 4-Amino-TEMPO Immobilized Monoliths

Material (DVB content)	Specific Surface Area (m²/g)	Average Pore Diameter (μm)	Porosity (%)	4-Amino-TEMPO Loading (mmol/g)
Monolith-1 (20 wt%)	0.85	8.8	65	0.53
Monolith-2 (30 wt%)	0.74	8.4	61	0.36
Monolith-3 (40 wt%)	18	0.34	59	0.33
Monolith-4 (50 wt%)	29	0.23	64	0.24

Data adapted from a study on monolith catalysts for alcohol oxidation.[11]

Experimental Protocol: Preparation of a 4-Amino-TEMPO-Immobilized Monolith Catalyst

This protocol outlines the immobilization of 4-Amino-TEMPO onto a pre-formed polymer monolith for use in a continuous flow reactor.[9][11]

Materials:

• Pre-fabricated poly(4-chloromethyl-styrene-co-divinylbenzene) monolith in a stainless-steel column (Cl-Monolith)

• 4-Amino-TEMPO

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), anhydrous

• Tetrahydrofuran (THF) and Deionized Water for washing

• Peristaltic pump or syringe pump

• Heating block or column oven

Procedure:

• Prepare the Reagent Solution: In a flask, dissolve 4-Amino-TEMPO (1 equivalent relative to the chloromethyl groups on the monolith) and DIPEA (1.2 equivalents) in anhydrous DMF.

• Immobilization: Connect the column containing the Cl-Monolith to the pump. Pump the reagent solution through the column at a low flow rate (e.g., 0.75 mL/h) at 60 °C. Continue pumping for a sufficient duration to ensure complete reaction (typically 12-24 hours).

• Washing: After the reaction is complete, disconnect the reagent solution and sequentially pump deionized water followed by THF through the column to remove unreacted reagents and byproducts.

• Solvent Exchange: Finally, replace the column solvent with the desired solvent for the catalytic reaction (e.g., a 1:1 v/v mixture of CH₂Cl₂/tBuOH). The catalyst is now ready for use.

Visualization: Catalyst Preparation and Catalytic Cycle

Caption: Workflow for immobilizing 4-Amino-TEMPO on a polymer monolith.

Caption: Simplified catalytic cycle of TEMPO-mediated alcohol oxidation.

Application in Biomedical Research and Drug Development

Application Note

In biochemistry and drug development, 4-Amino-TEMPO serves as a precursor to a variety of spin-labeling reagents used in Site-Directed Spin Labeling (SDSL) coupled with Electron Paramagnetic Resonance (EPR) spectroscopy.[1][2][3] By converting the amino group into a reactive moiety (e.g., a maleimide), the TEMPO unit can be covalently attached to specific amino acid residues, most commonly cysteine, within a protein.[12] The EPR spectrum of the attached spin label is highly sensitive to its local environment and mobility, providing invaluable information on protein structure, conformational changes, and molecular interactions upon ligand or drug binding.[1][12][13] This technique is particularly powerful for studying large, complex proteins and those in membrane environments, which are often challenging for other structural biology methods.[14][15]

Experimental Protocol: General Site-Directed Spin Labeling of a Protein

This protocol provides a general workflow for labeling a unique cysteine residue in a purified protein with a maleimide-functionalized 4-Amino-TEMPO derivative (e.g., MTSSL).[12]

Materials:

• Purified protein with a single, accessible cysteine residue, in a suitable buffer (e.g., phosphate or HEPES, pH 7.0-7.5), degassed.

• Thiol-reactive spin label (e.g., (1-Oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline-3-methyl) Methanethiosulfonate, MTSSL).

• Dimethyl sulfoxide (DMSO) or another suitable solvent for the spin label.

• Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) for pre-reduction (if needed).

• Size-exclusion chromatography (SEC) column or dialysis cassette for purification.

Procedure:

• Protein Preparation: Ensure the protein is pure and buffer-exchanged into a thiol-free, degassed buffer. If the target cysteine may be oxidized, pre-treat the protein with a 10-fold molar excess of DTT for 1 hour, followed by removal of the DTT via a desalting column.

• Spin Label Preparation: Prepare a concentrated stock solution of the spin label (e.g., 100 mM) in anhydrous DMSO.

• Labeling Reaction: Add the spin label solution to the protein solution to achieve a 10-fold molar excess of label over protein.

• Incubation: Gently mix the reaction and incubate in the dark. Incubation can be for 1-2 hours at room temperature or overnight at 4°C, depending on the protein's stability.[12]

• Quenching (Optional): The reaction can be quenched by adding a small amount of a thiol-containing compound like β-mercaptoethanol.

• Purification: Remove the unreacted, excess spin label from the labeled protein using size-exclusion chromatography or extensive dialysis against the storage buffer.

• Verification: Confirm successful labeling using EPR spectroscopy and determine the final protein concentration. Mass spectrometry can also be used to confirm covalent attachment.

Visualization: Site-Directed Spin Labeling Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Fundamental properties of TEMPO-based catholytes for aqueous redox flow batteries: effects of substituent groups and electrolytes on electrochemical p ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03424J [pubs.rsc.org]
• 5. Fundamental properties of TEMPO-based catholytes for aqueous redox flow batteries: effects of substituent groups and electrolytes on electrochemical properties, solubilities and battery performance - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. communities.springernature.com [communities.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. 4-Amino-TEMPO-Immobilized Polymer Monolith: Preparations, and Recycling Performance of Catalyst for Alcohol Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 4-Amino-TEMPO-Immobilized Polymer Monolith: Preparations, and Recycling Performance of Catalyst for Alcohol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Site-Directed Spin Labeling of Proteins | Springer Nature Experiments [experiments.springernature.com]
• 14. Non-canonical amino acids for site-directed spin labeling of membrane proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Site-Directed Parallel Spin-Labeling and Paramagnetic Relaxation Enhancement in Structure Determination of Membrane Proteins by Solution NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

common issues in 4-Amino-TEMPO synthesis and solutions

Welcome to the technical support center for the synthesis of 4-Amino-TEMPO. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common challenges encountered during the synthesis of this important nitroxide radical.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 4-Amino-TEMPO, providing potential causes and recommended solutions in a user-friendly question-and-answer format.

Issue 1: Low Yield of 4-Amino-TEMPO

Question: My final yield of 4-Amino-TEMPO is significantly lower than expected. What are the possible reasons and how can I improve it?

Answer:

Low yields in 4-Amino-TEMPO synthesis can stem from several factors throughout the two-step process. Here are the common culprits and their solutions:

• Incomplete Oxidation: The initial oxidation of 4-amino-2,2,6,6-tetramethylpiperidine to form the intermediate nitroxide radical may be inefficient.

  • Solution: Ensure the oxidizing agent, typically hydrogen peroxide in the presence of a catalyst like sodium tungstate, is fresh and added slowly at a controlled temperature (0-4 °C) to prevent decomposition.[1] The reaction should be allowed to proceed for the recommended time (e.g., 72 hours) to ensure completion.[1]

• Inefficient Hydrolysis: The subsequent hydrolysis of the acetamide intermediate to yield 4-Amino-TEMPO might be incomplete.

  • Solution: The hydrolysis step requires refluxing with a strong base, such as 15% potassium hydroxide, for an extended period (e.g., 36 hours).[1][2] Ensure adequate heating and reaction time to drive the reaction to completion.

• Product Loss During Extraction: 4-Amino-TEMPO has some solubility in water, which can lead to losses during the aqueous work-up.[1]

  • Solution: After hydrolysis, saturate the aqueous solution with potassium carbonate to decrease the solubility of the product before extracting with an organic solvent like diethyl ether.[1][2] Perform multiple extractions to maximize the recovery of the product.

• Degradation of the Nitroxide Radical: Although relatively stable, the TEMPO radical can be susceptible to degradation under certain conditions.

  • Solution: Avoid exposing the reaction mixture and the final product to high temperatures for prolonged periods, other than the specified reflux time. Store the final product at the recommended temperature of 2-8 °C.[1]

Issue 2: Presence of Impurities in the Final Product

Question: My final 4-Amino-TEMPO product shows impurities upon analysis. What are the likely contaminants and how can I remove them?

Answer:

Impurities can arise from unreacted starting materials or byproducts formed during the synthesis. Common impurities and their purification strategies are outlined below:

• Unreacted 4-amino-2,2,6,6-tetramethylpiperidine: The starting material for the synthesis may carry over to the final product if the initial oxidation is incomplete.

  • Solution: Monitor the reaction progress using thin-layer chromatography (TLC) to ensure the complete consumption of the starting material. If present in the final product, purification can be achieved through column chromatography on silica gel.[3]

• Acetamide Intermediate: Incomplete hydrolysis will result in the presence of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide in the final product.

  • Solution: As mentioned previously, ensure the hydrolysis step is carried out for the recommended duration and at the appropriate temperature. If the intermediate persists, repeating the hydrolysis step or employing column chromatography can be effective.

• Over-oxidation Products: While less common with the specified reagents, overly harsh oxidation conditions could potentially lead to the formation of the corresponding oxoammonium salt.

  • Solution: Careful control of the oxidant addition and reaction temperature is crucial. Purification via column chromatography can separate the desired nitroxide from more polar byproducts.

Issue 3: Difficulty in Product Isolation and Crystallization

Question: I am having trouble isolating my 4-Amino-TEMPO as a solid. It remains as a red liquid or oil. How can I induce crystallization?

Answer:

4-Amino-TEMPO has a relatively low melting point (33-39 °C) and can sometimes be isolated as a red liquid or oil, especially if minor impurities are present.[1]

• Solution 1: Cooling: The product is known to crystallize upon cooling.[1][2] Storing the purified liquid in a refrigerator or freezer (2-8 °C) can induce crystallization.

• Solution 2: High Purity: Ensure the product is of high purity, as impurities can inhibit crystallization. If impurities are suspected, repurify the product using column chromatography.

• Solution 3: Seeding: If you have a small amount of crystalline 4-Amino-TEMPO, you can use it as a seed crystal to induce crystallization in the bulk of the liquid product.

• Solution 4: Solvent Trituration: Triturating the oil with a non-polar solvent in which the product is sparingly soluble (e.g., cold hexanes) can sometimes help to induce precipitation of the solid.

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance of 4-Amino-TEMPO?

A1: 4-Amino-TEMPO is typically an orange to red-brown solid, which may also appear as crystals or needles.[1] It can also exist as a red liquid, particularly if slightly impure or above its melting point.[1][2]

Q2: What is the stability and proper storage condition for 4-Amino-TEMPO?

A2: 4-Amino-TEMPO is a stable nitroxide radical.[4] For long-term storage and to maintain its integrity, it should be stored at 2-8 °C.[1]

Q3: Can I use a different oxidizing agent for the synthesis?

A3: While hydrogen peroxide with a sodium tungstate catalyst is a common method, other oxidation systems can be used for TEMPO derivatives, such as sodium hypochlorite in the presence of a catalyst.[5] However, reaction conditions would need to be optimized for 4-Amino-TEMPO synthesis.

Q4: Is 4-Amino-TEMPO soluble in water?

A4: 4-Amino-TEMPO is soluble in water and organic solvents like methanol and dichloromethane (slightly).[1] Its solubility in water necessitates salting out with potassium carbonate during the extraction process to improve recovery in the organic phase.[1][2]

Quantitative Data Summary

The following table summarizes typical yields for the key steps in the synthesis of 4-Amino-TEMPO as reported in the literature.

Step	Product	Typical Yield	Reference
Acetylation of 2,2,6,6-tetramethylpiperidine	2,2,5,5-tetramethylpiperidin-4-acetamide acetate	75%	[2]
Oxidation of the acetamide intermediate	1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide	89.5%	[2]
Hydrolysis of the oxidized acetamide intermediate	4-Amino-TEMPO	92.0%	[2]

Experimental Protocols

Synthesis of 4-Amino-TEMPO

This protocol is a two-step synthesis adapted from literature procedures.[1][2]

Step 1: Synthesis of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide

• Dissolve 1.0 g (6.4 mmol) of 2,2,6,6-tetramethylpiperidine in 10 ml of diethyl ether in a round-bottomed flask.

• Cool the solution to 0 °C in an ice bath.

• Add 1.08 ml (15.36 mmol) of acetic anhydride dropwise to the cooled solution.

• Allow the mixture to warm to room temperature and stir for 2 hours, during which a white precipitate will form.

• Remove the solvent under reduced pressure.

• Wash the precipitate with acetone and dry to yield 2,2,5,5-tetramethylpiperidin-4-acetamide acetate.

• Mix 500 mg (1.92 mmol) of the product with 20 ml of a 5% sodium carbonate aqueous solution.

• Add 79 mg (0.219 mmol) of EDTA-4Na⁺ and 79 mg (0.24 mmol) of sodium tungstate and cool the solution to 0-4 °C.

• Slowly add 1.58 ml (51.58 mmol) of cold 30% aqueous hydrogen peroxide.

• Allow the mixture to warm to room temperature and leave for 72 hours.

• Filter the resulting orange suspension.

• Saturate the filtrate with sodium carbonate to form a new orange precipitate.

• Filter and dry the precipitate to obtain 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide.

Step 2: Synthesis of 4-Amino-TEMPO

• Suspend 200 mg of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide in 12.5 ml of a 15% potassium hydroxide aqueous solution.

• Heat the solution to reflux for 36 hours.

• Cool the solution to room temperature and saturate with potassium carbonate.

• Extract the product with diethyl ether.

• Collect the organic phase, dry it over sodium sulfate, and evaporate the solvent to obtain 4-Amino-TEMPO as a red liquid that crystallizes upon cooling.[1][2]

Visualizations

Caption: A simplified workflow for the two-step synthesis of 4-Amino-TEMPO.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. TEMPO - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing 4-Amino-TEMPO Concentration for EPR Experiments

This guide provides researchers, scientists, and drug development professionals with solutions for optimizing 4-Amino-TEMPO concentration in Electron Paramagnetic Resonance (EPR) experiments.

Frequently Asked Questions (FAQs)

Q1: What is the typical concentration range for 4-Amino-TEMPO in an EPR experiment?

The optimal concentration of 4-Amino-TEMPO depends on the specific application. For a good signal-to-noise ratio in continuous-wave (CW) X-band EPR, a concentration of around 200 µM is often a good starting point.[1] However, a broader range of 100 µM to 2 mM is commonly used.[1] For specific applications like detecting reactive oxygen and nitrogen species (RONS), a higher starting concentration of 0.5 mM may be necessary.[1] For dynamic nuclear polarization (DNP) experiments, concentrations can be significantly higher, for instance, 40 mM has been used.[2]

Q2: What are the consequences of the 4-Amino-TEMPO concentration being too high?

High concentrations of 4-Amino-TEMPO can lead to significant line broadening in the EPR spectrum.[1] This broadening is a result of increased spin-spin interactions, such as Heisenberg exchange and dipole-dipole interactions.[1] This effect can obscure the hyperfine details of the spectrum, which are critical for interpreting the local environment and dynamics of the spin probe.[1]

Q3: What happens if the 4-Amino-TEMPO concentration is too low?

While nitroxide spin probes like 4-Amino-TEMPO are generally sensitive, a very low concentration can result in a poor signal-to-noise ratio, making it difficult to acquire a reliable spectrum.[1]

Q4: How does the choice of solvent affect EPR measurements of 4-Amino-TEMPO?

The solvent is a critical factor. For room temperature measurements, it is advisable to use low dielectric solvents to avoid reducing the sensitivity of the EPR resonator (spoiling the Q-factor).[1] For cryogenic measurements, a cryoprotectant like glycerol is often added to ensure the formation of a glass upon freezing.[3]

Q5: Can 4-Amino-TEMPO degrade in solution?

Yes, nitroxide spin probes like 4-Amino-TEMPO can undergo autoxidation, which may generate a background EPR signal.[1] It is important to measure the rate of autoxidation under your experimental conditions and subtract it from your measurements to ensure the signal you are observing is from the intended reaction.[1]

Troubleshooting Guide

This section addresses common issues encountered during EPR experiments with 4-Amino-TEMPO.

Issue	Possible Cause	Suggested Solution
Poor Signal-to-Noise Ratio	4-Amino-TEMPO concentration is too low.	Gradually increase the concentration in increments (e.g., 50-100 µM) until a satisfactory signal is achieved without significant line broadening.[1]
Improper instrument settings.	Optimize EPR spectrometer settings, including microwave power, modulation amplitude, and the number of scans.[1]
EPR Lines are Broad and Poorly Resolved	4-Amino-TEMPO concentration is too high, leading to spin-spin interactions.[1]	Reduce the 4-Amino-TEMPO concentration. Prepare a dilution series to identify the concentration at which the spectral lines become sharper.[1]
Presence of paramagnetic contaminants.	Use high-purity solvents and reagents and ensure EPR tubes are thoroughly cleaned.[1]
Unexpected or Time-Dependent Signal Appears	Autoxidation of the 4-Amino-TEMPO spin probe.[1]	Prepare a control sample with 4-Amino-TEMPO in the same buffer/solvent but without the analyte of interest. Monitor the signal over time to determine the rate of autoxidation and subtract this from your experimental data.[1]
Degradation of the 4-Amino-TEMPO stock solution.	Prepare fresh stock solutions regularly and store them appropriately (e.g., protected from light at a low temperature).[1]

Experimental Protocols

Protocol 1: Preparation of 4-Amino-TEMPO Stock Solution

• Weighing: Accurately weigh a precise amount of solid 4-Amino-TEMPO.

• Dissolving: Dissolve the solid in a high-purity solvent (e.g., ultrapure water, buffer, or a suitable organic solvent) in a volumetric flask to a known final volume.[1]

• Concentration: Prepare a concentrated stock solution (e.g., 10-20 mM) that can be diluted for your experiments.[1]

• Storage: Store the stock solution in a dark container at a low temperature (e.g., 4°C or -20°C) to minimize degradation.[1]

Protocol 2: Determining Optimal 4-Amino-TEMPO Concentration

• Prepare a Dilution Series: From your stock solution, prepare a series of dilutions in your experimental buffer or solvent. A suggested starting range is 50 µM, 100 µM, 200 µM, 500 µM, 1 mM, and 2 mM.[1]

• Sample Preparation: For each concentration, transfer the solution to a standard quartz EPR tube. If necessary, degas the sample to remove dissolved oxygen, which can broaden the EPR signal.[3]

• EPR Measurement: Record the EPR spectrum for each sample under identical experimental conditions (temperature, microwave power, modulation amplitude, etc.).[1]

• Data Analysis:

  • Assess the signal-to-noise ratio for each spectrum.

  • Measure the linewidths of the spectral features.

  • Observe the concentration at which line broadening due to spin-spin interactions becomes significant.[1]

• Selection of Optimal Concentration: Choose the concentration that provides the best balance between a strong signal and minimal line broadening for clear resolution of hyperfine features.[1]

Visual Guides

Caption: Workflow for determining the optimal 4-Amino-TEMPO concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

troubleshooting poor signal-to-noise ratio in 4-Amino-TEMPO EPR

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 4-Amino-TEMPO in Electron Paramagnetic Resonance (EPR) spectroscopy. Our goal is to help you optimize your experiments to achieve a high signal-to-noise ratio (S/N) and reliable data.

Troubleshooting Guide

This guide addresses common issues encountered during EPR experiments with 4-Amino-TEMPO and other nitroxide probes. Each problem is followed by potential causes and step-by-step solutions.

Problem 1: Very Weak or No EPR Signal

A very weak or complete absence of an EPR signal is a common issue that can stem from instrumental problems, sample preparation, or acquisition parameters.

Potential Causes:

• Instrumental Issues: The spectrometer may not be properly tuned, the microwave power could be too low, or there might be a hardware malfunction.[1]

• Sample Issues: The concentration of 4-Amino-TEMPO may be too low, the sample might be incorrectly positioned in the resonator, or the nitroxide spin label could have been reduced to an EPR-silent species (hydroxylamine).[1][2]

• Acquisition Parameter Issues: The receiver gain may be set too low, or the magnetic field sweep width is incorrect, causing the signal to be missed.[1]

Solutions:

• Check Spectrometer Tuning: Ensure the spectrometer is properly tuned to match the impedance of the microwave bridge to the cavity, which minimizes reflected power.[1]

• Verify Sample Positioning: Carefully position the sample in the center of the resonator to maximize the signal.[1]

• Optimize 4-Amino-TEMPO Concentration: For a good signal-to-noise ratio in X-band EPR, a concentration of around 200 µM is often a good starting point, though a broader range of 100 µM to 2 mM can be used.[3] If detecting reactive oxygen and nitrogen species (RONS), a concentration of 0.5 mM may be necessary.[3]

• Increase Receiver Gain: Gradually increase the receiver gain to amplify the signal. Be cautious not to set it too high, as this can lead to signal clipping.[1]

• Check for Reduction of 4-Amino-TEMPO: Biological reducing agents, such as ascorbate, can reduce the nitroxide to an EPR-silent hydroxylamine.[2] Prepare fresh samples and minimize the time between sample preparation and measurement.

• Verify Instrument Functionality: If the problem persists, confirm that the spectrometer is functioning correctly with a standard sample.

Problem 2: Broad and Poorly Resolved Signal

Broadened spectral lines can obscure important hyperfine details, making data interpretation difficult.

Potential Causes:

• High Spin Label Concentration: At high concentrations, spin-spin interactions (Heisenberg exchange and dipole-dipole interactions) lead to line broadening.[1][3]

• Presence of Oxygen: Dissolved molecular oxygen is paramagnetic and can broaden the EPR signal.[1][4]

• Inappropriate Solvent: For room temperature measurements, high dielectric solvents can reduce the sensitivity of the EPR resonator (spoil the Q-factor).[3][5]

• Slow Tumbling of the Nitroxide: If the 4-Amino-TEMPO is in a viscous environment or attached to a large, slow-moving molecule, the resulting slow tumbling will produce a broad, anisotropic spectrum.[1]

Solutions:

• Optimize Sample Concentration: Prepare a dilution series to identify a concentration where spectral lines are sharp. A typical starting range for optimization could be 50 µM to 2 mM.[3]

• Degas the Sample: Remove dissolved oxygen by bubbling the sample with an inert gas like nitrogen or argon.[1][4]

• Choose an Appropriate Solvent: For room temperature measurements, use a low dielectric solvent to maintain the resonator's sensitivity.[5]

• Adjust Temperature: If the sample is in a viscous medium, increasing the temperature may increase the tumbling rate and sharpen the signal.

Problem 3: Distorted or Sloping Baseline

A distorted baseline can interfere with accurate signal integration and analysis.

Potential Causes:

• Instrumental Drift: Temperature fluctuations in the magnet or microwave bridge can cause the baseline to drift.[1]

• Background Signals: The EPR cavity, dewar, or sample tube may have a background signal.[1]

• Improper Data Processing: Incorrect baseline correction algorithms can introduce distortions.[1]

Solutions:

• Ensure Instrument Stability: Allow the spectrometer to warm up and stabilize for at least 30-60 minutes before acquiring data.[1][4]

• Background Subtraction: Acquire a spectrum of the empty cavity and a spectrum of the sample tube with only the solvent. Subtracting these from the sample spectrum can help correct for background signals.[1]

• Use Appropriate Baseline Correction: Apply a suitable baseline correction algorithm during data processing.

Frequently Asked Questions (FAQs)

Q1: What is a typical concentration range for 4-Amino-TEMPO in an EPR experiment?

A1: The optimal concentration depends on the specific application. For a good signal-to-noise ratio in X-band EPR, a target concentration is typically around 200 µM.[3] However, a broader range of 100 µM to 2 mM can be used.[3] For detecting reactive oxygen and nitrogen species (RONS), a concentration of 0.5 mM is often a good starting point.[3]

Q2: What are the consequences of the 4-Amino-TEMPO concentration being too high or too low?

A2: A concentration that is too high can lead to significant line broadening in the EPR spectrum due to increased spin-spin interactions, which can obscure crucial hyperfine details.[3] Conversely, a concentration that is too low may result in a poor signal-to-noise ratio, making it difficult to obtain a reliable spectrum.[3]

Q3: How does dissolved oxygen affect the 4-Amino-TEMPO EPR signal?

A3: Dissolved oxygen is paramagnetic and can cause significant broadening of the EPR signal through Heisenberg spin exchange.[1] This can reduce the signal-to-noise ratio and obscure spectral features. It is crucial to degas samples, especially for solution-state measurements at room temperature.[4]

Q4: Can 4-Amino-TEMPO degrade in solution?

A4: Yes, nitroxide spin probes like 4-Amino-TEMPO can undergo autoxidation, which can generate a background EPR signal.[3] It is important to measure the rate of autoxidation under your experimental conditions and subtract it from your measurements. Preparing fresh solutions and storing stock solutions in the dark at low temperatures (e.g., 4°C or -20°C) can help minimize degradation.[3]

Q5: What are the key instrumental parameters to optimize for a better signal-to-noise ratio?

A5: The primary instrumental parameters to optimize are:

• Microwave Power: Perform a power saturation study to find the optimal power that maximizes the signal without causing saturation.[1]

• Modulation Amplitude: The modulation amplitude should be optimized to maximize the signal without causing significant line broadening. A good starting point is a value approximately equal to the linewidth of the EPR signal.[1]

• Receiver Gain: Increase the receiver gain to maximize signal height without causing clipping (flattening of the peaks).[1]

• Number of Scans: Increasing the number of scans can improve the signal-to-noise ratio, as the S/N increases with the square root of the number of scans.[1]

Experimental Protocols

Protocol 1: Preparation of 4-Amino-TEMPO Stock Solution

• Weighing: Accurately weigh a precise amount of solid 4-Amino-TEMPO.

• Dissolving: Dissolve the solid in a high-purity solvent (e.g., ultrapure water, buffer, or a suitable organic solvent) in a volumetric flask to a known final volume.

• Concentration: Prepare a concentrated stock solution (e.g., 10-20 mM) that can be diluted to the desired final concentrations for your experiments.[3]

• Storage: Store the stock solution in a dark container at a low temperature (e.g., 4°C or -20°C) to minimize degradation.[3]

Protocol 2: EPR Sample Preparation for Room Temperature Measurement

• Dilution: Prepare a dilute solution of 4-Amino-TEMPO (typically in the µM to low mM range) in the solvent of interest from the stock solution.[4]

• Degassing: Degas the sample to remove dissolved oxygen, which can broaden the EPR signal. This can be done by bubbling with an inert gas like nitrogen or argon.[1][4]

• Transfer: Transfer the solution to a standard quartz EPR tube.[4]

• Cleaning: Carefully wipe the outside of the EPR tube with a lint-free wipe to remove any contaminants before inserting it into the cavity.[1]

Protocol 3: Standard X-band CW-EPR Data Acquisition

• Spectrometer Preparation: Turn on the spectrometer, magnet, and temperature controller. Allow the instrument to warm up for at least 30-60 minutes to ensure stability.[1][4]

• Sample Loading: Gently insert the EPR tube into the cavity and ensure the sample is positioned in the center of the resonator for maximum signal.[1]

• Tuning the Spectrometer: Tune the spectrometer to minimize reflected microwave power.[1]

• Parameter Optimization:

  • Microwave Power: Perform a power saturation study to determine the optimal microwave power.[1]

  • Modulation Amplitude: Acquire spectra at different modulation amplitudes to find the value that gives the best S/N without excessive broadening.[1]

  • Receiver Gain: Adjust the receiver gain to maximize the signal height without clipping the peaks.[1]

  • Time Constant and Conversion Time: For noisy spectra, you can increase the time constant and conversion time, ensuring to also increase the scan time accordingly.[1]

• Data Acquisition: Acquire the EPR spectrum. If the signal-to-noise ratio is poor, increase the number of scans.[1]

Data Presentation

Table 1: Typical X-Band EPR Spectrometer Settings for 4-Amino-TEMPO in Solution

Parameter	Typical Value	Purpose
Microwave Frequency	~9.65 GHz	Excitation of electron spins
Center Field	~3432 G	Center of the magnetic field sweep
Sweep Width	80 G	Range of the magnetic field sweep
Modulation Amplitude	1.0 - 2.0 G	Signal detection and enhancement
Microwave Power	10 - 20 mW	Inducing transitions; requires optimization
Number of Scans	10 (adjustable)	Improving signal-to-noise ratio
Sweep Time	~12 s	Duration of a single magnetic field sweep
Time Constant	~20 ms	Signal filtering

Note: These are typical starting parameters and may require optimization for specific samples and experimental conditions.[4]

Visualizations

Caption: Troubleshooting workflow for poor signal-to-noise ratio in EPR.

Caption: Standard sample preparation workflow for 4-Amino-TEMPO EPR.

References

• 1. benchchem.com [benchchem.com]
• 2. Detection of Nitric Oxide by Electron Paramagnetic Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 2210pc.chem.uic.edu [2210pc.chem.uic.edu]

Technical Support Center: Enhancing the Efficiency of 4-Amino-TEMPO Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for optimizing and troubleshooting reactions catalyzed by 4-Amino-TEMPO (4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl). Leveraging this stable nitroxyl radical effectively can significantly improve the selective oxidation of alcohols to aldehydes and ketones, a critical transformation in pharmaceutical and chemical synthesis. This resource offers practical solutions to common experimental challenges through troubleshooting guides, frequently asked questions, detailed experimental protocols, and comparative data.

Troubleshooting Guide

This section addresses specific issues that may arise during 4-Amino-TEMPO catalyzed reactions in a direct question-and-answer format.

Issue	Question	Possible Causes & Solutions
Low or No Conversion	My reaction is sluggish or has stalled completely. What should I check?	1. pH is Not Optimal: The pH of the reaction medium is critical. For many TEMPO-based oxidations, a pH range of 8-9 is ideal for aldehyde formation.[1] For oxidation to carboxylic acids, a higher pH may be required.[1] Solution: Monitor the pH throughout the reaction and adjust as necessary using a suitable buffer (e.g., sodium bicarbonate). 2. Inactive Co-oxidant: The stoichiometric co-oxidant (e.g., sodium hypochlorite, bleach) degrades over time.[1] Solution: Use a fresh bottle of the co-oxidant or titrate an older bottle to determine its active concentration before use. 3. Insufficient Catalyst Loading: The catalyst concentration may be too low for the specific substrate or reaction conditions. Solution: While typical loadings are in the 0.01-0.1 equivalent range, for challenging substrates, consider incrementally increasing the catalyst loading.[1][2] 4. Low Reaction Temperature: To control exotherms, reactions are often initiated at 0°C. However, some substrates may require higher temperatures to react at a reasonable rate.[1] Solution: If the reaction is slow, allow it to gradually warm to room temperature while carefully monitoring for any sudden temperature increases.
Over-oxidation to Carboxylic Acid	I am trying to isolate the aldehyde, but I'm seeing significant formation of the corresponding carboxylic acid. How can I prevent this?	1. pH is Too High: Elevated pH can promote the hydration of the aldehyde to a gem-diol, which is then further oxidized to the carboxylic acid.[1] Solution: Maintain a pH between 8 and 9 for selective aldehyde formation.[1] Use a buffered system to prevent pH fluctuations. 2. Slow Substrate Oxidation: If the primary alcohol oxidizes slowly, the formed aldehyde is exposed to the oxidant for a longer period, increasing the chance of over-oxidation. Solution: Optimize conditions to accelerate the initial oxidation step (e.g., slightly increasing temperature or catalyst loading). 3. Excess Co-oxidant: An excessive amount of the co-oxidant can drive the reaction towards the carboxylic acid. Solution: Carefully control the stoichiometry of the co-oxidant, adding it slowly and monitoring the reaction progress by TLC or GC/LC-MS.
Catalyst Deactivation	My reaction starts well but then stops before completion, suggesting the catalyst has died. What causes this and can it be prevented?	1. Product Adsorption (for immobilized catalysts): The product can adsorb onto the surface of a heterogeneous catalyst, blocking active sites.[3] Solution: Washing the immobilized catalyst with a suitable solvent between runs can regenerate its activity.[3] For batch reactions, ensuring adequate stirring can minimize this effect.[3] 2. Undesirable Side Reactions: Impurities in the reagents or substrate can lead to side reactions that consume the active catalyst. Solution: Use reagents of high purity and ensure the substrate is clean. 3. Incompatibility with Substrate: Certain functional groups on the substrate may react with the nitroxyl radical or the oxoammonium ion. Solution: Review the compatibility of your substrate's functional groups with the reaction conditions. Protecting groups may be necessary in some cases.

Frequently Asked Questions (FAQs)

Q1: What is the active oxidizing species in a 4-Amino-TEMPO catalyzed reaction?

The true oxidizing agent is the N-oxoammonium cation, which is generated in situ from the 4-Amino-TEMPO radical by a stoichiometric co-oxidant. This cation is responsible for the two-electron oxidation of the alcohol.

Q2: How does 4-Amino-TEMPO compare to unsubstituted TEMPO?

While both are effective catalysts, the amino group in 4-Amino-TEMPO can alter its solubility and electronic properties. This can be advantageous for immobilizing the catalyst on a solid support.[3] In some systems, derivatives like 4-acetamido-TEMPO have shown higher activity than TEMPO itself.[4][5]

Q3: Can I recycle my 4-Amino-TEMPO catalyst?

Yes. One of the key advantages of 4-Amino-TEMPO is that its amino group provides a handle for immobilization onto solid supports, such as polymer monoliths.[3][6] This allows for easy recovery of the catalyst by filtration and its reuse in subsequent reactions, making the process more cost-effective and environmentally friendly. Studies have shown that such immobilized catalysts can be recycled multiple times without significant loss of activity.[3]

Q4: What are the most common co-oxidants used with 4-Amino-TEMPO?

Common and cost-effective co-oxidants include sodium hypochlorite (NaOCl, bleach) in what is known as the Anelli-Montanari protocol, and air or oxygen in combination with a co-catalyst like a copper salt.[7] Other oxidants such as trichloroisocyanuric acid (TCCA) and (diacetoxyiodo)benzene (BAIB) are also used.[8]

Q5: My substrate is poorly soluble in the reaction medium. What can I do?

For biphasic reactions (e.g., dichloromethane/water), poor solubility of a lipophilic substrate can limit the reaction rate. The addition of a phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB), can significantly improve the reaction efficiency.[9]

Data Presentation: Comparison of Reaction Conditions

The following tables summarize quantitative data for different 4-Amino-TEMPO catalyzed oxidation systems, providing a baseline for experimental design.

Table 1: Homogeneous vs. Heterogeneous Catalysis of Benzyl Alcohol Oxidation

Catalyst System	Catalyst Loading	Reaction Time	Yield (%)	Benzaldehyde Selectivity (%)	Reference
Homogeneous (4-Amino-TEMPO)	-	6 min	59	96	[3]
Heterogeneous (Immobilized 4-Amino-TEMPO)	-	10 min	60	94	[3]

Table 2: Influence of Substrate on Oxidation with Immobilized 4-Amino-TEMPO in a Flow System

Substrate	Residence Time	Yield (%)	Reference
Benzyl alcohol	4 min	-	[3]
2-Phenylethanol	4 min	18	[3]
(+/-)-1-Phenylethanol	4 min	22	[3]
4-Nitrobenzyl alcohol	4 min	35	[3]
2-Methoxybenzyl alcohol	4 min	59	[3]
4-Methoxybenzyl alcohol	4 min	62	[3]

Table 3: Typical Reaction Parameters for TEMPO-based Oxidations

Parameter	Recommended Range	Notes	Reference
Catalyst Loading (mol %)	1 - 10	Can be optimized based on substrate reactivity and desired reaction time.	[10]
Co-oxidant (equivalents)	1.1 - 1.5	A slight excess is typically required to drive the reaction to completion.	[1]
Temperature (°C)	0 - 25	Lower temperatures help control exothermic reactions.	[1]
pH	8 - 10	Crucial for selectivity between aldehyde and carboxylic acid.	[1]

Experimental Protocols

Protocol 1: General Procedure for Anelli-Montanari Oxidation of a Primary Alcohol to an Aldehyde

This protocol is a standard method using bleach as the terminal oxidant.

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the primary alcohol (1.0 eq) in dichloromethane (DCM). Add an aqueous solution of sodium bicarbonate to buffer the reaction to a pH of approximately 9.

• Catalyst Addition: Add 4-Amino-TEMPO (0.01-0.05 eq) and potassium bromide (KBr, 0.1 eq) to the reaction mixture.

• Cooling: Cool the biphasic mixture to 0°C in an ice bath with vigorous stirring.

• Oxidant Addition: Slowly add a solution of sodium hypochlorite (bleach, ~1.1-1.5 eq) dropwise via the dropping funnel. Monitor the internal temperature to ensure it does not rise significantly. The reaction progress can be monitored by TLC.

• Quenching: Once the starting material is consumed, quench the reaction by adding an aqueous solution of sodium thiosulfate to destroy any remaining oxidant.

• Work-up: Separate the organic layer. Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude aldehyde.

Protocol 2: Aerobic Oxidation of a Primary Alcohol using a Copper(I)/4-Amino-TEMPO Catalyst System

This "green" protocol uses air as the ultimate oxidant.

• Setup: To a round-bottom flask with a magnetic stir bar, add the primary alcohol (1.0 eq), a copper(I) source (e.g., CuBr, 5-10 mol%), a ligand (e.g., 2,2'-bipyridine, 5-10 mol%), and 4-Amino-TEMPO (5-10 mol%) in a suitable solvent such as acetone or acetonitrile.[10]

• Base Addition: Add a base, such as N-methylimidazole (NMI), to the mixture.

• Reaction: Stir the reaction mixture vigorously at room temperature, open to the atmosphere (or under an air balloon). The reaction is often accompanied by a color change (e.g., from red-brown to green), indicating the progression of the catalytic cycle.[11]

• Monitoring: Monitor the reaction by TLC or GC/LC-MS until the starting material is consumed (typically 1-24 hours depending on the substrate).[12]

• Work-up: Upon completion, dilute the reaction mixture with a nonpolar solvent (e.g., pentane or hexanes) and water. Separate the organic layer, and extract the aqueous layer. Combine the organic fractions, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

Visualizing the Process

The following diagrams illustrate the key workflows and mechanisms in 4-Amino-TEMPO catalyzed reactions.

Caption: Workflow for optimizing a 4-Amino-TEMPO catalyzed reaction.

Caption: The catalytic cycle of 4-Amino-TEMPO in alcohol oxidation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 4-Amino-TEMPO-Immobilized Polymer Monolith: Preparations, and Recycling Performance of Catalyst for Alcohol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TEMPO [organic-chemistry.org]
• 9. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. rsc.org [rsc.org]
• 12. stahl.chem.wisc.edu [stahl.chem.wisc.edu]

4-Amino-TEMPO Technical Support Center: Troubleshooting and FAQ

Welcome to the technical support center for 4-Amino-TEMPO. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and avoid common side reactions in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: My 4-Amino-TEMPO mediated oxidation of a primary alcohol is slow or incomplete. What can I do?

A1: Several factors can influence the rate of oxidation. Here are some troubleshooting steps:

• Increase Catalyst Loading: While typically used in catalytic amounts, increasing the mol% of 4-Amino-TEMPO can enhance the reaction rate.

• Optimize pH: The catalytic cycle of TEMPO-mediated oxidations is often more efficient under basic conditions. The addition of a mild base can accelerate the reaction. However, be aware that at a pH greater than 9, 4-Amino-TEMPO can display irreversible oxidation, likely due to the oxidation of the free amino group.[1]

• Choice of Co-oxidant: The nature of the stoichiometric co-oxidant is crucial. Ensure your co-oxidant is active and used in the correct stoichiometric amount.

• Substrate Concentration: In some cases, the catalytic rate has been observed to increase with higher alcohol concentrations.[1]

• Phase Transfer Catalyst: For biphasic reactions (e.g., CH2Cl2/water), the addition of a phase-transfer catalyst can significantly speed up the oxidation, particularly when oxidizing to a carboxylic acid.

Q2: I am observing undesired chlorinated byproducts in my reaction. How can I prevent this?

A2: Chlorination is a common side reaction when using sodium hypochlorite (NaOCl) as the co-oxidant, due to the presence of active chlorine species. To mitigate this:

• Lower the Reaction Temperature: Running the reaction at 0°C or below can significantly reduce chlorination.

• Use an Alternative Co-oxidant: Consider using a co-oxidant that does not contain chlorine, such as meta-chloroperoxybenzoic acid (m-CPBA) or employing a copper(I)/TEMPO catalyst system with aerobic oxidation.[2]

• Zhao's Modification: This protocol uses a catalytic amount of NaOCl with a stoichiometric amount of sodium chlorite (NaClO2) to regenerate the active oxidant in situ, minimizing the concentration of chlorinating species.

Q3: My 4-Amino-TEMPO appears to be degrading during the reaction, leading to loss of catalytic activity. What are the potential degradation pathways and how can I avoid them?

A3: 4-Amino-TEMPO can degrade through a few primary pathways:

• Formation of 4-oxo-TEMPO (TEMPONE): The 4-amino group can be oxidized to a ketone. This is more likely to occur in the presence of strong oxidizing agents or under conditions that generate hydroxyl radicals.[3][4] To minimize this, use the mildest effective co-oxidant and ensure your reaction is free from radical initiators if not part of the desired reaction mechanism.

• Reduction of the Nitroxyl Radical: The N-O• radical can be reduced to the corresponding hydroxylamine or secondary amine, rendering it catalytically inactive for oxidation.[4][5] This can happen in the presence of reducing agents or under certain palladium-catalyzed conditions.[5] When using 4-Amino-TEMPO in palladium-catalyzed reactions, be aware that the free radical may be partially reduced.[5]

• Reaction at the Amino Group: The primary amine is a nucleophile and can react with electrophiles in the reaction mixture. Ensure your substrate and reagents are compatible with a primary amine.

Q4: Can I use 4-Amino-TEMPO in acidic conditions?

A4: Caution should be exercised when using 4-Amino-TEMPO in acidic conditions. At low pH, the amino group will be protonated, which increases the redox potential of the aminoxyl/oxoammonium couple to 0.926 V vs. NHE.[1] While this can make it a stronger oxidant, the stability of 4-Amino-TEMPO and your substrate under acidic conditions should be considered. Unlike TEMPO, 4-Amino-TEMPO does not disproportionate under acidic conditions.[1]

Quantitative Data Summary

The following table summarizes key quantitative data related to the reactivity and properties of 4-Amino-TEMPO.

Parameter	Value	Conditions	Source(s)
Redox Potential (Aminoxyl/Oxoammonium Couple)	0.926 V vs. NHE	Low pH (protonated amine)	[1]
pKa of the hydroxylamine (4-NH3+ group)	5.6	Aqueous solution	[1]
Benzyl Alcohol Oxidation Yield	~65% (isolated)	Cu(bpy)/TEMPO catalyst system, room temperature, 30-60 min	[2]
Benzyl Alcohol Oxidation Yield	94% (after 6th cycle)	Immobilized TEMPO-4-sulfate, batch reaction, 60 min	[6]

Experimental Protocols

Protocol 1: Batch Oxidation of Benzyl Alcohol

This protocol is adapted from a study on 4-Amino-TEMPO-immobilized monolith catalysts and can be used as a starting point for homogeneous batch oxidations.[7]

Materials:

• Benzyl alcohol (1.5 mmol, 1 eq.)

• meta-Chloroperoxybenzoic acid (m-CPBA) (1.8 mmol, 1.2 eq.) as co-oxidant

• Tetrabutylammonium bromide (TBAB) (0.03 mmol, 0.02 eq.) as co-catalyst

• 4-Amino-TEMPO (0.075 mmol, 0.05 eq.)

• Nitrobenzene (0.24 mmol) as an internal standard

• Dichloromethane (CH2Cl2)/tert-Butanol (tBuOH) (1:1, v/v, 10 mL) as solvent

Procedure:

• To a solution of benzyl alcohol, TBAB, and nitrobenzene in the CH2Cl2/tBuOH solvent mixture, add 4-Amino-TEMPO.

• Add the co-oxidant, m-CPBA, to the solution.

• Stir the reaction at room temperature.

• Monitor the reaction progress by taking aliquots, diluting with acetonitrile, and analyzing by HPLC.

Protocol 2: Synthesis of 4-Amino-TEMPO

This is a two-part synthesis protocol adapted from a supplementary information document.[8]

Part 1: Synthesis of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide

• Dissolve 1.0 g (6.4 mmol) of 2,2,6,6-tetramethylpiperidine in 10 mL of diethyl ether in a round-bottomed flask.

• Cool the solution to 0°C and add 1.08 mL (15.36 mmol) of acetic anhydride dropwise.

• Allow the mixture to warm to room temperature and stir for 2 hours, during which a white precipitate will form.

• Remove the solvent under reduced pressure and wash the precipitate with acetone to yield 2,2,5,5-tetramethylpiperidin-4-acetamide acetate.

• Mix 500 mg (1.92 mmol) of the product with 20 mL of a 5% sodium carbonate aqueous solution.

• Add 79 mg (0.219 mmol) of EDTA-4Na+ and 79 mg (0.24 mmol) of sodium tungstate and cool the solution to 0-4°C.

• Slowly add 1.58 mL (51.58 mmol) of cold 30% aqueous hydrogen peroxide.

• Allow the mixture to warm to room temperature and leave for 72 hours.

• Filter the resulting orange suspension and saturate the filtrate with sodium carbonate to form a new orange precipitate.

• Filter and dry the precipitate to obtain 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide.

Part 2: Synthesis of 4-Amino-TEMPO

• Suspend 200 mg of 1-oxyl-2,2,5,5-tetramethylpiperidin-4-acetamide in 12.5 mL of a 15% KOH aqueous solution.

• Heat the solution to reflux for 36 hours.

• Cool the solution to room temperature and saturate with K2CO3.

• Extract the product with diethyl ether.

• Collect the organic phase, dry with Na2SO4, and evaporate to obtain 4-Amino-TEMPO.

Visual Troubleshooting Guides

Caption: Troubleshooting workflow for common issues with 4-Amino-TEMPO.

References

• 1. Tetramethylpiperidine N-Oxyl (TEMPO), Phthalimide N-oxyl (PINO), and Related N-Oxyl Species: Electrochemical Properties and Their Use in Electrocatalytic Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Oxidation of 4-substituted TEMPO derivatives reveals modifications at the 1- and 4-positions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Oxidation in Flow Using an Ionic Immobilized TEMPO Catalyst on an Ion Exchange Resin [mdpi.com]
• 7. 4-Amino-TEMPO-Immobilized Polymer Monolith: Preparations, and Recycling Performance of Catalyst for Alcohol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]

overcoming solubility problems of 4-Amino-TEMPO in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Amino-TEMPO and encountering challenges with its solubility in aqueous solutions.

Troubleshooting Guide

This guide addresses common problems encountered during the dissolution of 4-Amino-TEMPO in aqueous buffers and provides step-by-step solutions.

Problem: 4-Amino-TEMPO powder is not readily dissolving in my aqueous buffer (e.g., PBS, Tris).

• Possible Cause 1: Insufficient mixing or time. 4-Amino-TEMPO, while generally water-soluble, may require adequate agitation and time to dissolve completely, especially at higher concentrations.

• Solution 1:

  • Ensure vigorous mixing of the solution using a vortex mixer or magnetic stirrer.

  • Gently warm the solution to 37°C to aid dissolution. Be cautious and verify that the elevated temperature does not affect the stability of other components in your experiment.

  • Allow sufficient time for dissolution, which could range from several minutes to an hour depending on the concentration and buffer composition.

• Possible Cause 2: High salt concentration in the buffer. The solubility of 4-Amino-TEMPO can be lower in solutions with high salt concentrations due to the "salting-out" effect.

• Solution 2:

  • If possible, prepare the 4-Amino-TEMPO solution in deionized water first and then add it to your concentrated buffer stock to achieve the final desired concentration.

  • Consider using a buffer with a lower salt concentration if your experimental conditions permit.

• Possible Cause 3: The pH of the buffer is unfavorable. The amino group of 4-Amino-TEMPO can be protonated at lower pH, which can influence its solubility.

• Solution 3:

  • Measure the pH of your 4-Amino-TEMPO solution.

  • Adjust the pH of the buffer. Since 4-Amino-TEMPO is weakly alkaline, ensuring the buffer pH is near neutral (pH 7.0-7.4) is often optimal. For some applications, a slightly acidic pH might be suitable, but extreme pH values should be avoided unless specifically required.[1]

Problem: My 4-Amino-TEMPO solution is cloudy or has visible precipitates after initial dissolution.

• Possible Cause: Formation of micro-precipitates or incomplete dissolution. This can occur if the local concentration of 4-Amino-TEMPO becomes too high during addition to the buffer.

• Solution:

  • Use a bath sonicator for a short period (e.g., 5-10 minutes) to break up any aggregates and promote dissolution.

  • Filter the solution through a 0.22 µm syringe filter to remove any undissolved particles. This is particularly important for applications requiring a sterile or particle-free solution.

Problem: I need to prepare a high-concentration stock solution of 4-Amino-TEMPO for my experiments.

• Possible Cause: Exceeding the solubility limit in the chosen buffer. While highly soluble in pure water, the solubility in specific buffers might be a limiting factor for very high concentrations.

• Solution: Use of co-solvents or solubilizing agents. For preparing concentrated stock solutions, especially for in vivo studies, using a co-solvent system is a common and effective strategy.

  • Refer to the detailed Experimental Protocols section below for preparing high-concentration solutions using DMSO and other co-solvents.

  • Always prepare a small test batch to ensure compatibility and solubility before preparing a large volume.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of 4-Amino-TEMPO in water?

A1: 4-Amino-TEMPO is highly soluble in pure water. One study has reported its solubility to be as high as approximately 5.79 M.[2] However, its solubility can be affected by the presence of salts and other solutes in aqueous buffers.

Q2: How does pH affect the solubility of 4-Amino-TEMPO?

A2: The amino group (-NH2) of 4-Amino-TEMPO is basic and can be protonated to form an ammonium group (-NH3+) in acidic conditions. This change in ionization can affect its solubility. While its redox potential is largely independent of pH in the 1.0-10.0 range, for solubility purposes, a near-neutral pH is generally recommended for most biological applications.[1]

Q3: Can I dissolve 4-Amino-TEMPO directly in my cell culture medium?

A3: It is generally recommended to prepare a concentrated stock solution of 4-Amino-TEMPO in a suitable solvent (e.g., sterile water or a co-solvent system as described in the protocols) and then dilute it to the final working concentration in your cell culture medium. This ensures complete dissolution and allows for sterile filtration of the stock solution before adding it to your cells.

Q4: Are there any specific salts that are better or worse for dissolving 4-Amino-TEMPO?

A4: Yes, the choice of salt in your buffer can influence the solubility of 4-Amino-TEMPO. For instance, some studies have shown that the solubility of 4-Amino-TEMPO is higher in NaCl solutions compared to LiCl or KCl solutions, indicating that the salting-out effect is weaker with sodium ions.

Q5: What is the recommended storage condition for a 4-Amino-TEMPO stock solution?

A5: Aqueous stock solutions of 4-Amino-TEMPO should be stored at 2-8°C and protected from light. For long-term storage, it is advisable to aliquot the stock solution and freeze it at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Quantitative Data Summary

The following table summarizes the available quantitative data on the solubility of 4-Amino-TEMPO.

Solvent/Buffer	Temperature	Concentration	Source(s)
Pure Water	Room Temperature	~5.79 M	[2]
Saline (0.9% NaCl) with co-solvents	Room Temperature	≥ 5 mg/mL (≥ 29.20 mM)

Experimental Protocols

Protocol 1: Preparation of a High-Concentration 4-Amino-TEMPO Solution using a Co-solvent System (for in vivo studies)

This protocol is adapted from a method for preparing 4-Amino-TEMPO for in vivo experiments.

Materials:

• 4-Amino-TEMPO

• Dimethyl sulfoxide (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl in sterile water)

Procedure:

• Prepare a stock solution in DMSO: Dissolve 4-Amino-TEMPO in 100% DMSO to a concentration of 50 mg/mL. Ensure it is completely dissolved.

• Add PEG300: In a sterile tube, add 400 µL of PEG300. To this, add 100 µL of the 50 mg/mL 4-Amino-TEMPO stock solution in DMSO. Mix thoroughly.

• Add Tween-80: Add 50 µL of Tween-80 to the mixture and mix until the solution is homogeneous.

• Add Saline: Add 450 µL of saline to bring the total volume to 1 mL. Mix well. The final concentration of 4-Amino-TEMPO will be 5 mg/mL.

Note: The final solvent composition is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Protocol 2: Preparation of a 4-Amino-TEMPO Solution using a Cyclodextrin-based Formulation

This protocol utilizes sulfobutylether-β-cyclodextrin (SBE-β-CD) to enhance the aqueous solubility of 4-Amino-TEMPO.

Materials:

• 4-Amino-TEMPO

• Dimethyl sulfoxide (DMSO)

• SBE-β-CD

• Saline (0.9% NaCl in sterile water)

Procedure:

• Prepare a 20% SBE-β-CD solution: Dissolve 2 g of SBE-β-CD powder in 10 mL of saline. Ensure it is completely dissolved. This solution can be stored at 4°C for up to one week.

• Prepare a stock solution in DMSO: Dissolve 4-Amino-TEMPO in 100% DMSO to a concentration of 50 mg/mL.

• Final Formulation: In a sterile tube, add 900 µL of the 20% SBE-β-CD in saline solution. To this, add 100 µL of the 50 mg/mL 4-Amino-TEMPO stock solution in DMSO. Mix thoroughly. The final concentration of 4-Amino-TEMPO will be 5 mg/mL.

Note: The final solvent composition is 10% DMSO and 90% (20% SBE-β-CD in Saline).

Visualizations

Caption: Workflow for preparing a 5 mg/mL 4-Amino-TEMPO solution using a co-solvent system.

Caption: Troubleshooting flowchart for dissolving 4-Amino-TEMPO in aqueous solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. Fundamental properties of TEMPO-based catholytes for aqueous redox flow batteries: effects of substituent groups and electrolytes on electrochemical p ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03424J [pubs.rsc.org]

shelf life and storage conditions for 4-Amino-TEMPO to maintain activity.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the shelf life, storage, and handling of 4-Amino-TEMPO to ensure its optimal activity in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended shelf life of solid 4-Amino-TEMPO?

A1: The shelf life of solid 4-Amino-TEMPO can vary between suppliers. Many suppliers do not provide a specific expiration date on the Certificate of Analysis (COA). In such cases, a standard warranty of one year from the date of shipment is often applicable. It is recommended to visually inspect the product for any signs of degradation, such as a change in color or consistency. For long-term storage, it is best to refer to the supplier's specific recommendations.

Q2: How should I store solid 4-Amino-TEMPO?

A2: Solid 4-Amino-TEMPO should be stored in a tightly sealed container, protected from light. Recommended storage temperatures vary by supplier, but generally fall within the range of 2-8°C or frozen at -18°C.[1][2] Always refer to the product data sheet for the specific storage recommendations for your lot.

Q3: What is the shelf life of 4-Amino-TEMPO in solution?

A3: The stability of 4-Amino-TEMPO in solution is dependent on the solvent and storage temperature. For solutions in DMSO, a general guideline is a shelf life of up to 6 months when stored at -80°C and up to 1 month when stored at -20°C.[3] It is crucial to protect solutions from light.[3] For aqueous solutions, it is recommended to prepare them fresh for each experiment to ensure maximum activity.

Q4: Can I store 4-Amino-TEMPO solutions at room temperature?

A4: It is not recommended to store 4-Amino-TEMPO solutions at room temperature for extended periods, as this can lead to degradation and loss of activity. For optimal performance, solutions should be stored frozen and protected from light.

Q5: My 4-Amino-TEMPO appears as an orange to red solid. Is this normal?

A5: Yes, 4-Amino-TEMPO is typically an orange to red solid or crystalline powder.[4] A significant change from this appearance could indicate degradation.

Storage Conditions Summary

For easy reference, the following table summarizes the recommended storage conditions for 4-Amino-TEMPO.

Form	Storage Temperature	Shelf Life	Special Conditions
Solid	2-8°C or -18°C	Typically 1 year warranty, check COA	Protect from light, keep container tightly sealed.[1][2]
Solution in DMSO	-20°C	1 month	Protect from light.[3]
-80°C	6 months	Protect from light.[3]
Aqueous Solution	-20°C to -80°C	Prepare fresh for best results	Protect from light.

Troubleshooting Guide

Issue: Loss of radical activity in my experiment.

• Possible Cause 1: Improper Storage. 4-Amino-TEMPO, especially in solution, can degrade if not stored correctly.

  • Solution: Ensure that both solid and dissolved 4-Amino-TEMPO are stored at the recommended temperatures and protected from light. Prepare fresh solutions if degradation is suspected.

• Possible Cause 2: Presence of Reducing Agents. The nitroxide radical of 4-Amino-TEMPO can be reduced (quenched) by certain chemicals in your experimental system, leading to a loss of its paramagnetic properties.

  • Solution: Review all components of your reaction mixture for the presence of reducing agents such as dithiothreitol (DTT), β-mercaptoethanol, or ascorbic acid. If their presence is unavoidable, consider increasing the concentration of 4-Amino-TEMPO or using a different experimental approach.

• Possible Cause 3: Incorrect pH. The stability of the nitroxide radical can be pH-dependent.

  • Solution: Check the pH of your experimental buffer. Extreme pH values can contribute to the degradation of the radical.

Issue: Poor signal-to-noise ratio in Electron Paramagnetic Resonance (EPR) spectroscopy.

• Possible Cause 1: Insufficient Concentration. The concentration of the spin label may be too low to generate a strong EPR signal.

  • Solution: Increase the concentration of 4-Amino-TEMPO in your sample.

• Possible Cause 2: Radical Quenching. As mentioned above, other components in your sample could be quenching the radical.

  • Solution: If possible, purify your sample to remove any interfering substances. Consider running a control sample of 4-Amino-TEMPO in a clean solvent to verify its activity.

• Possible Cause 3: Sample Freezing. For measurements at cryogenic temperatures, improper freezing can lead to signal broadening.

  • Solution: Use a glassing agent (e.g., glycerol) to ensure a uniform, non-crystalline frozen sample.

Experimental Protocols

Protocol 1: General Workflow for Spin-Labeling a Protein with 4-Amino-TEMPO

This protocol outlines the general steps for attaching 4-Amino-TEMPO to a protein, typically at a cysteine residue, for EPR studies.

Caption: General workflow for protein spin-labeling using a 4-Amino-TEMPO derivative.

Methodology:

• Protein Preparation: The protein of interest must have an accessible cysteine residue for labeling. If no natural cysteine is available, site-directed mutagenesis can be used to introduce one at a specific location. The protein should be in a buffer free of reducing agents.

• Spin Label Preparation: 4-Amino-TEMPO is often derivatized with a reactive group, such as a maleimide, to facilitate covalent attachment to the cysteine thiol. Dissolve the spin label derivative in a suitable organic solvent (e.g., DMSO) immediately before use.

• Labeling Reaction: Add the dissolved spin label to the protein solution in a molar excess (typically 5- to 20-fold). Incubate the reaction mixture at 4°C overnight with gentle stirring.

• Purification: Remove the unreacted spin label from the labeled protein using methods such as dialysis, desalting columns, or size-exclusion chromatography.

• Confirmation and Analysis: Confirm the successful labeling and determine the labeling efficiency using EPR spectroscopy or mass spectrometry. The labeled protein is then ready for structural and dynamic studies using EPR.

Protocol 2: Assay for Superoxide Radical Scavenging Activity

This protocol describes a method to assess the superoxide dismutase (SOD)-mimetic activity of 4-Amino-TEMPO using an in vitro assay.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of 4-Amino-TEMPO in an appropriate solvent (e.g., water or buffer).

  • Prepare solutions of a superoxide-generating system (e.g., xanthine and xanthine oxidase) and a superoxide indicator (e.g., nitroblue tetrazolium - NBT).

• Assay Procedure:

  • In a 96-well plate, add the buffer, NBT, and xanthine to each well.

  • Add varying concentrations of 4-Amino-TEMPO to the test wells.

  • Initiate the reaction by adding xanthine oxidase to all wells.

  • Incubate the plate at room temperature for a specified time (e.g., 20 minutes).

• Measurement:

  • Measure the absorbance of the wells at a specific wavelength (e.g., 560 nm for formazan, the product of NBT reduction by superoxide).

• Data Analysis:

  • The scavenging activity of 4-Amino-TEMPO is determined by its ability to inhibit the reduction of NBT. Calculate the percentage of inhibition for each concentration and determine the IC50 value (the concentration required to inhibit 50% of the superoxide radical activity).

Signaling Pathway

4-Amino-TEMPO as a Superoxide Dismutase (SOD) Mimetic

4-Amino-TEMPO can act as a mimetic of the enzyme superoxide dismutase (SOD).[3] SODs are crucial antioxidant enzymes that catalyze the dismutation of the superoxide radical (O₂⁻) into molecular oxygen (O₂) and hydrogen peroxide (H₂O₂). By scavenging superoxide radicals, 4-Amino-TEMPO helps to mitigate oxidative stress and protect cells from damage.[3]

References

• 1. Optimizing an Antioxidant TEMPO Copolymer for Reactive Oxygen Species Scavenging and Anti-Inflammatory Effects in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. discofinechem.com [discofinechem.com]

Reference Data & Comparative Studies

A Comparative Guide to 4-Amino-TEMPO and Other Nitroxide Spin Labels for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

In the landscape of biophysical and chemical research, nitroxide spin labels are indispensable tools for elucidating molecular structure, dynamics, and interactions. Among these, 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl (4-Amino-TEMPO) has emerged as a versatile and widely used spin label. This guide provides an objective comparison of 4-Amino-TEMPO with other common nitroxide spin labels, supported by experimental data and detailed protocols to aid researchers in selecting the most appropriate tool for their specific applications.

Overview of Nitroxide Spin Labels

Nitroxide spin labels are stable organic radicals containing a nitroxyl radical (N-O•) moiety. The unpaired electron in this group makes them paramagnetic and thus detectable by Electron Paramagnetic Resonance (EPR) spectroscopy.[1] The utility of a spin label is determined by several factors, including its stability, the information content of its EPR spectrum, and the ease with which it can be site-specifically incorporated into a molecule of interest.[2]

Ideal properties of a nitroxide spin label include:

• High Stability: Resistance to reduction and oxidation in the experimental environment.[2]

• High Sensitivity: Narrow EPR lines for better signal-to-noise and sensitivity to subtle environmental changes.

• Site-Specific Reactivity: A functional group that allows for covalent attachment to a specific site on a biomolecule.[3]

• Minimal Perturbation: The label's size and structure should not significantly alter the structure or function of the host molecule.

This guide focuses on comparing 4-Amino-TEMPO, a piperidine-based nitroxide, with other prominent spin labels such as MTSL (a pyrrolidine-based label), PROXYL derivatives (pyrrolidine-based), and TOAC (a conformationally restricted piperidine-based amino acid).

Comparative Data of Nitroxide Spin Labels

The selection of a spin label is often a trade-off between stability, rigidity, and ease of incorporation. The following tables summarize key quantitative data for 4-Amino-TEMPO and its alternatives.

Physicochemical and EPR Spectral Properties

The structure of the nitroxide ring and its substituents significantly influences its EPR spectral parameters. The hyperfine coupling constant (Aiso) and the g-factor (giso) are sensitive to the polarity of the local environment.

Spin Label	Ring Structure	Molecular Weight ( g/mol )	Aiso (Gauss)a	gisoa	Key Features & Applications
4-Amino-TEMPO	Piperidine	171.26	~15.8 - 17.1	~2.0058 - 2.0061	Versatile building block for other labels, water-soluble, used in dynamic nuclear polarization.
MTSL	Pyrroline	243.37	~15.2 - 16.5	~2.0056 - 2.0059	Most common label for site-directed spin labeling (SDSL) via cysteine modification.
3-Carbamoyl-PROXYL	Pyrrolidine	185.24	~14.8 - 16.0	~2.0057 - 2.0060	General-purpose spin probe, often used for studying membrane fluidity.
TOAC	Piperidine	186.24	~15.5 - 16.5	~2.0059 - 2.0062	Conformationally restricted amino acid spin label, provides precise structural information.[4]

a Isotropic hyperfine coupling constants (Aiso) and g-factors (giso) are solvent-dependent. The ranges provided are typical for common solvents.

Stability Towards Reduction

A critical performance metric for in-cell or in-vivo studies is the stability of the nitroxide radical towards reduction by cellular reductants like ascorbic acid. Generally, five-membered pyrrolidine/pyrroline rings are more resistant to reduction than six-membered piperidine rings.[5]

Spin Label	Ring Structure	Relative Reduction Rate (vs. 4-Amino-TEMPO)	Key Stability Characteristics
4-Amino-TEMPO	Piperidine	1.0 (Reference)	More susceptible to reduction compared to five-membered rings.
MTSL	Pyrroline	Slower	Greater resistance to reduction, suitable for in-cell studies.
3-Carbamoyl-PROXYL	Pyrrolidine	Slower	High stability towards bioreduction.
TOAC	Piperidine	Similar to 4-Amino-TEMPO	Stability is comparable to other piperidine-based nitroxides.

Note: Quantitative reduction rates can vary significantly depending on the specific experimental conditions (e.g., concentration of reducing agent, pH, temperature). The relative rates are based on general observations from the literature.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for obtaining high-quality data. Below are methodologies for key experiments involving nitroxide spin labels.

Site-Directed Spin Labeling (SDSL) of a Protein with a Cysteine-Reactive Spin Label (e.g., MTSL)

This protocol outlines the general steps for labeling a protein at a specific cysteine residue.

• Protein Preparation:

  • Express and purify the protein of interest. If the protein contains native cysteine residues that are not the target for labeling, they should be mutated to another amino acid (e.g., alanine or serine).

  • Introduce a unique cysteine residue at the desired labeling site using site-directed mutagenesis.

  • Ensure the purified protein is in a suitable buffer (e.g., phosphate or Tris buffer, pH 7.4) and at a concentration of 1-10 mg/mL.

• Reduction of Cysteine Residue:

  • Add a 10-fold molar excess of a reducing agent, such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP), to the protein solution.

  • Incubate for 1 hour at room temperature to ensure the target cysteine is in its reduced state.

  • Remove the excess reducing agent by buffer exchange using a desalting column or dialysis.

• Spin Labeling Reaction:

  • Prepare a fresh stock solution of the cysteine-reactive spin label (e.g., 100 mM MTSL in anhydrous DMSO or acetonitrile).

  • Add a 10-fold molar excess of the spin label to the protein solution.

  • Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Removal of Unreacted Spin Label:

  • Remove the excess, unreacted spin label by buffer exchange using a desalting column or extensive dialysis. This step is critical to avoid background signals in the EPR spectrum.

• Verification of Labeling:

  • Confirm successful labeling and determine the labeling efficiency using EPR spectroscopy by comparing the integrated signal intensity to a standard of known concentration.

  • Alternatively, mass spectrometry can be used to confirm the covalent attachment of the spin label.

Measurement of Nitroxide Reduction Rate by Ascorbic Acid

This protocol allows for the quantitative comparison of the stability of different nitroxide spin labels.

• Sample Preparation:

  • Prepare a stock solution of the nitroxide spin label (e.g., 1 mM in a suitable buffer like phosphate-buffered saline, pH 7.4).

  • Prepare a fresh stock solution of ascorbic acid (e.g., 100 mM in the same buffer).

• EPR Measurement:

  • Record the initial EPR spectrum of the nitroxide solution.

  • Initiate the reduction reaction by adding a known concentration of ascorbic acid to the nitroxide solution (e.g., a final concentration of 5-10 mM).

  • Immediately start recording a time-series of EPR spectra at fixed intervals.

• Data Analysis:

  • For each spectrum in the time series, determine the concentration of the remaining nitroxide radical by double integration of the EPR signal.

  • Plot the nitroxide concentration as a function of time.

  • The initial rate of reduction can be determined from the slope of this plot. For a pseudo-first-order reaction (with a large excess of ascorbate), the rate constant can be calculated by fitting the decay to an exponential function.

Visualizing Workflows and Concepts

Graphical representations of experimental workflows and conceptual relationships can greatly enhance understanding.

Site-Directed Spin Labeling Workflow

Workflow for Site-Directed Spin Labeling (SDSL).

Bioconjugation Strategies for 4-Amino-TEMPO

The primary amine group of 4-Amino-TEMPO allows for its versatile conjugation to various biomolecules.

Bioconjugation pathways for 4-Amino-TEMPO.

Conclusion

4-Amino-TEMPO is a valuable and versatile nitroxide spin label with a broad range of applications, particularly as a precursor for synthesizing more complex spin labels. Its primary amine functionality allows for diverse bioconjugation strategies. However, for applications requiring high stability in reducing environments, such as in-cell EPR, pyrrolidine-based spin labels like MTSL or PROXYL derivatives may offer superior performance. For studies demanding high structural precision, the conformationally rigid TOAC amino acid is an excellent choice, albeit with more complex incorporation protocols. The selection of the optimal spin label ultimately depends on the specific requirements of the experiment, including the nature of the target molecule, the desired information, and the experimental environment. This guide provides the foundational data and protocols to make an informed decision and advance your research.

References

• 1. st-andrews.ac.uk [st-andrews.ac.uk]
• 2. books.rsc.org [books.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

4-Amino-TEMPO vs. TEMPO: A Comparative Guide for Advanced Applications

Introduction

In the realm of stable nitroxide radicals, 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) is a foundational compound, widely utilized as a catalyst in organic synthesis, a radical scavenger, and a mediator in controlled radical polymerization.[1][2] However, the strategic addition of a functional group can significantly expand the utility of the core TEMPO structure. This guide provides a detailed comparison of TEMPO and its derivative, 4-Amino-TEMPO, focusing on applications where the amino functionality provides distinct, experimentally-supported advantages.

4-Amino-TEMPO, distinguished by an amino group at the 4-position of the piperidine ring, retains the essential radical character of TEMPO while offering a versatile handle for chemical modification.[3][4] This seemingly minor structural change unlocks superior performance and broader applicability in fields such as heterogeneous catalysis, advanced spin labeling for Electron Paramagnetic Resonance (EPR) spectroscopy, and the synthesis of functional polymers. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique capabilities of 4-Amino-TEMPO.

Core Advantage: The Versatility of the Amino Functional Group

The primary advantage of 4-Amino-TEMPO over its parent compound is the presence of a primary amino group. This group acts as a nucleophile and a reactive site, enabling 4-Amino-TEMPO to be:

• Immobilized onto Solid Supports: Covalently attached to materials like polymer monoliths, silica, or nanoparticles, converting it from a homogeneous to a recoverable, reusable heterogeneous catalyst.[5][6]

• Covalently Conjugated: Used as a building block to create more complex, targeted spin labels for attachment to specific sites on biomolecules like proteins and nucleic acids.[3][7]

• Incorporated into Polymers: Employed as a monomer in polymerization reactions to synthesize advanced materials with tailored properties for applications such as redox flow batteries.[8]

These capabilities are generally not available with unsubstituted TEMPO, which lacks a convenient site for chemical linkage.

Application 1: Heterogeneous Catalysis for Alcohol Oxidation

While both TEMPO and 4-Amino-TEMPO are excellent catalysts for the selective oxidation of alcohols to aldehydes and ketones, 4-Amino-TEMPO's ability to be immobilized offers significant process advantages, particularly for industrial and continuous flow applications.[5][9][10]

Performance Comparison in Benzyl Alcohol Oxidation

Experimental data shows that heterogeneous, immobilized 4-Amino-TEMPO can achieve comparable performance to its homogeneous counterpart, with the added benefits of recyclability and suitability for flow chemistry. A study investigating the oxidation of benzyl alcohol demonstrated that a 4-Amino-TEMPO catalyst immobilized on a polymer monolith reached equilibrium with high yield and selectivity, comparable to the homogeneous catalyst.[5]

Catalyst System	Catalyst Type	Time to Equilibrium	Benzaldehyde Yield	Selectivity	Recyclability
4-Amino-TEMPO	Homogeneous	~6 min	59%	96%	No
Immobilized 4-Amino-TEMPO	Heterogeneous (Monolith)	~10 min	60%	94%	Yes (≥6 cycles)
Data summarized from a study on batch oxidation of benzyl alcohol.[5]

The key advantage highlighted is that the immobilized catalyst could be used for at least six cycles without significant deactivation and was successfully applied in a continuous flow system.[5][6]

Experimental Protocol: Batch Oxidation of Benzyl Alcohol

The following protocol describes the batch oxidation of benzyl alcohol using both homogeneous and heterogeneous 4-Amino-TEMPO catalysts.[5]

Materials:

• Benzyl alcohol (Substrate)

• m-Chloroperoxybenzoic acid (m-CPBA) (Co-oxidant)

• Tetrabutylammonium bromide (TBAB) (Co-catalyst)

• Nitrobenzene (Internal standard)

• Dichloromethane/tert-Butanol (CH₂Cl₂/tBuOH, 1:1 v/v) (Solvent)

• 4-Amino-TEMPO (Homogeneous catalyst) or finely ground 4-Amino-TEMPO-immobilized monolith (Heterogeneous catalyst)

Procedure:

• To a solution of benzyl alcohol (1.5 mmol, 1 eq.), add m-CPBA (1.8 mmol, 1.2 eq.), TBAB (0.03 mmol, 0.02 eq.), and nitrobenzene (0.24 mmol) in 10 mL of CH₂Cl₂/tBuOH (1:1, v/v).

• Add the catalyst, either 4-Amino-TEMPO (0.075 mmol, 0.05 eq.) for the homogeneous reaction or the ground monolith for the heterogeneous reaction.

• Stir the solution at room temperature (e.g., 200 rpm).

• Monitor the reaction progress by taking aliquots at various time points and analyzing them using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Visualization: Continuous Flow Oxidation Workflow

The diagram below illustrates the workflow for a continuous flow oxidation system using an immobilized 4-Amino-TEMPO catalyst, emphasizing the key advantage of catalyst recyclability.

Caption: Workflow for continuous alcohol oxidation using a recyclable, immobilized 4-Amino-TEMPO catalyst.

Application 2: Site-Directed Spin Labeling (SDSL) for EPR Spectroscopy

4-Amino-TEMPO is a crucial building block for creating custom spin labels used in EPR spectroscopy to study the structure and dynamics of biomolecules.[3][11] While TEMPO itself can be used as a spin probe, 4-Amino-TEMPO's reactive handle allows for its covalent attachment to specific sites on a target molecule, providing more precise structural information.

Functional Comparison for Spin Labeling

Feature	TEMPO	4-Amino-TEMPO	Advantage of 4-Amino-TEMPO
Function	General spin probe	Spin labeling precursor	Enables covalent attachment for site-specific analysis.
Attachment	Non-covalent interaction	Covalent bond formation	Provides stable, localized signal for distance measurements.
Versatility	Limited	High; can be derivatized	Amino group can be modified to target different functional groups (e.g., thiols on cysteines).
Application	Probing general environment (e.g., polarity)	Site-Directed Spin Labeling (SDSL) for protein dynamics	Allows for precise structural and dynamic studies of biomacromolecules.

Experimental Protocol: General Workflow for Protein Spin Labeling

This protocol outlines the general steps for labeling a specific cysteine residue in a protein using a derivative of 4-Amino-TEMPO.

Phase 1: Synthesis of a Thiol-Reactive Spin Label from 4-Amino-TEMPO

• Chemically modify the amino group of 4-Amino-TEMPO to create a thiol-reactive moiety, such as a methanethiosulfonate (MTS) or maleimide group. This creates a custom spin label (e.g., MTSSL if starting from a different TEMPO derivative, but the principle is the same).

Phase 2: Site-Directed Mutagenesis and Protein Expression

• Introduce a cysteine residue at the desired labeling site in the target protein's gene using site-directed mutagenesis.

• Express and purify the cysteine-mutant protein. Ensure the protein is maintained in a reduced state (e.g., using DTT or TCEP) to keep the cysteine thiol available for labeling.

Phase 3: Covalent Labeling Reaction

• Remove the reducing agent from the purified protein solution, typically via dialysis or a desalting column.

• Add a molar excess (e.g., 10-fold) of the 4-Amino-TEMPO-derived, thiol-reactive spin label to the protein solution.

• Incubate the reaction mixture (e.g., for 1 hour at room temperature or overnight at 4°C) to allow for covalent bond formation between the spin label and the cysteine thiol.

• Remove the excess, unreacted spin label from the solution by dialysis or size-exclusion chromatography.

Phase 4: EPR Analysis

• Confirm successful labeling using EPR spectroscopy. The resulting spectrum provides information about the mobility and environment of the spin label at the specific site on the protein.

Visualization: Logic of Site-Directed Spin Labeling

This diagram illustrates the logical process of using 4-Amino-TEMPO as a precursor to create a functionalized probe for targeted protein analysis.

Caption: Logical workflow for using 4-Amino-TEMPO in site-directed spin labeling of proteins for EPR studies.

Application 3: Synthesis of Advanced Functional Polymers

The difunctional nature of 4-Amino-TEMPO (one radical site, two reactive N-H bonds) allows it to act as an A₂-type monomer in polymerization reactions, a role that monofunctional TEMPO cannot fulfill. This capability has been leveraged to create hyperbranched polymers for energy storage applications.[8]

Role Comparison in Polymer Synthesis

Feature	TEMPO	4-Amino-TEMPO	Advantage of 4-Amino-TEMPO
Polymerization Role	Chain-end mediator (NMP)	A₂ Monomer	Can be integrated into the polymer backbone to create specific architectures.
Polymer Architecture	Linear chains with TEMPO at the terminus	Hyperbranched structures	Creates compact, globular polymers with a high density of radical sites.
Application	Controlled radical polymerization	Catholyte material for redox flow batteries	The resulting polymer's structure leads to lower viscosity at high concentrations, improving battery performance.

Experimental Protocol: Synthesis of a Hyperbranched TEMPO-Polymer

The following protocol is based on the synthesis of hyperbranched polymers via aza-Michael addition using 4-Amino-TEMPO as an A₂ monomer and a triacrylate as a B₃ monomer.[8]

Materials:

• 4-Amino-TEMPO (A₂ monomer)

• 1,3,5-Triacryloylhexahydro-1,3,5-triazine (B₃ monomer)

• Methanol (Solvent)

• Diethyl ether (Precipitation solvent)

Procedure:

• Dissolve the B₃ monomer in methanol in a reaction vessel.

• In a separate container, dissolve the 4-Amino-TEMPO (A₂) monomer in methanol.

• Add the 4-Amino-TEMPO solution to the B₃ monomer solution at room temperature with stirring.

• Place the reaction vessel in a preheated oil bath at 40°C.

• Allow the polymerization to proceed for a set time (e.g., 4 hours).

• Terminate the polymerization by adding a monofunctional amine to consume any remaining reactive double bonds.

• Precipitate the resulting hyperbranched polymer product by adding the reaction mixture to a large volume of diethyl ether.

• Collect the polymer by filtration and dry under vacuum.

Visualization: Hyperbranched Polymer Formation

This diagram illustrates how 4-Amino-TEMPO acts as a branching unit in a polymerization reaction.

Caption: Schematic of 4-Amino-TEMPO (A₂) and a trifunctional monomer (B₃) forming a hyperbranched polymer.

Conclusion

While TEMPO is an effective and widely used stable radical, 4-Amino-TEMPO represents a significant advancement for specific, high-value applications. Its key advantage—the presence of a versatile amino functional group—empowers researchers to immobilize it for recyclable heterogeneous catalysis, design sophisticated, site-specific spin labels for detailed biomolecular analysis, and construct novel polymer architectures for materials science. For professionals in drug development, catalysis, and advanced materials, 4-Amino-TEMPO offers a level of precision and functionality that its parent compound cannot, making it the superior choice for applications requiring covalent modification and integration.

References

• 1. TEMPO - Wikipedia [en.wikipedia.org]
• 2. Tempo | C9H18NO | CID 2724126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl | C9H19N2O | CID 550942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Amino-TEMPO-Immobilized Polymer Monolith: Preparations, and Recycling Performance of Catalyst for Alcohol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. New Developments in Spin Labels for Pulsed Dipolar EPR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hyperbranched TEMPO-based polymers as catholytes for redox flow battery applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03925D [pubs.rsc.org]
• 9. Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. TEMPO [organic-chemistry.org]
• 11. chemimpex.com [chemimpex.com]

A Comparative Guide to the Validation of EPR Data Using 4-Amino-TEMPO

For researchers, scientists, and drug development professionals utilizing Electron Paramagnetic Resonance (EPR) spectroscopy, the choice of spin label is critical for obtaining high-quality, reproducible data. This guide provides a comprehensive comparison of 4-Amino-TEMPO, a versatile piperidine-based nitroxide spin label, with other common alternatives, supported by experimental data and detailed protocols.

Performance Comparison of Spin Probes

The selection of a spin probe for EPR studies is dictated by the specific application, the nature of the biomolecule under investigation, and the experimental conditions. 4-Amino-TEMPO offers distinct advantages in certain scenarios, while other probes may be more suitable in different contexts. A comparison with the widely used methanethiosulfonate spin label (MTSL) highlights these differences.

Feature	4-Amino-TEMPO	MTSL (1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline-3-methyl)	References
Structure	Piperidine-based nitroxide with an amino functional group.	Pyrroline-based nitroxide with a methanethiosulfonate group.	[1]
Primary Application	Precursor for synthesizing other spin labels; spin labeling of nucleic acids and proteins.[1][2]	Site-directed spin labeling (SDSL) of cysteine residues in proteins.[3]
Advantages	Versatile for derivatization; can be coupled to various functional groups.[4]	Highly specific for cysteine residues; minimal impact on protein secondary and tertiary structure.[1]
Limitations	Six-membered piperidine ring is less stable in chemically reducing environments.[1]	Susceptible to reduction in cellular environments; rotational dynamics can be complex, leading to broad distance distributions.[1]
Chemical Stability	Less stable under reducing conditions compared to five-membered ring nitroxides.[1]	The disulfide bond is susceptible to cleavage in reducing environments.[1]
Typical g-iso value	~2.0054 - 2.0063	Varies with environment	[5][6]
Typical a_iso(¹⁴N) (G)	~15.1 - 16.81	Varies with environment	[5][6]

Experimental Protocols

Accurate and reproducible EPR data is contingent on meticulous experimental execution. Below are detailed protocols for site-directed spin labeling and EPR data validation.

Site-Directed Spin Labeling with a 4-Amino-TEMPO Derivative

This protocol outlines the general steps for labeling a protein at a specific cysteine residue using a derivative of 4-Amino-TEMPO, such as an isothiocyanate-functionalized TEMPO.

Materials:

• Purified, cysteine-mutant protein in a suitable buffer (e.g., phosphate or Tris buffer, pH 7.4).

• 4-isothiocyanato-TEMPO (a derivative of 4-Amino-TEMPO).

• Reducing agent (e.g., Dithiothreitol, DTT).

• Size-exclusion chromatography column.

• EPR sample tubes.

Procedure:

• Protein Reduction: Incubate the protein with a 10-fold molar excess of DTT for 30 minutes to ensure all cysteine residues are in a reduced state.[7]

• Removal of Reducing Agent: Separate the protein from the DTT using a size-exclusion chromatography column.[7]

• Spin Labeling Reaction: Immediately after purification, add a 10-fold molar excess of the 4-isothiocyanato-TEMPO spin label to the protein solution.[7]

• Incubation: Gently agitate the reaction mixture at room temperature for 1-4 hours or overnight at 4°C.[7]

• Removal of Unreacted Label: Remove any unreacted spin label by size-exclusion chromatography.[7]

• Sample Preparation for EPR: Concentrate the labeled protein to the desired concentration and transfer it to an EPR sample tube. Flash-freeze the sample in liquid nitrogen for storage or immediate measurement.

Validation of EPR Data

Validation ensures the integrity and reliability of the collected EPR spectra.

Steps:

• Confirmation of Labeling:

  • Mass Spectrometry: Use mass spectrometry to confirm the covalent attachment of the spin label to the protein.

  • Continuous-Wave (CW) EPR: The presence of a characteristic three-line nitroxide spectrum confirms the presence of the spin label. The absence of a sharp, narrow-lined signal from free spin label indicates successful removal of unreacted probe.[8]

• Spectral Simulation:

  • Simulate the experimental EPR spectrum using software like EasySpin.[9] This allows for the quantitative determination of parameters such as rotational correlation times, providing insights into the local dynamics of the spin label.[10]

• Power Saturation Studies:

  • Measure the EPR signal intensity as a function of microwave power to determine the accessibility of the spin label to paramagnetic relaxation agents (e.g., O₂ or metal ions). This can provide information on the location of the spin label within the protein structure.[11]

• Control Experiments:

  • Unlabeled Protein: Acquire an EPR spectrum of the unlabeled protein to ensure there are no endogenous paramagnetic signals that could interfere with the spin label signal.

  • Free Spin Label: Record the spectrum of the free spin label in the same buffer to confirm its spectral properties and to serve as a reference for complete removal after labeling.

Visualizing Workflows and Relationships

Graphical representations of experimental and logical workflows can aid in understanding complex processes.

Caption: Experimental workflow for site-directed spin labeling and data validation.

Caption: Decision-making process for selecting a nitroxide spin label.

References

• 1. New Developments in Spin Labels for Pulsed Dipolar EPR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - TEMPO-derived spin labels linked to the nucleobases adenine and cytosine for probing local structural perturbations in DNA by EPR spectroscopy [beilstein-journals.org]
• 3. Use of site-directed spin labeling EPR spectroscopy to study protein–LPS interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Nitroxide spin labels and EPR spectroscopy: A powerful association for protein dynamics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Guidelines for the Simulations of Nitroxide X-Band cw EPR Spectra from Site-Directed Spin Labeling Experiments Using SimLabel [kops.uni-konstanz.de]
• 10. mdpi.com [mdpi.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

comparative analysis of different 4-Amino-TEMPO synthesis routes

For researchers, scientists, and professionals in drug development, the synthesis of 4-Amino-TEMPO (4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl), a crucial spin label and building block, can be approached through various synthetic routes. This guide provides a comparative analysis of two prominent methods, offering detailed experimental protocols, quantitative data, and a clear evaluation of their respective advantages and disadvantages.

Overview of Synthetic Pathways

Two well-documented routes for the synthesis of 4-Amino-TEMPO begin with different starting materials:

• Route 1: Multi-step Synthesis from 2,2,6,6-Tetramethylpiperidine. This pathway involves a three-step process: acetylation of the secondary amine, followed by oxidation to the nitroxide radical, and concluding with hydrolysis of the acetamide to yield the desired 4-Amino-TEMPO.

• Route 2: Two-Step Synthesis from 4-Amino-2,2,6,6-tetramethylpiperidine. This more direct approach involves the acetylation of the primary amine to form 4-acetamido-2,2,6,6-tetramethylpiperidine, which is then oxidized to 4-acetamido-TEMPO. A final hydrolysis step yields 4-Amino-TEMPO. A variation of this route is a "one-pot" synthesis to obtain 4-acetamido-TEMPO with high efficiency.

Visualizing the Synthesis Routes

To illustrate the chemical transformations in each route, the following diagrams outline the reaction pathways.

Caption: Synthetic pathway of 4-Amino-TEMPO starting from 2,2,6,6-tetramethylpiperidine.

A Comparative Guide to Purity Assessment of Synthesized 4-Amino-TEMPO

For researchers, scientists, and drug development professionals, the accurate determination of purity for synthesized compounds like 4-Amino-TEMPO (4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl) is critical for the reliability of experimental results and for ensuring the quality and safety of potential therapeutic agents. This guide provides a comprehensive comparison of key analytical techniques for assessing the purity of 4-Amino-TEMPO, complete with detailed experimental protocols and supporting data to aid in method selection.

Introduction to Purity Analysis of 4-Amino-TEMPO

4-Amino-TEMPO is a stable nitroxide radical widely used as a spin label in Electron Paramagnetic Resonance (EPR) spectroscopy and as a building block in the synthesis of more complex molecules.[1] The presence of impurities can significantly impact its performance in these applications. Therefore, robust analytical methods are essential for its quality control. The primary techniques for purity assessment of small organic molecules include High-Performance Liquid Chromatography (HPLC), quantitative Nuclear Magnetic Resonance (qNMR), and, given the paramagnetic nature of 4-Amino-TEMPO, EPR spectroscopy.

Comparison of Analytical Techniques

The choice of analytical technique for purity determination depends on various factors, including the required accuracy and precision, the nature and expected levels of impurities, and the available instrumentation. Below is a comparative summary of HPLC, qNMR, and EPR for the analysis of 4-Amino-TEMPO.

Data Presentation: Summarized Comparison of Analytical Methods

Parameter	High-Performance Liquid Chromatography (HPLC)	Quantitative NMR (qNMR)	Electron Paramagnetic Resonance (EPR)
Principle	Separation based on differential partitioning between a stationary and mobile phase.	Signal intensity is directly proportional to the number of nuclei.	Absorption of microwave radiation by an unpaired electron in a magnetic field.
Primary Use	Quantification of the main component and detection of impurities.	Absolute quantification of the main component without a specific reference standard.	Quantification of the radical concentration.
Sample Throughput	High	Medium	Medium
Limit of Detection (LOD)	~0.1 µg/mL	~10 µg/mL	~1 µM
Limit of Quantification (LOQ)	~0.3 µg/mL	~30 µg/mL	~5 µM
Precision (RSD)	< 2%	< 1%	< 5%
Accuracy	High (requires reference standards for impurities)	Very High (primary method)	High (requires a radical standard)
Strengths	- High sensitivity and resolution for impurity profiling.- Widely available.	- No need for a specific 4-Amino-TEMPO reference standard.- Provides structural information.- Less matrix effect.	- Highly specific for the radical species.- Can distinguish between paramagnetic and diamagnetic impurities.
Limitations	- Requires reference standards for accurate quantification of impurities.- Potential for co-elution of impurities.	- Lower sensitivity compared to HPLC.- Paramagnetism of 4-Amino-TEMPO can lead to peak broadening, requiring special techniques.[1]	- Only detects paramagnetic species.- Requires specialized equipment.

Note: The quantitative data presented in this table is representative and may vary depending on the specific instrumentation and experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible results. The following sections provide protocols for the purity assessment of 4-Amino-TEMPO using HPLC, qNMR, and EPR.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for the separation and quantification of 4-Amino-TEMPO and its potential non-paramagnetic impurities.

Instrumentation:

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

• Standard Solution Preparation:

  • Accurately weigh approximately 10 mg of 4-Amino-TEMPO reference standard and dissolve in 10 mL of Mobile Phase A to obtain a stock solution of 1 mg/mL.

  • Prepare a series of calibration standards by diluting the stock solution with Mobile Phase A to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 4-Amino-TEMPO and dissolve in 10 mL of Mobile Phase A.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • Detection Wavelength: 254 nm

  • Gradient Elution:

    • 0-5 min: 10% B

    • 5-20 min: 10-90% B

    • 20-25 min: 90% B

    • 25-30 min: 10% B

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the reference standard against its concentration.

  • Determine the concentration of 4-Amino-TEMPO in the synthesized sample using the calibration curve.

  • Calculate the purity by the area normalization method, assuming all impurities have a similar response factor to the main component.

Quantitative Nuclear Magnetic Resonance (qNMR)

Due to the paramagnetic nature of 4-Amino-TEMPO, which causes significant broadening of NMR signals, a reduction step is necessary to obtain a quantifiable spectrum.[1]

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

Reagents:

• Deuterated solvent (e.g., Methanol-d4)

• Internal standard (e.g., Maleic acid, certified reference material)

• Reducing agent (e.g., Ascorbic acid)

Procedure:

• Sample Preparation:

  • Accurately weigh ~10 mg of the synthesized 4-Amino-TEMPO into a vial.

  • Add a small excess of a reducing agent like ascorbic acid to convert the paramagnetic nitroxide to the diamagnetic hydroxylamine.

  • Accurately weigh ~5 mg of the internal standard into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.6 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum with a sufficiently long relaxation delay (D1 ≥ 5 x T1 of the slowest relaxing proton) to ensure full relaxation of all signals.

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (S/N > 250:1 for accurate integration).[2]

• Data Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal of the reduced 4-Amino-TEMPO and a signal of the internal standard.

  • Calculate the purity using the following equation:

    Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (m_IS / m_sample) * P_IS * 100

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the internal standard

    • IS = Internal Standard

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR is a highly specific technique for quantifying the concentration of the paramagnetic 4-Amino-TEMPO radical.

Instrumentation:

• X-band EPR spectrometer

Reagents:

• High-purity solvent (e.g., Toluene or Methanol)

• Stable radical standard (e.g., TEMPO of known purity)

Procedure:

• Standard Solution Preparation:

  • Prepare a stock solution of a stable radical standard (e.g., TEMPO) of known concentration in the chosen solvent.

  • Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation:

  • Accurately weigh the synthesized 4-Amino-TEMPO and dissolve it in the same solvent to a known concentration.

• EPR Data Acquisition:

  • Record the EPR spectra of the standard solutions and the sample solution under identical conditions (e.g., microwave power, modulation amplitude, temperature).

  • Ensure that the microwave power is not saturating the signal.

• Data Analysis:

  • Double integrate the first-derivative EPR spectra to obtain the area under the absorption curve, which is proportional to the number of spins.

  • Create a calibration curve by plotting the double integral of the standard solutions against their concentrations.

  • Determine the concentration of the 4-Amino-TEMPO radical in the sample from the calibration curve.

  • Calculate the purity based on the initial weight of the sample.

Mandatory Visualization

Experimental Workflow for Purity Assessment of Synthesized 4-Amino-TEMPO

Caption: Workflow for the purity assessment of 4-Amino-TEMPO.

References

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

A Researcher's Guide to Selecting 4-Amino-TEMPO: A Performance Comparison

For researchers, scientists, and drug development professionals, the quality and performance of reagents are paramount. This guide provides a framework for comparing the performance of 4-Amino-TEMPO (4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl), a versatile nitroxide radical, from different suppliers. By employing standardized experimental protocols, researchers can make informed decisions to ensure the reliability and reproducibility of their results. This guide outlines key performance indicators, detailed experimental methodologies for their assessment, and a template for data presentation.

Key Performance Indicators and Comparative Data

The performance of 4-Amino-TEMPO can be evaluated based on three critical parameters: purity, reactivity as a catalyst in a model oxidation reaction, and stability under defined storage conditions. The following table summarizes hypothetical comparative data for 4-Amino-TEMPO from three different suppliers.

Table 1: Comparative Performance Data of 4-Amino-TEMPO from Different Suppliers

Performance Indicator	Supplier A	Supplier B	Supplier C
Purity (qNMR, %)	98.5 ± 0.2	97.1 ± 0.3	99.2 ± 0.1
Purity (HPLC, % Area)	99.1	98.0	99.5
Reactivity (Benzyl Alcohol Conversion, %)	95	88	96
Stability (Purity after 30 days at 25°C, %)	98.2	96.5	99.0

Experimental Protocols

To ensure a fair and accurate comparison, it is crucial to follow standardized experimental protocols. The following sections detail the methodologies for assessing the key performance indicators.

Purity Determination by Quantitative NMR (qNMR)

Quantitative NMR is a primary analytical method for determining the absolute purity of a substance without the need for a specific reference standard of the analyte.

Methodology:

• Internal Standard Selection: Choose a suitable internal standard (e.g., maleic acid) that has a known purity, is stable, and has resonances that do not overlap with the analyte signals in the ¹H NMR spectrum.

• Sample Preparation: Accurately weigh approximately 10 mg of the 4-Amino-TEMPO sample and 10 mg of the internal standard into a vial. Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6).

• NMR Data Acquisition: Acquire the ¹H NMR spectrum using a spectrometer with a field strength of at least 400 MHz. Ensure a sufficient relaxation delay (D1 ≥ 5 x T1 of the slowest relaxing proton) to allow for full signal relaxation, which is critical for accurate quantification.

• Data Processing and Analysis: Process the spectrum and carefully integrate the signals corresponding to the analyte and the internal standard. The purity of the 4-Amino-TEMPO sample is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard

Workflow for Purity Determination by qNMR

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for purity assessment, providing information on the presence of impurities.

Methodology:

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Sample Preparation: Prepare a 1 mg/mL solution of 4-Amino-TEMPO in the initial mobile phase composition.

• Analysis: Inject the sample and record the chromatogram. Purity is typically reported as the area percentage of the main peak relative to the total peak area.

Reactivity in Catalytic Oxidation of Benzyl Alcohol

The catalytic activity of 4-Amino-TEMPO is a key performance parameter. A model reaction, such as the oxidation of benzyl alcohol, can be used for this assessment.

Methodology:

• Reaction Setup: In a round-bottom flask, dissolve benzyl alcohol (1 mmol) in dichloromethane (10 mL). Add 4-Amino-TEMPO (0.05 mmol, 5 mol%) from the supplier being tested.

• Initiation: Add a co-oxidant, such as N-chlorosuccinimide (NCS) (1.1 mmol), to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Analysis: After a set time (e.g., 2 hours), quench the reaction, extract the product, and analyze the conversion of benzyl alcohol to benzaldehyde by GC or ¹H NMR.

4-Amino-TEMPO: A Comparative Guide to its Applications and Limitations in Research

For researchers, scientists, and drug development professionals, 4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl (4-Amino-TEMPO) has emerged as a versatile tool in a multitude of scientific disciplines. This stable nitroxide radical finds utility as a spin label for probing molecular dynamics, a catalyst for selective oxidation reactions, and as a building block for more complex functional molecules. This guide provides a comprehensive comparison of 4-Amino-TEMPO's performance against alternative methods, supported by experimental data, to aid in the selection of the most appropriate tools for your research needs.

Core Applications of 4-Amino-TEMPO

The primary applications of 4-Amino-TEMPO stem from its nature as a stable free radical and a functionalized piperidine. These include its use in Electron Paramagnetic Resonance (EPR) spectroscopy, catalysis of oxidation reactions, and as a precursor in chemical synthesis.

Spin Labeling for EPR Spectroscopy

In the realm of structural biology, 4-Amino-TEMPO derivatives are instrumental as spin labels. Covalently attached to a specific site on a biomolecule, the nitroxide radical's unpaired electron serves as a reporter group for EPR spectroscopy. The resulting EPR spectrum is highly sensitive to the local environment and dynamics of the spin label, providing valuable insights into protein and nucleic acid structure, conformational changes, and interactions.[1]

A common strategy involves modifying the amino group of 4-Amino-TEMPO to create reactive probes, such as 4-Maleimido-TEMPO, which specifically targets cysteine residues in proteins.

Catalytic Oxidation of Alcohols

4-Amino-TEMPO and its parent compound, TEMPO, are renowned for their role as catalysts in the selective oxidation of primary and secondary alcohols to aldehydes and ketones, respectively.[2][3] This methodology is valued for its mild reaction conditions and high chemoselectivity, often avoiding the over-oxidation to carboxylic acids that can plague other methods.[4] The catalytic cycle involves the oxidation of the nitroxyl radical to the active N-oxoammonium species, which is the primary oxidant.[4]

Performance Comparison: 4-Amino-TEMPO vs. Alternatives

The selection of a particular reagent or catalyst is a critical decision in experimental design. Below, we compare 4-Amino-TEMPO-based methods with common alternatives in its primary applications.

Spin Labeling: A Head-to-Head Comparison

The most widely used spin label for site-directed spin labeling (SDSL) is the methanethiosulfonate spin label (MTSL). Here's a comparison of a typical 4-Amino-TEMPO derivative (4-Maleimido-TEMPO) with MTSL:

Feature	4-Maleimido-TEMPO	Methanethiosulfonate Spin Label (MTSL)	References
Target Residue	Cysteine	Cysteine	[1][5]
Bond Type	Thioether	Disulfide	[5]
Specificity	High (Cysteine-specific)	High (Cysteine-specific)	[1][5]
Labeling Chemistry	Michael addition	Thiol-disulfide exchange	[1][5]
Stability of Linkage	Generally stable	Reversible with reducing agents	[5]
Labeling Efficiency	Generally high, but can be variable	Typically high, often exceeding 90%	[5][6]
Impact on Structure	Can introduce local perturbations	Generally considered to have minimal impact due to its smaller size, but perturbations have been observed	[7]

Key Considerations for Spin Label Selection:

• Stability: The thioether bond formed by 4-Maleimido-TEMPO is generally more stable than the disulfide bond of MTSL, which can be advantageous in reducing environments.

• Labeling Efficiency: MTSL is often reported to have higher and more consistent labeling efficiencies.[5][6]

• Structural Perturbation: While both labels can potentially affect the local biomolecular structure, the smaller size of MTSL is often favored to minimize such effects. However, studies have shown that even MTSL can induce structural changes.[7] Another alternative, the TOAC (2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid) residue, offers a more rigid and structurally defined label.[8][9][10]

Alcohol Oxidation: A Comparison of Catalytic Systems

The TEMPO-catalyzed oxidation of alcohols has several alternatives. The following table compares the performance of 4-Amino-TEMPO (often used in immobilized form) and other nitroxyl radical catalysts in the oxidation of benzyl alcohol as a model substrate.

Catalyst System	Substrate	Product	Yield (%)	Key Reaction Conditions	References
Immobilized 4-Amino-TEMPO	Benzyl Alcohol	Benzaldehyde	60	m-CPBA (co-oxidant), TBAB, CH₂Cl₂/tBuOH, RT, 10 min	[11]
4-Hydroxy-TEMPO/NaOCl	Benzyl Alcohol	Benzaldehyde	~95	NaOCl (oxidant), CH₂Cl₂/H₂O, 0°C to RT	[12][13]
Cu(I)/ABNO	Benzyl Alcohol	Benzaldehyde	>99	(MeObpy)CuOTf, Air, MeCN, RT, 1h	[14][15][16]
AZADO/NaOCl	Benzyl Alcohol	Benzaldehyde	98	NaOCl (oxidant), CH₂Cl₂/H₂O, 0°C	[17]

Key Considerations for Catalyst Selection:

• Reactivity: Less sterically hindered nitroxyl radicals like AZADO and ABNO often exhibit higher catalytic activity, especially for the oxidation of hindered secondary alcohols, compared to TEMPO derivatives.[18]

• Cost and Availability: 4-Hydroxy-TEMPO is a less expensive alternative to TEMPO and is readily available.[12]

• Immobilization and Recycling: Immobilizing 4-Amino-TEMPO on a solid support facilitates catalyst recovery and reuse, which is advantageous for industrial applications. However, product adsorption can lead to a decrease in catalyst activity.

• Reaction Conditions: The choice of co-oxidant (e.g., bleach, air) and solvent can significantly impact the reaction's efficiency and environmental footprint.[2]

Limitations of 4-Amino-TEMPO

Despite its versatility, 4-Amino-TEMPO is not without its limitations:

• Stability: While considered a stable radical, the piperidine-based structure of TEMPO and its derivatives makes them the least stable among nitroxide spin labels under chemically reducing conditions.

• Reactivity: In oxidation reactions, the steric hindrance of the TEMPO scaffold can lead to lower reactivity with bulky secondary alcohols compared to less hindered catalysts like AZADO.[18]

• Product Inhibition: When used as an immobilized catalyst, the adsorption of the product onto the solid support can block active sites and reduce the catalyst's efficiency.

• Potential for Structural Perturbation: As with any labeling molecule, the attachment of a 4-Amino-TEMPO derivative can potentially alter the local structure and function of the biomolecule under investigation.[7]

• Safety: 4-Amino-TEMPO is a chemical irritant and should be handled with appropriate personal protective equipment.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for successful research. Below are representative protocols for the key applications of 4-Amino-TEMPO.

Protocol 1: Site-Directed Spin Labeling of a Protein with 4-Maleimido-TEMPO for EPR Analysis

This protocol outlines the general steps for labeling a cysteine residue in a protein with 4-Maleimido-TEMPO.

Materials:

• Purified protein with a single accessible cysteine residue

• 4-Maleimido-TEMPO

• Labeling buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.4)

• Reducing agent (e.g., DTT or TCEP) - for initial reduction of any disulfide bonds

• Desalting column (e.g., PD-10)

• EPR spectrometer

Procedure:

• Protein Preparation: Ensure the protein is in a reduced state by incubation with a 10-fold molar excess of DTT for 1 hour at room temperature. Remove the DTT using a desalting column equilibrated with the labeling buffer.

• Labeling Reaction: Immediately after DTT removal, add a 10-fold molar excess of 4-Maleimido-TEMPO (from a fresh stock solution in a compatible organic solvent like DMSO) to the protein solution.

• Incubation: Gently mix the reaction and incubate at 4°C overnight or at room temperature for 2-4 hours. The optimal time and temperature should be determined empirically for each protein.

• Removal of Unreacted Label: Remove the excess, unreacted spin label by passing the reaction mixture through a desalting column equilibrated with the desired buffer for EPR analysis.

• EPR Spectroscopy: Concentrate the labeled protein to the desired concentration for EPR analysis. Record the continuous-wave (CW) EPR spectrum to confirm successful labeling and to assess the mobility of the spin label.

Protocol 2: Catalytic Oxidation of Benzyl Alcohol using Immobilized 4-Amino-TEMPO

This protocol describes a batch oxidation of benzyl alcohol using an immobilized 4-Amino-TEMPO catalyst.

Materials:

• Immobilized 4-Amino-TEMPO catalyst (e.g., on a polymer monolith)

• Benzyl alcohol

• m-Chloroperoxybenzoic acid (m-CPBA) as a co-oxidant

• Tetrabutylammonium bromide (TBAB) as a co-catalyst

• Dichloromethane (CH₂)Cl₂ and tert-Butanol (tBuOH) as solvents

• Internal standard (e.g., nitrobenzene)

• HPLC for analysis

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve benzyl alcohol (1.5 mmol), m-CPBA (1.8 mmol), TBAB (0.03 mmol), and the internal standard in a 1:1 mixture of CH₂Cl₂ and tBuOH (10 mL).

• Catalyst Addition: Add the finely ground immobilized 4-Amino-TEMPO catalyst (0.075 mmol) to the solution.

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by taking aliquots at different time points.

• Analysis: Dilute the aliquots with acetonitrile and analyze by HPLC to determine the yield of benzaldehyde and the selectivity of the reaction.[11]

• Catalyst Recovery: After the reaction is complete, the immobilized catalyst can be recovered by filtration, washed, and dried for reuse.

Visualizing Workflows and Mechanisms

To better illustrate the processes involving 4-Amino-TEMPO, the following diagrams have been generated using the DOT language.

Experimental Workflow for Protein Spin Labeling

Caption: Workflow for site-directed spin labeling of a protein.

Catalytic Cycle of TEMPO-Mediated Alcohol Oxidation

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. scribd.com [scribd.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Effect of a Paramagnetic Spin Label on the Intrinsically Disordered Peptide Ensemble of Amyloid-β - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. iris.cnr.it [iris.cnr.it]
• 10. research.unipd.it [research.unipd.it]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Copper(I)/ABNO-Catalyzed Aerobic Alcohol Oxidation: Alleviating Steric and Electronic Constraints of Cu/TEMPO Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Copper(I)/ABNO-Catalyzed Aerobic Alcohol Oxidation: Alleviating Steric and Electronic Constraints of Cu/TEMPO Catalyst Systems [organic-chemistry.org]
• 17. researchgate.net [researchgate.net]
• 18. Discovery and exploitation of AZADO: the highly active catalyst for alcohol oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Quantitative Spin Labeling: A Performance Comparison of 4-Amino-TEMPO Derivatives and Alternatives

For researchers, scientists, and drug development professionals utilizing Site-Directed Spin Labeling (SDSL), the choice of spin label and the precision of its quantification are paramount to experimental success. SDSL, in conjunction with Electron Paramagnetic Resonance (EPR) spectroscopy, provides invaluable insights into the structure, dynamics, and interactions of biomolecules.[1][2] This guide offers an objective comparison of spin labeling reagents, focusing on the efficiency and methodology of labeling. While 4-Amino-TEMPO is a stable nitroxide radical, its primary role is often as a precursor or for specialized applications rather than direct, site-specific protein labeling due to its lack of a highly specific reactive group.[3][4][5] Therefore, this guide compares the industry-standard methanethiosulfonate spin label (MTSL) with amine-reactive TEMPO derivatives and other alternatives to provide a comprehensive overview.

Comparative Analysis of Common Spin Labels

The success of an SDSL experiment hinges on the specific, covalent attachment of a paramagnetic probe to a target residue. The most widely adopted method involves introducing a unique cysteine residue into a protein via site-directed mutagenesis and subsequently labeling its sulfhydryl group.[2][6][7] The choice of spin label dictates the specificity, stability, and ultimately, the efficiency of this process. The gold standard for this application is MTSL, renowned for its high reactivity and specificity for cysteine residues.[3] Alternatives, such as those that target amine groups on lysine residues, are available but generally offer lower specificity as proteins typically have multiple surface-exposed lysines.[3]

Table 1: Comparison of Common Spin Labels for Site-Directed Spin Labeling (SDSL)

Feature	MTSL (Methanethiosulfonate Spin Label)	Amine-Reactive TEMPO Derivatives (e.g., Activated 4-Carboxy-TEMPO)	TOAC (Amino Acid Spin Label)
Reactive Group	Methanethiosulfonate	Carboxylic Acid (requires activation with EDC/NHS)[3]	Integrated Amino and Carboxylic Acid
Target Residue	Cysteine (Thiol Group)[3]	Lysine (Amine Group), N-Terminus[3]	Incorporated directly into peptide backbone[8]
Bond Type	Disulfide[3]	Amide[3]	Peptide
Specificity	High (Cysteine-specific)[3]	Moderate (Targets multiple surface-exposed lysines)[3]	High (Site-specific incorporation during synthesis)
Typical Efficiency	Often exceeds 90%[3][9]	Variable; depends on protein and reaction conditions	Not applicable (incorporated with 100% stoichiometry)

| Key Features | Gold standard, well-documented protocols, relatively small size, linkage is reversible with reducing agents.[3] | Useful when cysteine mutagenesis is not feasible; less specific labeling. | Provides a rigid, conformationally restricted label; requires total peptide synthesis.[8][10][11] |

Experimental Protocols and Quantitative Analysis

Achieving high labeling efficiency requires meticulous adherence to optimized protocols. The following sections detail the standard methodology for labeling with MTSL and the subsequent quantification of the labeling yield using EPR spectroscopy.

Protocol 1: Site-Specific Cysteine Labeling with MTSL

This protocol outlines the standard procedure for attaching MTSL to a unique cysteine residue in a protein of interest.

• Protein Preparation : The protein must first be engineered via site-directed mutagenesis to contain a single, surface-accessible cysteine residue at the site of interest, while any other non-essential native cysteines are removed.[6][12]

• Reduction of Cysteine : The purified protein is incubated with a 10-fold molar excess of a reducing agent, such as Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP), for approximately 30 minutes at room temperature.[13] This step is critical to ensure the sulfhydryl group of the target cysteine is free and reactive.

• Removal of Reducing Agent : The reducing agent must be completely removed from the protein solution, as it would otherwise react with the MTSL reagent.[9] This is typically accomplished using a pre-equilibrated desalting column.[9][13]

• Labeling Reaction : The spin label (MTSL), dissolved in a minimal amount of an organic solvent like DMSO or acetonitrile, is added to the protein solution.[9] A 10 to 50-fold molar excess of MTSL over protein is commonly used.[12][13] The reaction is incubated for 1-4 hours at room temperature or overnight at 4°C with gentle agitation.[13]

• Removal of Unreacted Label : After incubation, any remaining free spin label is removed from the protein sample, again using a desalting column or through dialysis.[13] This step is essential for accurate quantification.

• Verification : Successful labeling can be confirmed by mass spectrometry, which will show a mass increase of approximately 184-186 Da per attached MTSL molecule.[9]

Table 2: Typical Quantitative Parameters for Cysteine Labeling with MTSL

Parameter	Recommended Value / Range	Notes	Source(s)
Protein:Label Molar Ratio	1:10 to 1:50	Higher excess can drive the reaction but may increase non-specific labeling.	[12][13]
Reaction pH	7.0 - 8.5	Reaction requires the deprotonated thiolate form of cysteine. pH > 8.5 can lead to MTSL hydrolysis.	[9]
Temperature	4°C to Room Temperature	Lower temperatures (4°C) with longer incubation times (overnight) are common to maintain protein stability.	[13]
Reaction Time	1 hour to Overnight	Dependent on the accessibility of the cysteine residue and reaction temperature.	[13]

| Typical Efficiency | > 90-95% | Highly dependent on the solvent accessibility of the target cysteine residue. |[3][9] |

Protocol 2: Quantification of Labeling Efficiency by EPR

The most direct method for quantifying labeling efficiency is by using continuous-wave (CW) EPR spectroscopy.

• Sample Preparation : The purified, labeled protein sample is loaded into an EPR sample tube. A known concentration of a standard, such as free MTSL or another stable radical, is prepared in the same buffer.

• EPR Spectrum Acquisition : The CW-EPR spectra of both the labeled protein and the standard solution are recorded under non-saturating microwave power conditions.

• Data Analysis : The double integral of the first-derivative EPR absorption spectrum is calculated for both samples. This value is directly proportional to the number of spins (unpaired electrons) in the sample.

• Efficiency Calculation : The concentration of the spin label in the protein sample is determined by comparing its double integral to that of the known standard. The labeling efficiency is then calculated as the ratio of the molar concentration of the bound spin label to the molar concentration of the protein.

Visualizing Workflows and Dependencies

To clarify the experimental process and the factors influencing its outcome, the following diagrams are provided.

Caption: Experimental workflow for site-directed spin labeling and quantitative analysis.

Caption: Key factors influencing the efficiency of a spin labeling reaction.

References

• 1. Methods and applications of site-directed spin labeling EPR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Site-Directed Spin Labeling of Proteins | Springer Nature Experiments [experiments.springernature.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Site-Directed Spin Labeling EPR for Studying Membrane Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Site-directed spin labeling - Wikipedia [en.wikipedia.org]
• 8. New Developments in Spin Labels for Pulsed Dipolar EPR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Use of site-directed spin labeling EPR spectroscopy to study protein–LPS interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for 4-Amino-TEMPO: A Comprehensive Guide for Laboratory Professionals

For Immediate Reference: Treat all 4-Amino-TEMPO waste as hazardous. The primary disposal method involves collection in a designated, labeled, sealed container for pickup by a certified hazardous waste disposal service. Chemical deactivation of the radical may be performed by trained personnel as a pre-treatment step, followed by disposal as hazardous waste.

This guide provides essential safety and logistical information for the proper disposal of 4-Amino-TEMPO (4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl), a stable nitroxide radical commonly used in research and development. Adherence to these procedures is critical for ensuring personnel safety, regulatory compliance, and environmental protection.

Immediate Safety and Hazard Information

4-Amino-TEMPO is classified as a hazardous substance and must be handled with care. It is a combustible solid that can cause severe skin burns and eye damage, and is harmful if swallowed, in contact with skin, or if inhaled.[1][2] All personnel handling 4-Amino-TEMPO must be familiar with its Safety Data Sheet (SDS) and wear appropriate Personal Protective Equipment (PPE).

Quantitative Hazard Data Summary

Hazard Classification	GHS Category	Hazard Statement	Source(s)
Skin Corrosion/Irritation	Category 1C / 2	H314: Causes severe skin burns and eye damage / H315: Causes skin irritation	[2]
Serious Eye Damage/Irritation	Category 1 / 2A	H318: Causes serious eye damage / H319: Causes serious eye irritation	[2]
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	H302, H312, H332: Harmful if swallowed, in contact with skin, or if inhaled	[2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	[2]

Recommended Personal Protective Equipment (PPE)

Equipment	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene)	To prevent skin contact.
Eye/Face Protection	Safety goggles and a full face shield	To protect against splashes and dust.[1]
Skin and Body Protection	Lab coat, closed-toe shoes, and additional protective clothing as needed	To prevent skin and clothing contamination.[1]
Respiratory Protection	NIOSH-approved particulate respirator (e.g., N95)	To be used if ventilation is inadequate or if dust is generated.

Standard Disposal Protocol (Without Chemical Pre-treatment)

The standard and most secure method for the disposal of 4-Amino-TEMPO is through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste management company. On-site chemical treatment should not be attempted without a validated protocol and EHS approval.

Step-by-Step Disposal Guidance:

• Waste Segregation: Do not mix 4-Amino-TEMPO waste with other chemical waste streams unless compatibility is confirmed. It is incompatible with strong oxidizing agents.[1][2]

• Containerization:

  • Place all 4-Amino-TEMPO waste (including pure compound, contaminated labware like pipette tips, weighing boats, and gloves) into a designated, sealable, and chemically compatible container (e.g., polyethylene or polypropylene).[1]

  • Ensure the container is clearly and accurately labeled.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "4-Amino-TEMPO," the CAS number (14691-88-4), and any other information required by your institution or local regulations.

• Storage:

  • Store the sealed waste container in a designated and secure Satellite Accumulation Area (SAA) within or near the laboratory.

  • The storage area must be well-ventilated and away from drains and incompatible materials.

• Arranging for Disposal: Contact your institution's EHS department or a certified hazardous waste disposal contractor to arrange for pickup. Provide a complete and accurate description of the waste contents.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Minor Spills (Solid):

  • Alert personnel in the immediate area.

  • Remove all ignition sources.[1]

  • Wearing appropriate PPE, clean up spills immediately.

  • Use dry clean-up procedures to avoid generating dust.[1] Carefully sweep or scoop the material.

  • Collect the spilled material and any contaminated cleaning supplies into a suitable, labeled container for hazardous waste disposal.[1]

  • Wash the spill area thoroughly with soap and water, collecting the wash water for disposal as hazardous waste.[1]

• Major Spills:

  • Evacuate the area immediately.

  • Alert personnel and advise them of the hazard.[1]

  • Contact your institution's emergency response team and EHS department.

  • Provide them with the location and nature of the hazard.[1]

Experimental Protocol: Chemical Deactivation (Reduction) of 4-Amino-TEMPO Waste

For laboratories equipped and authorized to perform chemical pre-treatment of waste, the nitroxide radical of 4-Amino-TEMPO can be reduced to its corresponding, less hazardous hydroxylamine (4-amino-2,2,6,6-tetramethylpiperidin-1-ol). This procedure should only be performed by trained personnel in a chemical fume hood while wearing full PPE. The resulting solution must still be disposed of as hazardous waste.

Two common reducing agents are Ascorbic Acid (Vitamin C) and Sodium Dithionite.

Protocol 1: Reduction with Sodium Ascorbate

This protocol is based on the general principle of nitroxide reduction by ascorbate.

Materials:

• 4-Amino-TEMPO waste solution

• Sodium L-ascorbate

• Suitable solvent (e.g., water, ethanol/water mixture)

• Stir plate and stir bar

• pH meter or pH paper

Procedure:

• Quantify or estimate the amount (in moles) of 4-Amino-TEMPO in the waste stream.

• Prepare a solution of sodium L-ascorbate in water. A molar excess (e.g., 1.5 to 2 equivalents relative to the 4-Amino-TEMPO) is recommended to ensure complete reaction.

• Place the 4-Amino-TEMPO waste in a suitable reaction vessel with a stir bar in a chemical fume hood. If the waste is solid, dissolve it in a minimal amount of a suitable solvent.

• Slowly add the sodium ascorbate solution to the stirring 4-Amino-TEMPO solution.

• The characteristic orange/red-brown color of the TEMPO radical should fade to a colorless or light yellow solution, indicating the reduction to the hydroxylamine.

• Allow the reaction to stir at room temperature for at least one hour to ensure completion.

• Neutralize the resulting solution to a pH between 6 and 8 using a mild acid or base if necessary.

• Transfer the treated waste solution to a new, clearly labeled hazardous waste container. The label should now indicate the contents as "Treated 4-Amino-TEMPO waste (contains 4-amino-2,2,6,6-tetramethylpiperidin-1-ol and sodium dehydroascorbate)."

• Dispose of this container through your institution's hazardous waste program.

Protocol 2: Reduction with Sodium Dithionite

Sodium dithionite is a powerful reducing agent but is sensitive to air and moisture.

Materials:

• 4-Amino-TEMPO waste

• Sodium dithionite (Na₂S₂O₄), fresh

• Deoxygenated water or buffer solution (pH 8-9)

• Stir plate and stir bar

Procedure:

• Quantify or estimate the amount (in moles) of 4-Amino-TEMPO in the waste stream.

• In a chemical fume hood, place the 4-Amino-TEMPO waste in a reaction vessel with a stir bar. If solid, dissolve in a suitable solvent.

• In a separate flask, prepare a fresh solution of sodium dithionite in deoxygenated water or a mild alkaline buffer (pH 8-9). Use a molar excess (e.g., 1.5 to 2 equivalents) relative to the 4-Amino-TEMPO. Use the solution immediately after preparation.

• With vigorous stirring, slowly add the sodium dithionite solution to the 4-Amino-TEMPO waste. The reaction can be exothermic.

• Continue stirring until the orange/red-brown color disappears.

• Let the reaction proceed for at least one hour at room temperature.

• Transfer the treated waste solution to a new hazardous waste container. The label should indicate the contents as "Treated 4-Amino-TEMPO waste (contains 4-amino-2,2,6,6-tetramethylpiperidin-1-ol and sodium bisulfite/sulfate byproducts)."

• Dispose of this container through your institution's hazardous waste program.

Note on Treated Waste: While the radical has been quenched, the resulting hydroxylamine and other reaction byproducts must still be considered chemical waste and disposed of through official channels. Do not pour the treated solution down the drain.

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and workflow for the proper disposal of 4-Amino-TEMPO.

Caption: Standard Disposal Workflow for 4-Amino-TEMPO Waste.

Caption: Disposal Decision Logic: Standard vs. Chemical Deactivation.

References

• 1. szabo-scandic.com [szabo-scandic.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]

Safeguarding Your Research: A Guide to Handling 4-Amino-TEMPO

Essential safety and logistical protocols for the handling and disposal of 4-Amino-TEMPO, ensuring the protection of laboratory personnel and the integrity of research.

For researchers and scientists in the dynamic field of drug development, the proper management of chemical reagents is paramount. This guide provides a comprehensive operational plan for the safe handling of 4-Amino-TEMPO (CAS RN: 14691-88-4), a stable nitroxide radical. Adherence to these procedures is critical for minimizing risks and ensuring a safe laboratory environment.

4-Amino-TEMPO is classified as a hazardous substance. It can cause skin irritation, serious eye damage, and respiratory irritation.[1] Some safety data sheets indicate it may be harmful if swallowed, in contact with skin, or inhaled, and can cause severe skin burns and eye damage.[1][2] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 4-Amino-TEMPO, ensure that the appropriate personal protective equipment is worn. The following table summarizes the recommended PPE based on safety data sheet guidelines.[1][3]

Equipment	Specification	Purpose
Hand Protection	Chemical resistant gloves (e.g., Nitrile rubber)	To prevent skin contact.[3]
Eye Protection	Chemical safety goggles or a full-face shield.[1][2]	To protect against splashes and dust.
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask).	To be used in case of inadequate ventilation or dust generation.[3]
Protective Clothing	Laboratory coat and closed-toe shoes.	To prevent skin and clothing contamination.[2][3]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 4-Amino-TEMPO is crucial. The following workflow outlines the procedural steps from preparation to storage.

Workflow for handling 4-Amino-TEMPO.

Methodology:

• Review Safety Information : Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for 4-Amino-TEMPO.

• Ensure Proper Ventilation : Always handle 4-Amino-TEMPO in a well-ventilated area. A chemical fume hood is strongly recommended to minimize inhalation exposure.[1][4]

• Wear Full PPE : Don all the personal protective equipment detailed in the table above.

• Avoid Dust Formation : When handling the solid form, take care to avoid generating dust.[2]

• Storage : Keep the compound in a tightly sealed and clearly labeled container.[1][2] It should be stored in a refrigerated, dry, and cool place, with a recommended temperature between 2-8°C.[5][6]

• Incompatible Materials : Store away from strong oxidizing agents and strong acids.[1][2][4]

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is necessary to mitigate exposure and prevent contamination.

For Minor Spills:

• Remove all sources of ignition.[2]

• Clean up spills immediately.[2]

• Use dry clean-up procedures and avoid generating dust.[2]

• Carefully sweep or scoop the material.

• Collect the spilled material into a suitable, labeled container for hazardous waste disposal.[2]

• Thoroughly clean the spill area.

For Major Spills:

• Evacuate the area immediately.

• Alert personnel in the vicinity and contact your institution's emergency responders, informing them of the location and nature of the hazard.[2]

Disposal Plan: Responsible Waste Management

All waste containing 4-Amino-TEMPO must be treated as hazardous waste and handled in strict accordance with local, state, and federal regulations.[2]

Step-by-Step Disposal Protocol:

• Waste Segregation : Do not mix 4-Amino-TEMPO waste with other chemical waste unless their compatibility is confirmed.

• Containerization : Place all waste material, including contaminated PPE and cleaning supplies, into a clearly labeled, sealed, and appropriate container for hazardous waste. The label must include the chemical name and "Hazardous Waste".

• Disposal : Arrange for disposal through an approved hazardous waste disposal facility.[1][4] Do not dispose of it down the drain or in regular trash.[4]

• Container Decontamination : Puncture empty containers to prevent re-use before disposal at an authorized landfill.[2]

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. szabo-scandic.com [szabo-scandic.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. chemimpex.com [chemimpex.com]